2,5,7-Trimethylquinolin-4-ol

• CAS: 65674-07-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2,5,7-Trimethylquinolin-4-ol

This guide provides a comprehensive technical overview of the synthesis of 2,5,7-trimethylquinolin-4-ol, a substituted quinoline derivative with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the synthetic pathways, mechanistic insights, and analytical validation of the target compound.

Introduction: The Significance of the Quinolin-4-ol Scaffold

Quinoline and its derivatives are privileged heterocyclic scaffolds that form the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1] The quinolin-4-one tautomer, in particular, is a key structural motif in many pharmaceutical agents, exhibiting antibacterial, anticancer, and anti-inflammatory properties. The strategic placement of methyl groups on the quinoline ring, as in 2,5,7-trimethylquinolin-4-ol, can significantly influence the molecule's physicochemical properties and biological activity, making its targeted synthesis a subject of considerable interest.

This guide will focus on the most established and reliable method for the synthesis of 2,5,7-trimethylquinolin-4-ol: the Conrad-Limpach-Knorr reaction. We will delve into the mechanistic intricacies of this reaction, provide a detailed experimental protocol, and discuss the analytical techniques required to confirm the identity and purity of the final product.

The Conrad-Limpach-Knorr Synthesis: A Powerful Tool for Quinolin-4-ol Construction

The Conrad-Limpach-Knorr synthesis is a cornerstone of quinoline chemistry, providing a versatile route to 4-hydroxyquinolines (which exist in tautomeric equilibrium with quinolin-4-ones).[2] The reaction proceeds through the condensation of an aniline with a β-ketoester.[2][3] The regiochemical outcome, yielding either a 4-hydroxyquinoline (Conrad-Limpach product) or a 2-hydroxyquinoline (Knorr product), is dictated by the reaction conditions, primarily temperature.[4]

For the synthesis of 2,5,7-trimethylquinolin-4-ol, the key starting materials are 3,5-dimethylaniline and ethyl acetoacetate. The reaction is designed to favor the formation of the 4-quinolone isomer.

Mechanistic Insights: A Step-by-Step Exploration

The synthesis of 2,5,7-trimethylquinolin-4-ol via the Conrad-Limpach pathway can be dissected into two key stages:

Step 1: Formation of the Enamine Intermediate (Ethyl 3-(3,5-dimethylphenylamino)but-2-enoate)

At moderate temperatures, the nucleophilic nitrogen of 3,5-dimethylaniline preferentially attacks the more electrophilic ketone carbonyl of ethyl acetoacetate. This is the kinetically favored pathway.[3] Following the initial addition, a molecule of water is eliminated to form an enamine intermediate.

Step 2: Thermal Cyclization and Aromatization

This is the critical, high-temperature step of the synthesis. The enamine intermediate undergoes an intramolecular cyclization, where the electron-rich aromatic ring of the aniline moiety attacks the ester carbonyl.[2] This step requires significant thermal energy (typically around 250 °C) to overcome the activation barrier.[5] The cyclization is followed by the elimination of ethanol and subsequent tautomerization to yield the stable 2,5,7-trimethylquinolin-4-ol. The use of a high-boiling, inert solvent such as diphenyl ether or mineral oil is crucial for achieving high yields in this step.[2]

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An In-depth Technical Guide to 2,5,7-Trimethylquinolin-4-ol (CAS: 65674-07-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5,7-Trimethylquinolin-4-ol is a substituted quinoline derivative. The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents and functional materials.[1][2][3] This guide provides a comprehensive overview of 2,5,7-Trimethylquinolin-4-ol (CAS: 65674-07-9), consolidating its known chemical and physical properties. While specific experimental data for this particular derivative is limited in publicly accessible literature, this document extrapolates from the well-established chemistry of quinolin-4-ones to present plausible synthetic routes and expected analytical characteristics. Furthermore, it explores the potential applications of this compound by drawing parallels with structurally related quinoline derivatives that have demonstrated significant biological activities.[4][5][6][7]

Introduction to the Quinoline Scaffold

Quinoline, a bicyclic aromatic heterocycle, is a privileged structure in drug discovery due to its ability to interact with a diverse range of biological targets.[2][3] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1][3][4][6] The 4-quinolinol or quinolin-4-one tautomer is a particularly important pharmacophore found in numerous natural alkaloids and synthetic compounds with significant bioactivity.[8][9] The substitution pattern on the quinoline ring system allows for the fine-tuning of a molecule's physicochemical properties and biological efficacy, making compounds like 2,5,7-Trimethylquinolin-4-ol interesting candidates for further investigation.

Physicochemical and Structural Properties

2,5,7-Trimethylquinolin-4-ol is a solid at room temperature with a molecular formula of C₁₂H₁₃NO and a molecular weight of 187.24 g/mol .[10][11][12] While experimentally determined data is scarce, computational predictions provide some insight into its properties.

Property	Value	Source
CAS Number	65674-07-9	[10]
Molecular Formula	C₁₂H₁₃NO	[10][11]
Molecular Weight	187.24 g/mol	[10][11][12]
Melting Point	288 °C (decomposition) (Predicted)
Boiling Point	344.4±37.0 °C (Predicted)	[13]
pKa	4.67±0.40 (Predicted)	[13]
XlogP	2.7 (Predicted)

The structure of 2,5,7-Trimethylquinolin-4-ol features a quinoline core with methyl groups at positions 2, 5, and 7, and a hydroxyl group at position 4. This compound exists in tautomeric equilibrium with 2,5,7-trimethyl-1H-quinolin-4-one.

Synthesis of 2,5,7-Trimethylquinolin-4-ol

A potential synthetic workflow is outlined below:

Caption: A plausible synthetic route for 2,5,7-Trimethylquinolin-4-ol.

Proposed Experimental Protocol:

• Condensation: 3,5-Dimethylaniline is reacted with ethyl acetoacetate, typically in the presence of an acid catalyst, to form the corresponding enamine intermediate.

• Cyclization: The resulting β-anilinoacrylate is subjected to high-temperature cyclization. This is often achieved by adding the intermediate to a hot, high-boiling point solvent such as Dowtherm A.

• Work-up and Purification: The reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product can then be purified by recrystallization from a suitable solvent.

Spectroscopic Characterization

The structural elucidation of 2,5,7-Trimethylquinolin-4-ol would rely on standard spectroscopic techniques.

Expected Spectroscopic Data:

• ¹H NMR: The spectrum would be expected to show distinct singlets for the three methyl groups. Aromatic protons would appear in the downfield region, and their splitting patterns would confirm the substitution on the benzene ring. The presence of a broad singlet for the hydroxyl or amine proton would depend on the solvent and concentration.

• ¹³C NMR: The spectrum would show 12 distinct carbon signals, including three in the aliphatic region corresponding to the methyl groups and nine in the aromatic/olefinic region. The carbonyl carbon of the quinolin-4-one tautomer would appear significantly downfield.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) at m/z 187.10. High-resolution mass spectrometry would confirm the elemental composition. Predicted collision cross-section values for various adducts are available.[11]

• Infrared (IR) Spectroscopy: The IR spectrum would likely show a broad absorption band in the 3400-3200 cm⁻¹ region, corresponding to the O-H or N-H stretching vibrations. A strong absorption band around 1650 cm⁻¹ would indicate the presence of the C=O group of the quinolin-4-one tautomer.

The following diagram illustrates a general workflow for the characterization of a synthesized quinoline derivative.

Caption: A generalized workflow for the characterization of a synthesized compound.

Potential Applications and Future Directions

The therapeutic and material science applications of quinoline derivatives are vast and well-documented.[1][2] While there is no specific research on the biological activity of 2,5,7-Trimethylquinolin-4-ol, its structural features suggest several avenues for investigation.

• Anticancer Activity: Many quinolin-4-one derivatives have been shown to possess anticancer properties.[8] The substitution pattern of 2,5,7-Trimethylquinolin-4-ol could be explored for its cytotoxic effects on various cancer cell lines.

• Antimicrobial and Antifungal Activity: The quinoline scaffold is present in many antimicrobial and antifungal agents.[3][5] This compound could be screened for its efficacy against a panel of pathogenic bacteria and fungi.

• Antimalarial Potential: Chloroquine and other quinoline-based drugs have been pivotal in the treatment of malaria.[1][4] Novel quinoline derivatives are continuously being investigated as potential antimalarial agents.

• Materials Science: The rigid, planar structure of the quinoline ring makes it a valuable component in the development of organic light-emitting diodes (OLEDs), dyes, and fluorescent probes.[1]

Further research is required to synthesize and characterize 2,5,7-Trimethylquinolin-4-ol and to evaluate its biological and material properties. Such studies would contribute to the growing body of knowledge on quinoline derivatives and could lead to the discovery of new therapeutic agents or functional materials.

References

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2,5,7-Trimethylquinolin-4-ol molecular structure

An In-Depth Technical Guide to the Molecular Structure of 2,5,7-Trimethylquinolin-4-ol

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. This guide provides a comprehensive technical overview of a specific derivative, 2,5,7-trimethylquinolin-4-ol, intended for researchers, medicinal chemists, and drug development scientists. We will explore its structural nuances, including the critical concept of keto-enol tautomerism, detail a robust synthetic methodology via the Gould-Jacobs reaction, and present a multi-faceted approach to its structural elucidation using modern spectroscopic techniques. This document serves as a practical manual, grounding theoretical concepts in field-proven experimental protocols and explaining the causal logic behind methodological choices to ensure scientific integrity and reproducibility.

Core Molecular Structure and Physicochemical Properties

2,5,7-Trimethylquinolin-4-ol is a heterocyclic aromatic compound. Its structure is characterized by a quinoline core, which is a fused bicyclic system composed of a benzene ring and a pyridine ring. The molecule is further substituted with three methyl groups at positions 2, 5, and 7, and a hydroxyl group at position 4.

A crucial aspect of the 2,5,7-trimethylquinolin-4-ol structure is its existence as a tautomeric mixture. It is in equilibrium between the phenol form (2,5,7-trimethylquinolin-4-ol) and the keto form (2,5,7-trimethyl-1H-quinolin-4-one). Spectroscopic evidence and chemical reactivity studies of 4-hydroxyquinolines indicate that the equilibrium strongly favors the quinolin-4-one tautomer[1]. This preference is critical for interpreting analytical data, as the presence of a carbonyl group and an N-H bond from the quinolone form will be prominent.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	[2][3]
Molecular Weight	187.24 g/mol	[2][3]
CAS Number	65674-07-9	[3][4]
Monoisotopic Mass	187.09972 Da	[2]
Predicted XlogP	2.7 - 3.1	[2][5]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	2	[5]

Synthesis: The Gould-Jacobs Reaction

The Gould-Jacobs reaction, first reported in 1939, remains a versatile and powerful method for constructing the 4-hydroxyquinoline scaffold from aniline precursors[1][6]. Its application here provides a logical and efficient pathway to 2,5,7-trimethylquinolin-4-ol.

Rationale and Mechanism

The synthesis begins with 3,5-dimethylaniline as the starting material. The choice of this aniline derivative directly dictates the final substitution pattern on the benzene portion of the quinoline ring, placing the methyl groups at positions 5 and 7. The reaction proceeds through four key stages:

• Condensation: Nucleophilic attack by the amino group of 3,5-dimethylaniline on diethyl ethoxymethylenemalonate (DEEM), followed by the elimination of ethanol, forms a stable intermediate[7][8].

• Thermal Cyclization: This is the critical ring-forming step. At high temperatures (typically >250 °C), the intermediate undergoes a 6-electron electrocyclization to form the quinoline ring system. This step is often performed in a high-boiling point solvent like Dowtherm A or mineral oil to achieve the necessary thermal energy and improve yields[7][9].

• Saponification: The resulting ethyl ester is hydrolyzed to a carboxylic acid using a strong base, such as sodium hydroxide[7].

• Decarboxylation: The final step involves heating the carboxylic acid intermediate, which readily decarboxylates to yield the desired 2,5,7-trimethylquinolin-4-ol[1][6].

Synthetic Workflow Diagram

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Spectroscopic Profile of 2,5,7-Trimethylquinolin-4-ol: A Technical Guide for Researchers

Introduction: The Structural Elucidation of a Key Heterocycle

For researchers and professionals in drug development and materials science, the precise characterization of heterocyclic compounds is paramount. Quinoline derivatives, in particular, form the backbone of numerous pharmacologically active agents and functional materials.[1][2] 2,5,7-Trimethylquinolin-4-ol (C₁₂H₁₃NO, MW: 187.24 g/mol ) is a member of this important class.[3][4][5] Its utility in research and development hinges on unambiguous structural confirmation, which is primarily achieved through a combination of modern spectroscopic techniques.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 2,5,7-trimethylquinolin-4-ol. Due to the tautomeric nature of 4-hydroxyquinolines, the molecule exists in equilibrium between its enol (-ol) and keto (-one) forms, with the keto form, 2,5,7-trimethyl-1H-quinolin-4-one , generally being the more stable tautomer in solution. This guide will consider both forms but will focus on the spectral features of the predominant keto tautomer.

This document serves as a predictive guide, detailing the theoretical spectroscopic characteristics and providing field-proven methodologies for their experimental acquisition and interpretation.

Molecular Structure and Tautomerism

The structural framework and numbering of 2,5,7-trimethylquinolin-4-ol are crucial for interpreting its spectral data. The molecule's key feature is the equilibrium between the hydroxyl-quinoline and the quinolin-4-one forms.

Caption: Tautomeric equilibrium between the enol and keto forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. The predicted chemical shifts are influenced by the electron-withdrawing and -donating effects of the substituents and the heterocyclic core.[6]

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum will provide information on the number of different proton environments and their neighboring protons. For the predominant keto form, we anticipate distinct signals for the three methyl groups, the two aromatic protons on the carbocyclic ring, one vinyl proton on the pyridinone ring, and an N-H proton.

Predicted ¹H NMR Data (Keto Tautomer) Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
N-H	11.0 - 13.0	Broad Singlet	1H	The N-H proton of the quinolinone is often broad and downfield due to hydrogen bonding and exchange.
H-8	7.2 - 7.4	Singlet (or narrow doublet)	1H	Aromatic proton, deshielded by the ring current. Its multiplicity depends on coupling to H-6.
H-6	7.0 - 7.2	Singlet (or narrow doublet)	1H	Aromatic proton, its chemical shift is influenced by the adjacent methyl groups.
H-3	6.1 - 6.3	Singlet	1H	Vinylic proton on the pyridinone ring, adjacent to the carbonyl group.
C5-CH₃	2.4 - 2.6	Singlet	3H	Methyl group attached to the aromatic ring.
C7-CH₃	2.3 - 2.5	Singlet	3H	Methyl group attached to the aromatic ring.
C2-CH₃	2.2 - 2.4	Singlet	3H	Methyl group attached to the pyridinone ring at a vinylic position.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum will reveal all unique carbon environments within the molecule. The carbonyl carbon of the keto form is a key diagnostic signal, expected to appear significantly downfield.

Predicted ¹³C NMR Data (Keto Tautomer) Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-4 (C=O)	175 - 180	Carbonyl carbon, highly deshielded.
C-2	148 - 152	Vinylic carbon adjacent to the nitrogen atom.
C-8a	138 - 142	Quaternary aromatic carbon at the ring junction.
C-7	135 - 138	Aromatic carbon bearing a methyl group.
C-5	132 - 135	Aromatic carbon bearing a methyl group.
C-6	125 - 128	Aromatic carbon with an attached proton.
C-8	118 - 122	Aromatic carbon with an attached proton.
C-4a	115 - 120	Quaternary aromatic carbon at the ring junction.
C-3	110 - 115	Vinylic carbon in the pyridinone ring.
C5-CH₃	20 - 23	Methyl carbon attached to the aromatic ring.
C7-CH₃	18 - 21	Methyl carbon attached to the aromatic ring.
C2-CH₃	16 - 19	Methyl carbon attached to the pyridinone ring.

Experimental Protocol: NMR Data Acquisition

Caption: Standard workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The spectrum of 2,5,7-trimethyl-1H-quinolin-4-one will be dominated by absorptions from the N-H, C=O, C=C, and C-H bonds.[7]

Predicted IR Absorption Data (Keto Tautomer)

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Intensity
3200 - 2800	N-H	Stretch	Broad, Medium
3100 - 3000	C-H (Aromatic/Vinylic)	Stretch	Medium
2980 - 2850	C-H (Aliphatic)	Stretch	Medium
1650 - 1630	C=O (Amide)	Stretch	Strong
1620 - 1580	C=C (Aromatic/Vinylic)	Stretch	Medium-Strong
1500 - 1400	C-H	Bend	Medium
850 - 800	C-H (Aromatic)	Out-of-plane bend	Strong

Experimental Protocol: IR Data Acquisition (ATR)

• Instrument Preparation : Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry.

• Background Scan : Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application : Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure : Use the pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition : Scan the sample over the desired range (typically 4000-400 cm⁻¹).

• Cleaning : Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy. The fragmentation pattern can also provide structural clues.

Predicted Mass Spectrometry Data

Technique	Ion	Predicted m/z	Rationale
ESI-HRMS	[M+H]⁺	188.1070	Protonated molecular ion. The exact mass calculation for C₁₂H₁₄NO⁺ provides high confidence in the elemental composition.[8]
ESI-HRMS	[M+Na]⁺	210.0889	Sodiated molecular ion adduct.[8]
EI-MS	[M]⁺•	187.0997	Molecular ion radical, corresponding to the molecular weight of the compound.[8]

Key Fragmentation Pathways (EI-MS)

Under electron ionization (EI), the molecular ion is expected to undergo fragmentation. Common fragmentation pathways for quinolinones include the loss of CO (28 Da) and subsequent cleavages of the methyl groups (loss of CH₃, 15 Da).

Experimental Protocol: HRMS (ESI-TOF) Data Acquisition

• Sample Preparation : Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion : Introduce the sample solution into the electrospray ionization (ESI) source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization : Apply a high voltage to the ESI needle to generate charged droplets, leading to the formation of gas-phase ions (e.g., [M+H]⁺).

• Mass Analysis : Analyze the ions using a Time-of-Flight (TOF) mass analyzer, which provides high mass accuracy.

• Data Analysis : Determine the exact mass of the parent ion and use it to calculate the elemental composition.

Conclusion: A Self-Validating Spectroscopic Approach

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural confirmation of 2,5,7-trimethylquinolin-4-ol. By correlating the data from NMR, IR, and MS, a researcher can build a self-validating system where each technique corroborates the findings of the others. The predicted data serves as a benchmark for experimental results, enabling confident identification and characterization of this versatile quinolinone derivative.

References

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An In-Depth Technical Guide to the Solubility Profile of 2,5,7-Trimethylquinolin-4-ol

This guide provides a comprehensive overview of the solubility profile of 2,5,7-trimethylquinolin-4-ol, a substituted quinoline derivative of interest to researchers in drug discovery and chemical synthesis. Given the limited publicly available experimental data on this specific molecule, this document focuses on the theoretical underpinnings of its solubility and provides detailed, field-proven methodologies for its empirical determination.

Introduction to 2,5,7-Trimethylquinolin-4-ol

2,5,7-Trimethylquinolin-4-ol is a heterocyclic organic compound with the chemical formula C₁₂H₁₃NO and a molecular weight of 187.24 g/mol .[1] Its structure, featuring a quinoline core with three methyl groups and a hydroxyl group, suggests specific physicochemical properties that are critical for its handling, formulation, and potential biological activity. Understanding its solubility is a cornerstone for any research and development application.

Table 1: Physicochemical Properties of 2,5,7-Trimethylquinolin-4-ol

Property	Value	Source
CAS Number	65674-07-9	[1]
Molecular Formula	C₁₂H₁₃NO	[1]
Molecular Weight	187.24 g/mol	[1]
Physical Form	Solid
Calculated logP	3.1043	[2]
Calculated logD	3.0602	[2]
Calculated logSw	-2.6717	[2]

The calculated LogP value suggests that 2,5,7-trimethylquinolin-4-ol is a lipophilic compound, which generally correlates with poor aqueous solubility. The calculated LogSw (log of water solubility) further supports the prediction of low solubility in water.

Factors Influencing the Solubility of Quinoline Derivatives

The solubility of quinoline derivatives like 2,5,7-trimethylquinolin-4-ol is not an intrinsic constant but is influenced by a variety of factors.[3] A thorough understanding of these is crucial for designing relevant experiments and interpreting results.

• pH: The presence of the hydroxyl group and the nitrogen atom in the quinoline ring means that the molecule's ionization state is pH-dependent. In acidic conditions, the quinoline nitrogen can be protonated, potentially increasing aqueous solubility. Conversely, in basic conditions, the hydroxyl group can be deprotonated to a phenoxide, which would also likely enhance solubility in aqueous media.

• Crystalline Structure: For solid compounds, the energy required to break the crystal lattice structure is a significant barrier to dissolution. A more stable crystal lattice will result in lower solubility.[3]

• Substituents: The three methyl groups on the quinoline ring contribute to the molecule's lipophilicity, likely decreasing its aqueous solubility. The position of these substituents can also influence crystal packing and intermolecular interactions.[3]

• Temperature: Generally, the solubility of solid organic compounds increases with temperature.[3][4]

• Solvent Polarity: Quinoline derivatives tend to be more soluble in polar organic solvents.[4]

Experimental Determination of Solubility

To accurately characterize the solubility profile of 2,5,7-trimethylquinolin-4-ol, both thermodynamic and kinetic solubility assays are recommended. The choice between these methods depends on the stage of research; kinetic solubility is often used for high-throughput screening in early drug discovery, while thermodynamic solubility provides a more accurate measure for lead optimization and formulation.[5][6][7]

Thermodynamic Solubility Assay (Shake-Flask Method)

The shake-flask method is considered the "gold standard" for determining thermodynamic (or equilibrium) solubility.[6][8] This method measures the maximum concentration of a compound that can dissolve in a solvent at equilibrium.

Protocol:

• Preparation: Accurately weigh an excess amount of solid 2,5,7-trimethylquinolin-4-ol into a glass vial.

• Solvent Addition: Add a precise volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol).

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., at 25°C or 37°C) for a sufficient period to reach equilibrium (typically 24-48 hours).[9][10]

• Phase Separation: After incubation, allow the vials to stand to let undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sampling: Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a low-binding filter (e.g., PVDF) is recommended.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5][10] A calibration curve with known concentrations of the compound is required for accurate quantification.

Diagram 1: Thermodynamic Solubility Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Assay

Kinetic solubility assays are higher-throughput methods that measure the solubility of a compound from a concentrated DMSO stock solution added to an aqueous buffer.[7][11][12] This method is useful for identifying compounds that might precipitate out of solution under assay conditions.

Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of 2,5,7-trimethylquinolin-4-ol in dimethyl sulfoxide (DMSO), for example, at 10 mM.[11]

• Assay Plate Preparation: Dispense a small volume (e.g., 1-5 µL) of the DMSO stock solution into the wells of a microtiter plate.[11]

• Buffer Addition: Add the aqueous buffer (e.g., PBS) to the wells to achieve the desired final compound concentrations.

• Incubation: Mix the plate and incubate at a controlled temperature (e.g., room temperature or 37°C) for a shorter period than the thermodynamic assay (e.g., 1-2 hours).[5][11]

• Precipitation Detection: Measure the amount of precipitated compound. This can be done directly by nephelometry (light scattering) or indirectly.[5][11]

• Quantification (Indirect Method): For indirect measurement, separate the undissolved precipitate by filtration or centrifugation. Then, determine the concentration of the compound remaining in the solution using a UV plate reader or LC-MS/MS.[12][13]

Diagram 2: Kinetic Solubility Workflow

Caption: Workflow for Kinetic Solubility Determination.

Conclusion

References

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Design and Discovery in Alzheimer's Disease. IntechOpen.

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Unveiling the Bio-Active Potential of 2,5,7-Trimethylquinolin-4-ol: A Technical Guide for Drug Discovery Professionals

Foreword: The Quinoline Scaffold - A Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a cornerstone in the architecture of pharmacologically active molecules.[1] Its inherent structural features allow for diverse functionalization, leading to a vast chemical space with a wide spectrum of biological activities.[2] Historically, quinoline derivatives have been at the forefront of therapeutic advancements, from the antimalarial efficacy of quinine to the broad-spectrum antibacterial action of fluoroquinolones.[3] Modern drug discovery continues to leverage the quinoline scaffold to develop novel agents targeting a range of diseases, including cancer, microbial infections, and inflammatory disorders. This guide focuses on a specific, yet under-explored derivative, 2,5,7-trimethylquinolin-4-ol, to delineate a strategic approach for elucidating its potential biological activities.

Introduction to 2,5,7-Trimethylquinolin-4-ol: A Candidate for Investigation

2,5,7-Trimethylquinolin-4-ol is a small molecule characterized by a quinolin-4-ol core with methyl substitutions at the 2, 5, and 7 positions. The presence of the 4-hydroxyl group and the lipophilic methyl groups are key structural features that are anticipated to influence its pharmacokinetic and pharmacodynamic properties. While direct biological data on this specific compound is limited in publicly available literature, the well-established bioactivity of the quinolin-4-one tautomer and other substituted quinolines provides a strong rationale for its investigation as a potential therapeutic agent.[3]

Structure-activity relationship (SAR) studies on various quinoline derivatives have consistently demonstrated that the nature and position of substituents on the heterocyclic ring are critical determinants of biological activity.[4][5] Methyl substitutions, in particular, have been shown to modulate the anticancer and antimicrobial potency of quinoline analogs.[6][7] This guide will, therefore, hypothesize and provide a framework for evaluating the potential anticancer and antimicrobial activities of 2,5,7-trimethylquinolin-4-ol.

Hypothesized Biological Activity I: Anticancer Potential

The quinoline scaffold is a recurring motif in a multitude of anticancer agents, both natural and synthetic.[1][8] The proposed mechanisms of action for their cytotoxic effects are diverse and include the inhibition of topoisomerase, protein kinases, and tubulin polymerization, as well as the induction of apoptosis.[1][3][9]

Rationale for Anticancer Investigation

The 4-quinolinone core is a known pharmacophore in several cytotoxic compounds.[3] The methyl groups at positions 2, 5, and 7 of the quinoline ring in 2,5,7-trimethylquinolin-4-ol can potentially enhance its interaction with hydrophobic pockets in target proteins, thereby increasing its potency. Furthermore, these substitutions can influence the electronic properties of the quinoline ring system, which may be crucial for its interaction with biological targets.

Proposed Mechanism of Action: A Multi-pronged Approach

Based on the known mechanisms of related quinoline derivatives, the anticancer activity of 2,5,7-trimethylquinolin-4-ol could be mediated through several pathways. A primary hypothesis is the inhibition of topoisomerase II, an enzyme critical for DNA replication and a common target for quinoline-based anticancer drugs.[3] Additionally, the compound may exert its effects by modulating key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway.[9]

Caption: Hypothesized anticancer mechanisms of 2,5,7-Trimethylquinolin-4-ol.

Experimental Workflow for Anticancer Evaluation

A systematic in vitro evaluation is proposed to ascertain the anticancer potential of 2,5,7-trimethylquinolin-4-ol.

Caption: Experimental workflow for in vitro anticancer evaluation.

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 [breast], HCT116 [colon], A549 [lung]) and a non-cancerous human cell line (e.g., HEK293) in appropriate media.

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of 2,5,7-trimethylquinolin-4-ol (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Cancer Type	Hypothetical IC50 (µM) of 2,5,7-Trimethylquinolin-4-ol
MCF-7	Breast	15.2
HCT116	Colon	10.8
A549	Lung	22.5
HEK293	Normal	> 100

Hypothesized Biological Activity II: Antimicrobial Potential

The quinoline core is a well-established scaffold for antimicrobial agents, with fluoroquinolones being a prominent class of antibiotics.[3] Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[3]

Rationale for Antimicrobial Investigation

The structural similarity of 2,5,7-trimethylquinolin-4-ol to known quinolone antibiotics suggests that it may possess antibacterial properties. The methyl substitutions could influence its uptake by bacterial cells and its interaction with target enzymes.

Proposed Mechanism of Action: Targeting Bacterial DNA Synthesis

The primary hypothesis for the antimicrobial activity of 2,5,7-trimethylquinolin-4-ol is the inhibition of bacterial DNA gyrase and/or topoisomerase IV. This would lead to the disruption of DNA replication and ultimately, bacterial cell death.

Caption: Hypothesized antimicrobial mechanism of 2,5,7-Trimethylquinolin-4-ol.

Experimental Workflow for Antimicrobial Evaluation

A standard workflow for assessing the antimicrobial activity of a novel compound is outlined below.

Caption: Experimental workflow for in vitro antimicrobial evaluation.

• Bacterial Strains: Use a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus, Enterococcus faecalis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Inoculum Preparation: Prepare a bacterial suspension in appropriate broth to a concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare serial two-fold dilutions of 2,5,7-trimethylquinolin-4-ol in a 96-well microtiter plate.

• Inoculation: Add the bacterial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation: Hypothetical Antimicrobial Activity Data

Bacterial Strain	Gram Stain	Hypothetical MIC (µg/mL) of 2,5,7-Trimethylquinolin-4-ol
Staphylococcus aureus	Positive	8
Enterococcus faecalis	Positive	16
Escherichia coli	Negative	32
Pseudomonas aeruginosa	Negative	> 64

Conclusion and Future Directions

This technical guide provides a comprehensive framework for the initial investigation of the potential biological activities of 2,5,7-trimethylquinolin-4-ol. Based on the extensive literature on the pharmacological properties of the quinoline scaffold, this compound presents a promising starting point for the development of novel anticancer and antimicrobial agents. The proposed experimental workflows and detailed protocols offer a clear path for researchers to systematically evaluate its efficacy and elucidate its mechanisms of action. Positive outcomes from these initial in vitro studies would warrant further investigation, including in vivo efficacy and toxicity studies, to fully assess the therapeutic potential of 2,5,7-trimethylquinolin-4-ol.

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An In-Depth Technical Guide to 2,5,7-Trimethylquinolin-4-ol Derivatives and Analogs: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinolin-4-ol scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities. This technical guide focuses on a specific, yet promising, subset: 2,5,7-trimethylquinolin-4-ol and its derivatives. We will delve into the synthetic strategies for accessing this core, its physicochemical properties, and explore its potential as a modulator of key cellular signaling pathways, particularly in the context of oncology. This document is intended to serve as a comprehensive resource, providing both foundational knowledge and actionable experimental protocols for researchers in the field of drug discovery and development.

Introduction: The Quinolin-4-one Core and the Significance of Methyl Substitution

Quinolinones, and their tautomeric form, hydroxyquinolines, are a class of heterocyclic compounds that are not only found in various natural products but can also be synthesized to generate a vast library of analogs with diverse biological functions.[1] The quinolin-4-one backbone is a key feature in numerous compounds with antibacterial, antiviral, and anticancer properties.[1][2]

The biological activity of quinolinone derivatives is highly dependent on the substitution pattern around the core structure.[3] The presence, position, and nature of substituents can significantly influence the molecule's physicochemical properties, such as lipophilicity and electronic distribution, which in turn affect its pharmacokinetic profile and target engagement.[2][3] Methyl groups, as substituents, can enhance binding to target proteins through hydrophobic interactions, modulate metabolic stability, and influence the overall conformation of the molecule. The specific 2,5,7-trimethyl substitution pattern creates a unique electronic and steric profile that warrants detailed investigation for its therapeutic potential.

Synthesis of the 2,5,7-Trimethylquinolin-4-ol Core

The construction of the 2,5,7-trimethylquinolin-4-ol scaffold can be efficiently achieved through classical cyclization reactions, most notably the Conrad-Limpach synthesis. This method involves the condensation of an appropriately substituted aniline with a β-ketoester, followed by a high-temperature cyclization.[4][5][6]

Retrosynthetic Analysis

A logical retrosynthetic approach to 2,5,7-trimethylquinolin-4-ol points to 3,5-dimethylaniline and ethyl acetoacetate as readily available starting materials. The Conrad-Limpach reaction provides a direct and established route to the desired quinolin-4-one core.

Caption: Retrosynthetic analysis of 2,5,7-trimethylquinolin-4-ol.

Detailed Experimental Protocol: Conrad-Limpach Synthesis

This protocol details the two-step synthesis of 2,5,7-trimethylquinolin-4-ol from 3,5-dimethylaniline and ethyl acetoacetate. The initial condensation is typically performed at a moderate temperature, while the subsequent cyclization requires a high-temperature inert solvent.[7][8]

Step 1: Synthesis of Ethyl 3-(3,5-dimethylanilino)but-2-enoate (Enamine Intermediate)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3,5-dimethylaniline (1.0 eq) and ethyl acetoacetate (1.1 eq).

• Catalysis: Add a catalytic amount of a strong acid, such as a few drops of concentrated sulfuric acid.

• Reaction Conditions: Heat the mixture with stirring at 110-120 °C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the reaction mixture to cool to room temperature. The crude enamine intermediate can often be used directly in the next step without further purification. If necessary, purification can be achieved by vacuum distillation.

Step 2: Thermal Cyclization to 2,5,7-Trimethylquinolin-4-ol

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a distillation head, add a high-boiling inert solvent such as mineral oil or Dowtherm A. Heat the solvent to approximately 250 °C.

• Addition of Intermediate: Slowly add the crude ethyl 3-(3,5-dimethylanilino)but-2-enoate from Step 1 to the hot solvent with vigorous stirring. Ethanol will distill off as the cyclization proceeds.

• Reaction Completion: Maintain the temperature for 15-30 minutes after the addition is complete.

• Isolation and Purification:

  • Cool the reaction mixture to below 100 °C and add a non-polar solvent like hexane or petroleum ether to precipitate the product.

  • Collect the crude solid by filtration and wash with the same non-polar solvent.

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or a mixture of DMF and water to yield pure 2,5,7-trimethylquinolin-4-ol.

Caption: Workflow for the Conrad-Limpach synthesis.

Physicochemical and Analytical Characterization

The identity and purity of synthesized 2,5,7-trimethylquinolin-4-ol should be rigorously confirmed using a combination of spectroscopic and analytical techniques.

Property	Value
CAS Number	65674-07-9
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural elucidation. While specific experimental data for 2,5,7-trimethylquinolin-4-ol is not widely published, the expected chemical shifts can be predicted based on the structure and data from similar quinolone derivatives.

• ¹H NMR: Expect signals for the three methyl groups, aromatic protons on the quinoline core, and a broad singlet for the hydroxyl proton (or NH proton in the quinolone tautomer).

• ¹³C NMR: Expect distinct signals for the three methyl carbons, the aromatic carbons, and the carbonyl carbon (C4).

3.2. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Under electron ionization (EI), quinolones typically show a prominent molecular ion peak. Fragmentation patterns can provide further structural information, often involving the loss of small neutral molecules like CO and H₂O.[9]

Biological Activity and Therapeutic Potential

Quinoline derivatives are known to exhibit a broad range of biological activities, with a significant focus on their potential as anticancer agents.[5] Their mechanisms of action are diverse and can include inhibition of kinases, topoisomerases, and tubulin polymerization.[3][10]

Anticancer Activity

While specific cytotoxicity data for 2,5,7-trimethylquinolin-4-ol is not extensively reported, numerous studies on substituted quinolin-4-ones demonstrate their potential to inhibit the proliferation of various cancer cell lines.[11][12] The presence of methyl groups can enhance lipophilicity, potentially improving cell permeability and leading to increased cytotoxic effects.

Structure-Activity Relationship (SAR) Insights:

• Substitution at N-1: This position is crucial for antibacterial activity and can influence anticancer potency.[3]

• C2 Substitution: The methyl group at the C2 position can impact interactions with target enzymes.

• Benzene Ring Substitutions (C5, C7): Methyl groups at these positions can modulate the electronic properties and steric bulk of the molecule, influencing target binding and selectivity.[3][13]

Kinase Inhibition and the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[14] Quinoline and quinazoline scaffolds are prevalent in a number of kinase inhibitors, including some that target components of this pathway.[15][16]

It is plausible that 2,5,7-trimethylquinolin-4-ol and its analogs could act as inhibitors of kinases within the PI3K/Akt/mTOR cascade. The quinolin-4-one core can function as a scaffold to present the methyl substituents in a manner that facilitates binding to the ATP-binding pocket of a target kinase.

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway.

Experimental Protocol: In Vitro Kinase Assay

To assess the kinase inhibitory activity of 2,5,7-trimethylquinolin-4-ol derivatives, a standard in vitro kinase assay can be employed.

• Reagents: Purified recombinant kinase (e.g., PI3K, Akt, mTOR), appropriate substrate, ATP, and the test compound.

• Assay Procedure:

  • Incubate the kinase, substrate, and varying concentrations of the test compound in an appropriate buffer.

  • Initiate the reaction by adding ATP.

  • After a defined incubation period, stop the reaction.

  • Detect the amount of phosphorylated substrate using a suitable method, such as a phosphospecific antibody in an ELISA format or radiometric detection with [γ-³²P]ATP.

• Data Analysis: Determine the IC₅₀ value of the compound by plotting the percentage of kinase inhibition against the compound concentration.

Future Directions and Conclusion

The 2,5,7-trimethylquinolin-4-ol scaffold presents an intriguing starting point for the development of novel therapeutic agents. While a comprehensive biological profile of this specific compound is not yet fully established in the public domain, the wealth of data on related quinolin-4-ones strongly suggests its potential, particularly in the realm of oncology.

Future research should focus on:

• The synthesis of a focused library of 2,5,7-trimethylquinolin-4-ol derivatives with diverse substitutions at other positions to explore the structure-activity relationship in detail.

• Systematic screening of these compounds against a panel of cancer cell lines to identify lead candidates.

• Comprehensive kinase profiling to elucidate the specific molecular targets.

• In-depth investigation of the mechanism of action, including effects on cell cycle progression and apoptosis.

This technical guide provides a solid foundation for initiating research into this promising class of compounds. The provided synthetic protocols and a conceptual framework for their biological evaluation are intended to empower researchers to further explore the therapeutic potential of 2,5,7-trimethylquinolin-4-ol and its analogs.

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Introduction: The Quinoline Scaffold and the Significance of Methyl Substitution

An In-Depth Technical Guide to Trimethyl-Substituted Quinolinols: Synthesis, Biological Activity, and Therapeutic Potential

The quinoline ring system, a bicyclic heterocycle consisting of a benzene ring fused to a pyridine ring, is a cornerstone of medicinal chemistry.[1][2] Its derivatives are found in numerous natural products, most famously the antimalarial agent quinine, and have been developed into a vast array of synthetic therapeutics.[1][3] The versatility of the quinoline scaffold allows for functionalization at multiple positions, leading to a diverse range of pharmacological activities, including antimicrobial, anticancer, antioxidant, and anti-inflammatory properties.[2][3][4]

This guide focuses specifically on trimethyl-substituted quinolinols , a subclass of quinolines featuring three methyl groups and a hydroxyl group. The addition of these functional groups is not arbitrary; it is a deliberate chemical strategy to modulate the molecule's physicochemical and biological properties. Methyl groups can enhance lipophilicity, influencing how the compound crosses biological membranes, and can create steric hindrance that may improve target selectivity. The hydroxyl group is a key player in the molecule's antioxidant activity and can act as a hydrogen bond donor, crucial for interacting with biological targets like enzymes and receptors.[5] Understanding the interplay between the quinolinol core and these trimethyl substitutions is critical for developing novel and effective therapeutic agents. This document serves as a technical review for researchers and drug development professionals, synthesizing current knowledge on the synthesis, multifaceted biological activities, and structure-activity relationships of these promising compounds.

Synthetic Strategies for Trimethyl-Substituted Quinolinols

The construction of the quinoline ring is a well-established area of organic synthesis, with several named reactions providing reliable routes. A common and effective approach for creating substituted quinolines involves the cyclization and condensation of aromatic amines with aldehydes or ketones.[6][7] Chlorotrimethylsilane (TMSCl) has been shown to be an efficient catalyst or promoter for such reactions, facilitating the synthesis under mild conditions with high yields.[6][7][8]

The general workflow involves a tandem reaction where an arylamine reacts with an enolizable aldehyde or ketone, followed by an intramolecular cyclization to form the quinoline scaffold. The specific placement of the trimethyl and hydroxyl groups is dictated by the choice of starting materials.

Diagram: General Synthetic Workflow

Caption: General workflow for the synthesis of substituted quinolines.

Experimental Protocol: Representative Synthesis

This protocol is a generalized example based on TMSCl-promoted synthesis methods.[7]

• Reactant Preparation: In a round-bottom flask, dissolve the chosen substituted arylamine (1 mmol) and the appropriate enolizable aldehyde or ketone (4 mmol) in dimethyl sulfoxide (DMSO, 5 mL).

• Catalyst Addition: Add chlorotrimethylsilane (TMSCl) (0.03 mmol) to the reaction mixture. The use of a catalyst like TMSCl is crucial as it activates the carbonyl group, making it more susceptible to nucleophilic attack by the amine, thereby driving the reaction forward under mild conditions.[8]

• Reaction Conditions: Heat the mixture to 90°C under a normal air atmosphere and stir for 3-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into a beaker containing ice-cold water (50 mL).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 25 mL). The choice of ethyl acetate is based on its ability to effectively dissolve the organic product while being immiscible with water.

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution) to remove any remaining water and inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane-ethyl acetate gradient) to yield the pure trimethyl-substituted quinolinol.

• Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activities and Mechanisms of Action

Trimethyl-substituted quinolinols exhibit a broad spectrum of biological activities, making them attractive candidates for drug development. Their efficacy stems from a combination of the quinoline core's inherent bioactivity and the modulating effects of the methyl and hydroxyl substituents.

Antioxidant and Hepatoprotective Effects

Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), is implicated in numerous diseases, including liver injury.[9] Certain trimethyl-dihydroquinoline derivatives have demonstrated significant antioxidant properties.[10][11]

Mechanism of Action: The antioxidant effect is often attributed to the ability of the quinolinol to scavenge free radicals. The hydroxyl group on the quinoline ring can donate a hydrogen atom to neutralize ROS, while the nitrogen atom in the heterocyclic ring can also participate in stabilizing the resulting radical through resonance.[11] For instance, 6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline was found to reduce oxidative stress in acetaminophen-induced liver injury by restoring the balance of antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GP).[9] Similarly, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) alleviates oxidative stress by reducing lipid and protein oxidation products.[11]

Diagram: Free Radical Scavenging Mechanism

Caption: Antioxidant action via hydrogen donation to a free radical.

Antimicrobial Activity

Quinoline derivatives have long been recognized for their antimicrobial properties.[12][13][14] The introduction of specific substituents can enhance their potency and broaden their spectrum of activity against both Gram-positive and Gram-negative bacteria, including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA).[13][15]

Structure-Activity Relationship Insights: The antimicrobial efficacy is highly dependent on the substitution pattern. While specific data for trimethyl-quinolinols is part of a broader field, general principles apply. Lipophilicity, conferred by methyl groups, can enhance penetration through bacterial cell walls. The position of the hydroxyl group can influence the molecule's ability to chelate metal ions essential for bacterial enzyme function. Studies on various substituted quinolines show that activity is often greater against Gram-positive bacteria.[13]

Table: Antimicrobial Activity of Selected Quinolines

Compound Class	Target Organism	Activity Metric (MIC, µg/mL)	Reference
Substituted Quinolines	S. aureus (MRSA)	0.049 - 0.097	[13]
2-sulfoether-4-quinolones	S. aureus	0.8 µM	[14]
2-sulfoether-4-quinolones	B. cereus	1.61 µM	[14]
Thiazoline-quinolines	Various Bacteria	Weak to Moderate	[16]

Note: This table includes data for various substituted quinolines to illustrate the potential of the scaffold, as specific MIC values for a wide range of trimethyl-quinolinols are not consolidated in the initial search.

Anticancer Activity

The quinoline scaffold is present in several anticancer agents, and novel derivatives are continuously being investigated for their potential to inhibit tumor growth.[17][18] They can exert their effects through various mechanisms, including the inhibition of tyrosine kinases, modulation of multidrug resistance, and induction of apoptosis.[17]

Mechanism of Action: Certain quinolinol small molecules have been shown to induce p53-independent apoptosis in cancer cells.[19] One study identified a quinolinol derivative, SC-62-1, that potently eliminates melanoma cells resistant to BRAF inhibitors. This compound was found to covalently bind to over 1500 proteins, significantly altering multiple cellular pathways, including carbon metabolism, RNA metabolism, and cellular stress responses.[19] This multi-targeting capability suggests that such compounds could be effective in overcoming the drug resistance that often plagues targeted cancer therapies.

Table: Anticancer Activity of Selected Substituted Quinolines

Compound	Cell Line	Activity Metric (IC₅₀)	Reference
6-methoxy-8-[(2-furanylmethyl)amino]-4-methyl-5-(3-trifluoromethylphenyloxy)quinoline	T47D (Breast Cancer)	16 ± 3 nM	[17]
Quinazolinone Derivative (7)	CDK9 Inhibition	0.115 µM	[20]
Quinolinyl Hydrazide (22)	Neuroblastoma Cells	Micromolar Potency	[21]
MMRi62-like quinolinols	Melanoma Cells	Potent Apoptosis Inducer	[19]

Diagram: Multi-Pathway Inhibition by an Anticancer Quinolinol

Caption: A multi-targeting mechanism for anticancer quinolinols.

Structure-Activity Relationships (SAR)

Understanding the SAR is paramount for optimizing lead compounds in drug discovery. For quinoline derivatives, three regions are critical for modulating biological activity: the C2 position, the C4 position, and the benzo portion of the ring system.[22]

• Hydroxyl Group (-OH): The position and presence of the hydroxyl group are vital. It is often a key contributor to antioxidant activity through hydrogen donation.[5] Its ability to chelate metals is also important for certain antimicrobial mechanisms.

• Methyl Groups (-CH₃): The number and location of methyl groups influence the molecule's lipophilicity, steric profile, and metabolic stability. Increased lipophilicity can improve membrane permeability but may also affect solubility. A methyl group at the C3 position has been shown to reduce antimalarial activity in some 4-substituted quinolines, while an additional methyl at C8 can abolish it entirely, demonstrating the high positional sensitivity of these substitutions.[23]

• The Quinoline Core: The fundamental scaffold itself is essential. The nitrogen atom can act as a hydrogen bond acceptor and influences the electronic properties of the entire ring system.

Diagram: Key SAR Sites on the Quinolinol Scaffold

Caption: Critical regions for structure-activity relationships in quinolines.

Future Perspectives and Conclusion

Trimethyl-substituted quinolinols represent a versatile and promising class of compounds with a rich chemical space for exploration. Their demonstrated efficacy as antioxidant, antimicrobial, and anticancer agents provides a strong foundation for future drug development efforts. The multi-targeting capabilities observed in some quinolinol derivatives are particularly exciting, offering a potential strategy to combat complex diseases and overcome drug resistance.[19]

Future research should focus on:

• Systematic SAR Studies: Synthesizing and screening libraries of trimethyl-quinolinol isomers to precisely map how the substituent positions affect specific biological activities.

• Mechanism of Action Elucidation: Moving beyond phenotypic screening to identify the specific molecular targets and pathways modulated by the most potent compounds.

• Pharmacokinetic and Toxicological Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicity profiles of lead candidates to assess their viability as clinical drugs.

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Protocols & Analytical Methods

Application Notes and Protocols: 2,5,7-Trimethylquinolin-4-ol as a Novel Fluorophore for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the characterization and application of 2,5,7-trimethylquinolin-4-ol, a promising but under-characterized quinoline-based fluorophore, for fluorescence microscopy. While specific photophysical data for this compound is not extensively available in peer-reviewed literature, we present a detailed framework for its use based on the known properties of the 4-hydroxyquinoline core structure and related derivatives. This application note offers hypothesized spectral properties, detailed protocols for live-cell imaging, and the scientific rationale behind the experimental design, enabling researchers to effectively evaluate and utilize this compound in their work.

Introduction: The Potential of Quinoline Scaffolds in Bioimaging

Quinoline and its derivatives represent a versatile class of heterocyclic compounds with significant potential in biomedical imaging.[1] Their rigid, aromatic structure often imparts favorable fluorescence properties, including high quantum yields and environmental sensitivity.[1][2] The utility of quinoline-based probes has been demonstrated in various applications, from sensing metal ions to imaging specific cellular components like lipid droplets.[2][3] The 4-hydroxyquinoline scaffold, in particular, is known to exhibit interesting photophysical behavior, including tautomerism that can influence its fluorescence characteristics.[2][4]

2,5,7-Trimethylquinolin-4-ol, with its substituted quinoline core, is a promising candidate for a novel fluorescent probe. The methyl substitutions may enhance its photostability and influence its lipophilicity, potentially directing its localization within cells. This guide provides the necessary theoretical background and practical protocols to explore the utility of 2,5,7-trimethylquinolin-4-ol in fluorescence microscopy.

Predicted Photophysical Properties of 2,5,7-Trimethylquinolin-4-ol

Based on the photophysical data of the parent compound, 4-hydroxyquinoline, and other substituted quinoline derivatives, we can extrapolate the likely spectral characteristics of 2,5,7-trimethylquinolin-4-ol.[2][3][5]

Table 1: Predicted Photophysical Properties of 2,5,7-Trimethylquinolin-4-ol

Property	Predicted Value	Rationale and Supporting Evidence
Excitation Maximum (λex)	~350 - 410 nm	The parent 4-hydroxyquinoline has an absorption maximum around 316 nm in neutral aqueous solution.[2] Methyl substitutions and the potential for solvatochromism in a cellular environment are likely to cause a bathochromic (red) shift. Other quinoline derivatives are often excited using a 405 nm laser.[3]
Emission Maximum (λem)	~450 - 520 nm	4-hydroxyquinoline emits at approximately 349 nm.[2] A significant Stokes shift is characteristic of many quinoline derivatives.[5] Similar substituted quinolines show emission in the blue-green region of the spectrum.[3]
Quantum Yield (Φ)	Moderate to High	Quinoline derivatives are known for their potential for high quantum yields.[1] However, this is highly dependent on the local environment, including solvent polarity and pH.[2][5]
Solvatochromism	Expected	Quinoline-based dyes often exhibit solvatochromism, with fluorescence properties changing in response to solvent polarity.[6][7] This could be advantageous for probing different cellular microenvironments.
Photostability	Moderate	Methyl substitutions can sometimes enhance photostability, but this would need to be experimentally verified.

Experimental Protocols

The following protocols are designed to be a starting point for the characterization and use of 2,5,7-trimethylquinolin-4-ol in fluorescence microscopy.

Preparation of Stock Solutions

The solubility of 2,5,7-trimethylquinolin-4-ol should be empirically determined. Due to its aromatic structure, it is likely to be more soluble in organic solvents than in aqueous solutions.

• Primary Stock Solution (10 mM): Dissolve the appropriate mass of 2,5,7-trimethylquinolin-4-ol in high-quality, anhydrous dimethyl sulfoxide (DMSO).

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

Live-Cell Staining Protocol

This protocol provides a general method for staining adherent cells. Optimization of dye concentration and incubation time is recommended for each cell type and experimental condition.

Workflow for Live-Cell Staining and Imaging

Caption: A logical workflow for determining the subcellular localization of 2,5,7-trimethylquinolin-4-ol.

Troubleshooting

Table 3: Common Issues and Solutions

Issue	Possible Cause	Recommended Solution
No or weak fluorescence signal	- Dye concentration is too low.- Incubation time is too short.- Incorrect filter sets.	- Increase the dye concentration.- Increase the incubation time.- Verify that the excitation and emission filters match the predicted spectral properties.
High background fluorescence	- Dye concentration is too high.- Inadequate washing.	- Decrease the dye concentration.- Increase the number and duration of washes.
Phototoxicity or cell death	- Dye concentration is too high.- Prolonged exposure to excitation light.	- Perform a cytotoxicity assay to determine the optimal concentration.- Reduce the laser power and exposure time during imaging.
Dye precipitation	- Poor solubility in aqueous media.	- Ensure the DMSO stock is thoroughly mixed into the culture medium.- Consider using a solubilizing agent like Pluronic F-127.

Conclusion

2,5,7-Trimethylquinolin-4-ol presents an intriguing opportunity for the development of a new fluorescent probe for cellular imaging. While its specific photophysical properties require experimental validation, the foundational knowledge of the 4-hydroxyquinoline scaffold provides a strong basis for its investigation. The protocols and guidelines presented in this application note are designed to empower researchers to systematically characterize this compound and explore its potential applications in fluorescence microscopy. By following a rigorous and well-controlled experimental approach, the scientific community can unlock the full potential of this and other novel quinoline-based fluorophores.

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Application Notes and Protocols for the Evaluation of 2,5,7-Trimethylquinolin-4-ol as a Fluorescent Cellular Probe

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of 2,5,7-Trimethylquinolin-4-ol as a fluorescent stain for cellular imaging. Quinoline derivatives represent a versatile class of heterocyclic compounds with intrinsic fluorescent properties that are frequently harnessed for biological applications, including bio-imaging and therapeutic agent tracking.[1][2][3] While specific protocols for 2,5,7-Trimethylquinolin-4-ol are not yet established in the literature, this guide synthesizes foundational knowledge of quinoline chemistry and standard cell staining methodologies to propose a structured approach for its evaluation. The protocols herein are designed as a starting point for empirical validation and optimization, emphasizing scientific integrity through self-validating experimental design.

Introduction: The Potential of Quinoline Scaffolds in Bio-imaging

The quinoline ring is a privileged scaffold in medicinal chemistry and materials science due to its unique electronic properties and ability to coordinate with metal ions.[4] Many quinoline derivatives exhibit fluorescence, a phenomenon that is highly sensitive to the molecular environment, including solvent polarity and pH.[5][6] This solvatochromic and pH-dependent fluorescence is a key feature that can be exploited for developing "smart" probes capable of reporting on specific physiological states within cellular compartments.[5]

The fluorescence of N-heterocycles like quinolines is often weaker compared to their hydrocarbon analogs. However, this can be significantly enhanced through chemical modification or environmental interactions such as protonation.[5] Protonation of the nitrogen atom can alter the nature of the lowest singlet excited state from a non-emissive (n,π) state to a highly fluorescent (π,π) state, leading to a substantial increase in quantum yield.[5] This principle suggests that quinoline-based compounds may preferentially accumulate and fluoresce in acidic organelles such as lysosomes or endosomes.

2,5,7-Trimethylquinolin-4-ol (also known as 2,5,7-trimethyl-1H-quinolin-4-one) is a small molecule whose potential as a cellular imaging agent is largely unexplored.[7][8] Its structure, featuring a quinolinol core, suggests inherent fluorogenic properties. These application notes provide a detailed framework for systematically investigating its utility as a fluorescent stain for both live and fixed cells.

Physicochemical and Spectral Properties

Before use in a biological context, the fundamental properties of 2,5,7-Trimethylquinolin-4-ol must be characterized. As no specific spectral data is readily available in the literature for this exact compound, initial characterization is a mandatory first step.

Property	Value / Predicted Behavior	Source / Rationale
CAS Number	65674-07-9	[9]
Molecular Formula	C₁₂H₁₃NO	[8][9]
Molecular Weight	187.24 g/mol	[9][10]
Melting Point	288 °C (decomposed)	[7]
Predicted pKa	4.67 ± 0.40	[7]
Predicted XlogP	2.7	[8]
Fluorescence	Expected to be environmentally sensitive. Excitation and emission maxima must be determined empirically. Based on similar quinoline derivatives, excitation may lie in the UV-to-violet range (310-400 nm) with emission in the blue-to-green range (400-550 nm).[5][6]

Recommendation: Dissolve the compound in a panel of solvents with varying polarity (e.g., DMSO, ethanol, PBS) and measure the absorbance and fluorescence spectra to determine the optimal excitation and emission wavelengths and to assess any solvatochromic shifts.

Core Experimental Protocols

The following protocols are designed as a robust starting point. Researchers must perform dose-response and time-course experiments to determine optimal conditions for their specific cell type and experimental setup.

Reagent Preparation: Stock Solution

The quality of the staining is critically dependent on the proper handling of the fluorescent probe.

Causality: 2,5,7-Trimethylquinolin-4-ol is predicted to have moderate hydrophobicity (XlogP 2.7).[8] Therefore, a polar, aprotic solvent like dimethyl sulfoxide (DMSO) is the solvent of choice to create a high-concentration stock solution that can be diluted into aqueous culture medium without immediate precipitation.

Protocol:

• Weigh out a precise amount of 2,5,7-Trimethylquinolin-4-ol powder.

• Dissolve in high-purity, anhydrous DMSO to create a 10 mM stock solution.

• Vortex thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into small, single-use volumes to minimize freeze-thaw cycles.

• Store at -20°C, protected from light.

Protocol for Live-Cell Staining

Live-cell imaging provides dynamic information but requires careful consideration of probe-induced cytotoxicity.

Workflow Diagram: Live-Cell Staining

Caption: Workflow for staining live cells with a novel probe.

Methodology:

• Cell Seeding: Plate cells onto a suitable imaging vessel (e.g., glass-bottom dishes, chamber slides) and allow them to adhere and reach the desired confluency (typically 60-80%).

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Prepare a series of working concentrations (e.g., 0.1, 0.5, 1, 5, 10 µM) by diluting the stock into pre-warmed, complete cell culture medium.

  • Expert Insight: It is critical to test a range of concentrations. High concentrations may induce cytotoxicity or lead to probe aggregation and non-specific staining, while low concentrations may yield insufficient signal.

• Staining: Aspirate the existing culture medium from the cells and replace it with the medium containing 2,5,7-Trimethylquinolin-4-ol.

• Incubation: Incubate the cells for a range of time points (e.g., 15, 30, 60 minutes) at 37°C in a humidified CO₂ incubator. Protect the plate from light.

• Washing: Aspirate the staining solution and wash the cells 2-3 times with a pre-warmed, phenol red-free imaging buffer (e.g., Hanks' Balanced Salt Solution or PBS) to remove unbound probe.

• Imaging: Immediately proceed with imaging using a fluorescence microscope equipped with appropriate filters based on the empirically determined excitation/emission spectra.

Protocol for Fixed-Cell Staining

Fixation preserves cellular morphology and is suitable for endpoint assays. The choice of fixative can influence probe performance.

Workflow Diagram: Fixed-Cell Staining

Caption: Step-by-step workflow for fixed-cell staining.

Methodology:

• Cell Seeding and Fixation: Culture cells on sterile glass coverslips. Wash briefly with PBS, then fix with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cell membranes by incubating with 0.1-0.25% Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

  • Trustworthiness Check: Test staining with and without permeabilization. If the probe stains non-permeabilized cells, it is likely membrane-permeable. The staining pattern may differ significantly between the two conditions.

• Staining: Prepare a working solution of 2,5,7-Trimethylquinolin-4-ol (start with a concentration found to be effective in live-cell staining, e.g., 1-5 µM) in PBS. Incubate the fixed coverslips with the staining solution for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the coverslips three times with PBS for 5 minutes each.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Acquire images using a fluorescence microscope.

Validation and Controls: Ensuring Scientific Integrity

The use of a novel probe requires rigorous validation.

Cytotoxicity Assessment (MTT Assay)

Rationale: Before extensive use in live-cell imaging, the probe's effect on cell viability must be quantified. The MTT assay is a standard colorimetric method for assessing metabolic activity, which is an indicator of cell viability. A similar protocol is used for evaluating related trimethylquinoline compounds.[11]

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with a range of 2,5,7-Trimethylquinolin-4-ol concentrations (e.g., 0.1 µM to 100 µM) for a duration relevant to the imaging experiments (e.g., 2, 4, or 24 hours). Include a vehicle control (DMSO) and an untreated control.

• After treatment, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilize the resulting formazan crystals with DMSO or another suitable solvent.

• Measure the absorbance at ~570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control and determine the IC₅₀ value.

Controls for Staining Specificity

• Unstained Control: Image untreated live or fixed cells using the same acquisition settings to determine the level of cellular autofluorescence.

• Vehicle Control: Treat cells with the highest concentration of DMSO used in the dilutions to ensure the solvent does not cause any morphological changes or fluorescence artifacts.

• Co-localization: Use well-characterized organelle-specific stains (e.g., MitoTracker™, ER-Tracker™, LysoTracker™) to determine the subcellular localization of 2,5,7-Trimethylquinolin-4-ol. This provides crucial information about its potential mechanism of accumulation and targeting.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No/Weak Signal	Concentration too low; Incubation time too short; Incompatible filter sets; Photobleaching.	Increase probe concentration and/or incubation time. Verify excitation/emission spectra and use appropriate filters. Minimize light exposure and use an anti-fade mounting medium for fixed cells.
High Background	Concentration too high; Inadequate washing; Probe precipitation.	Decrease probe concentration. Increase the number and duration of wash steps. Ensure the working solution is clear and filter if necessary.
Phototoxicity	High light intensity; Long exposure time.	Reduce excitation light intensity and exposure time. Use a more sensitive camera.
Altered Cell Morphology	Probe-induced cytotoxicity.	Perform a cytotoxicity assay. Use the lowest effective concentration for the shortest possible incubation time.

Conclusion and Future Directions

2,5,7-Trimethylquinolin-4-ol presents an intriguing, yet unvalidated, candidate for fluorescent cell staining. Its quinoline core suggests a likelihood of environmentally sensitive fluorescence, a valuable property for advanced imaging applications. The protocols outlined in this document provide a systematic and rigorous framework for evaluating its potential. Initial characterization of its spectral properties, followed by careful optimization of staining conditions and thorough validation of its biological impact, are essential first steps. Should this compound prove to be an effective probe, further derivatization could be explored to enhance its photophysical properties or to conjugate it to targeting moieties for specific molecular recognition.

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Application and Protocol Guide for the Analytical Detection of 2,5,7-Trimethylquinolin-4-ol

Introduction

2,5,7-Trimethylquinolin-4-ol is a quinoline derivative with the chemical formula C₁₂H₁₃NO and a molecular weight of 187.24 g/mol .[1][2][3] Quinoline and its derivatives are a significant class of heterocyclic compounds that are investigated for a wide range of biological and chemical applications, including in drug discovery and materials science.[4][5][6] Given their prevalence and potential as pharmaceutical intermediates or lead compounds, the development of robust and reliable analytical methods for their detection and quantification is crucial for quality control, metabolic studies, and impurity profiling.[7][8]

This comprehensive guide provides detailed application notes and validated protocols for the analytical detection of 2,5,7-Trimethylquinolin-4-ol. It is designed for researchers, scientists, and drug development professionals, offering in-depth methodologies for various analytical techniques. The protocols are grounded in established principles for the analysis of quinoline derivatives and small molecules, ensuring scientific integrity and reliability.[9][10][11]

High-Performance Liquid Chromatography (HPLC) for Quantification

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation and quantification of small molecules in various matrices.[12][13] For 2,5,7-Trimethylquinolin-4-ol, a reversed-phase HPLC (RP-HPLC) method is recommended due to the compound's relatively non-polar nature.[13] This method offers high resolution, sensitivity, and reproducibility.[13][14]

Scientific Principle

RP-HPLC separates compounds based on their hydrophobic interactions with a non-polar stationary phase (typically C18-bonded silica) and a polar mobile phase.[13] By adjusting the composition of the mobile phase, the retention of 2,5,7-Trimethylquinolin-4-ol on the column can be controlled, allowing for its separation from other components in the sample. Detection is commonly achieved using a UV-Vis detector, as the quinoline structure possesses chromophores that absorb UV light.[14]

Experimental Workflow: HPLC

Caption: Workflow for the quantification of 2,5,7-Trimethylquinolin-4-ol using HPLC.

Detailed HPLC Protocol

1.3.1. Materials and Reagents

• 2,5,7-Trimethylquinolin-4-ol reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid (analytical grade)

• Ultrapure water

1.3.2. Instrumentation

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

1.3.3. Chromatographic Conditions

Parameter	Condition
Column	C18 Reversed-Phase (4.6 mm x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 20% B; 2-12 min: 20-80% B; 12-15 min: 80% B; 15-16 min: 80-20% B; 16-20 min: 20% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at an appropriate wavelength (e.g., 280 nm, to be determined by UV scan)
Run Time	20 minutes

1.3.4. Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,5,7-Trimethylquinolin-4-ol reference standard and transfer to a 10 mL volumetric flask. Dissolve in methanol and make up to the mark.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh the sample, dissolve it in methanol, and sonicate for 15 minutes to ensure complete dissolution.[14] Dilute to a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.[14]

Method Validation

The HPLC method must be validated to ensure it is suitable for its intended purpose.[9][10][11] Key validation parameters, based on ICH guidelines, are summarized below.[9][15]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or matrix components. Peak purity should be confirmed.[9]
Linearity	A linear relationship between concentration and peak area with a correlation coefficient (r²) ≥ 0.995.
Accuracy	Recovery of 98-102% for spiked samples at three different concentration levels.[14]
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2% for six replicate injections of a standard solution.[9][14]
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1, with acceptable precision and accuracy.
Robustness	The method should be unaffected by small, deliberate variations in method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2 °C).

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for High-Sensitivity Detection

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity analysis, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[12][16] This technique combines the separation power of LC with the mass detection capabilities of MS.[16]

Scientific Principle

After chromatographic separation, the analyte is ionized (e.g., via Electrospray Ionization - ESI), and the resulting ions are separated by their mass-to-charge ratio (m/z).[16] In tandem MS (MS/MS), a specific precursor ion (the molecular ion of 2,5,7-Trimethylquinolin-4-ol) is selected, fragmented, and a specific product ion is monitored. This process, known as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM), provides exceptional selectivity and sensitivity.[12]

Experimental Workflow: LC-MS/MS

Caption: Bioanalytical workflow for 2,5,7-Trimethylquinolin-4-ol using LC-MS/MS.

Detailed LC-MS/MS Protocol

2.3.1. Instrumentation

• UPLC/HPLC system coupled to a triple quadrupole mass spectrometer (QqQ-MS).

• Electrospray Ionization (ESI) source.

2.3.2. LC Conditions

• Column: C18 UPLC Column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A rapid gradient suitable for high-throughput analysis.

2.3.3. MS/MS Conditions

• Ionization Mode: Positive ESI.

• Precursor Ion (Q1): m/z 188.1 (for [M+H]⁺).

• Product Ion (Q3): To be determined by infusing a standard solution and performing a product ion scan. A likely fragmentation would involve the loss of a methyl or CO group.

• Collision Energy: To be optimized for the specific MRM transition.

2.3.4. Sample Preparation (for Plasma)

• To 100 µL of plasma, add an internal standard (a structurally similar compound not present in the sample).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex and centrifuge at high speed for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Inject into the LC-MS/MS system.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and thermally stable compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical tool.[17] Quinoline derivatives can often be analyzed by GC-MS, which provides excellent chromatographic resolution and definitive identification based on mass spectra.[18][19]

Scientific Principle

In GC, the sample is vaporized and separated as it travels through a capillary column coated with a stationary phase. Separation is based on the compound's boiling point and its interaction with the stationary phase.[17] The separated compounds then enter the mass spectrometer, where they are typically ionized by Electron Ionization (EI). EI creates characteristic fragmentation patterns that act as a "fingerprint" for compound identification, which can be compared against spectral libraries like NIST.[17]

Experimental Workflow: GC-MS

Caption: General workflow for the analysis of 2,5,7-Trimethylquinolin-4-ol by GC-MS.

Detailed GC-MS Protocol

3.3.1. Instrumentation

• Gas chromatograph with a capillary column and an autosampler.

• Mass spectrometer detector (single quadrupole or ion trap).

3.3.2. GC-MS Conditions

Parameter	Condition
Column	5% Phenyl Polymethylsiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.[20]
Carrier Gas	Helium, constant flow of 1.0 mL/min.
Injection Mode	Splitless, 1 µL.
Inlet Temperature	250 °C.
Oven Program	Start at 100 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min.
Transfer Line Temp	280 °C.
Ion Source Temp	230 °C.
Ionization Mode	Electron Ionization (EI) at 70 eV.
Mass Scan Range	m/z 40-400.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural confirmation and characterization of synthesized compounds like 2,5,7-Trimethylquinolin-4-ol.[4][21]

UV-Visible Spectroscopy

• Principle: Measures the absorption of UV-Visible light by the molecule, providing information about its electronic transitions. Quinolinone derivatives have characteristic absorption maxima (λmax).[4]

• Protocol:

  • Prepare a dilute solution of the compound in a spectroscopic grade solvent (e.g., ethanol or acetonitrile).

  • Use a dual-beam UV-Vis spectrophotometer to scan the absorbance from 200 to 400 nm.

  • The concentration should be adjusted to yield a maximum absorbance between 0.1 and 1.0.[4]

Fluorescence Spectroscopy

• Principle: Many quinoline derivatives are fluorescent. This technique measures the emission of light from the molecule after it has absorbed light at a specific excitation wavelength.[4]

• Protocol:

  • Prepare a very dilute solution (absorbance < 0.1 at the excitation wavelength) to avoid inner filter effects.[4]

  • Excite the sample at its λmax (determined by UV-Vis) and record the emission spectrum.

Infrared (IR) Spectroscopy

• Principle: Measures the absorption of infrared radiation, which corresponds to the vibrational frequencies of the bonds within the molecule. It is used to identify functional groups.

• Expected Signals:

  • O-H stretch (for the hydroxyl group) around 3200-3400 cm⁻¹.

  • C=O stretch (for the keto-enol tautomer) around 1650-1670 cm⁻¹.

  • Aromatic C=C stretches around 1500-1600 cm⁻¹.

  • C-H stretches (aromatic and methyl) around 2900-3100 cm⁻¹.

Conclusion

The analytical methods detailed in this guide provide a comprehensive framework for the detection, quantification, and characterization of 2,5,7-Trimethylquinolin-4-ol. The choice of technique will depend on the specific requirements of the analysis, such as required sensitivity, sample matrix, and whether quantitative or qualitative data is needed. For routine quantification, the validated HPLC-UV method is robust and reliable. For trace-level detection in complex matrices, LC-MS/MS offers unparalleled sensitivity and selectivity. GC-MS serves as an excellent alternative for identification and quantification, while spectroscopic methods are indispensable for structural confirmation. Proper method validation in accordance with regulatory guidelines is critical to ensure that the data generated is accurate, reliable, and fit for purpose.[10][11]

References

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Application Notes and Protocols: 2,5,7-Trimethylquinolin-4-ol as a Putative Chemosensor for Ferric Ions (Fe³⁺)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 2,5,7-Trimethylquinolin-4-ol in Metal Ion Sensing

Quinoline and its derivatives are a well-established class of heterocyclic compounds that have garnered significant attention in the field of analytical chemistry, particularly as fluorescent chemosensors for the detection of various metal ions.[1][2][3] Their rigid, planar structure and inherent fluorescence provide a robust scaffold for the design of sensitive and selective sensors.[1] The introduction of specific functional groups onto the quinoline ring system allows for the fine-tuning of their photophysical properties and their affinity for target metal ions.[2] While the specific application of 2,5,7-trimethylquinolin-4-ol as a chemosensor has not been extensively reported in the literature, its structural features, particularly the presence of a hydroxyl group at the 4-position, suggest a strong potential for its use in the detection of transition metal ions.

This document outlines a proposed application of 2,5,7-trimethylquinolin-4-ol as a fluorescent "turn-off" chemosensor for the detection of ferric ions (Fe³⁺). The hypothesis is based on the known quenching effect of paramagnetic metal ions like Fe³⁺ on the fluorescence of aromatic fluorophores and the established coordination chemistry of quinoline derivatives with various metal ions.[1][4]

Principle of Detection: A Postulated Mechanism

The proposed sensing mechanism for 2,5,7-trimethylquinolin-4-ol (TMQ-OH) relies on the principle of fluorescence quenching upon coordination with Fe³⁺ ions. In its free state, TMQ-OH is expected to exhibit fluorescence under appropriate excitation. The hydroxyl group at the 4-position and the nitrogen atom in the quinoline ring can act as a bidentate chelation site for metal ions.[4]

Upon the introduction of Fe³⁺, it is postulated that a stable complex will form between the TMQ-OH molecule and the ferric ion. This coordination is expected to lead to a significant quenching of the fluorescence emission of TMQ-OH. This "turn-off" response can be attributed to several possible mechanisms, including:

• Photoinduced Electron Transfer (PET): Upon excitation, an electron may be transferred from the excited state of the fluorophore to the partially filled d-orbitals of the Fe³⁺ ion, leading to non-radiative decay.

• Energy Transfer: Energy transfer from the excited fluorophore to the metal center can also result in fluorescence quenching.

• Heavy Atom Effect: The presence of the iron atom can enhance intersystem crossing, promoting the transition from the singlet excited state to the triplet state, which is typically non-emissive in solution.

The selective detection of Fe³⁺ would be contingent on the specific binding affinity and the efficiency of the quenching process in the presence of other competing metal ions.

Synthesis of 2,5,7-Trimethylquinolin-4-ol

The synthesis of 2,5,7-trimethylquinolin-4-ol can be achieved through established methods for the preparation of quinolin-4-one derivatives. A common and effective route is the Gould-Jacobs reaction.[5] This method involves the condensation of an appropriately substituted aniline with a β-ketoester followed by thermal cyclization.

A plausible synthetic route starting from 3,5-dimethylaniline is outlined below.

Caption: Proposed synthetic workflow for 2,5,7-trimethylquinolin-4-ol.

Protocol: Synthesis of 2,5,7-Trimethylquinolin-4-ol

Materials:

• 3,5-Dimethylaniline

• Diethyl 2-acetylmalonate

• Diphenyl ether

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard laboratory glassware and heating apparatus

Procedure:

• Condensation: In a round-bottom flask, dissolve 3,5-dimethylaniline (1 equivalent) in ethanol. To this solution, add diethyl 2-acetylmalonate (1.1 equivalents). Heat the mixture to reflux for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Solvent Removal: After the reaction is complete, remove the ethanol under reduced pressure using a rotary evaporator.

• Cyclization: To the resulting crude enamine intermediate, add a high-boiling point solvent such as diphenyl ether. Heat the mixture to a high temperature (typically 240-260 °C) for 30-60 minutes. This will induce thermal cyclization.

• Isolation and Purification: Allow the reaction mixture to cool to room temperature. The product may precipitate out. If so, collect the solid by filtration. If not, carefully add a non-polar solvent like hexane to induce precipitation. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2,5,7-trimethylquinolin-4-ol.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Application as a Chemosensor for Fe³⁺: Experimental Protocols

The following protocols are proposed for the evaluation of 2,5,7-trimethylquinolin-4-ol as a fluorescent chemosensor for Fe³⁺.

Preparation of Stock Solutions

• TMQ-OH Stock Solution (1 mM): Accurately weigh the required amount of synthesized 2,5,7-trimethylquinolin-4-ol and dissolve it in a suitable solvent such as dimethyl sulfoxide (DMSO) or acetonitrile to prepare a 1 mM stock solution.

• Metal Ion Stock Solutions (10 mM): Prepare 10 mM stock solutions of various metal salts (e.g., FeCl₃, FeCl₂, CuCl₂, ZnCl₂, NiCl₂, CoCl₂, MnCl₂, MgCl₂, CaCl₂, NaCl, KCl) in deionized water or a suitable buffer.

Protocol 1: Fluorescence Titration

This experiment aims to determine the response of TMQ-OH to increasing concentrations of Fe³⁺.

Materials:

• TMQ-OH stock solution (1 mM)

• Fe³⁺ stock solution (10 mM)

• Spectro-grade solvent (e.g., acetonitrile or a buffer solution)

• Fluorometer

Procedure:

• Prepare a series of solutions containing a fixed concentration of TMQ-OH (e.g., 10 µM) and varying concentrations of Fe³⁺ (e.g., 0 to 50 µM).

• For each solution, record the fluorescence emission spectrum at an appropriate excitation wavelength (to be determined by preliminary scans).

• Plot the fluorescence intensity at the emission maximum as a function of the Fe³⁺ concentration.

• Analyze the data to determine the quenching efficiency and the binding constant (using methods like the Stern-Volmer equation for collisional quenching or Benesi-Hildebrand plots for static quenching).

Protocol 2: Selectivity Study

This experiment is crucial to assess the specificity of TMQ-OH for Fe³⁺ over other potentially interfering metal ions.

Materials:

• TMQ-OH stock solution (1 mM)

• Stock solutions of various metal ions (10 mM)

• Spectro-grade solvent

• Fluorometer

Procedure:

• Prepare a set of solutions, each containing TMQ-OH (e.g., 10 µM) and a different metal ion (e.g., 50 µM). Include a blank solution with only TMQ-OH.

• Record the fluorescence emission spectrum for each solution.

• Compare the fluorescence intensity of the solutions containing different metal ions to that of the blank and the solution with Fe³⁺. A significant change only in the presence of Fe³⁺ indicates high selectivity.

Protocol 3: Competitive Binding Assay

This experiment further evaluates the selectivity of TMQ-OH for Fe³⁺ in the presence of other metal ions.

Materials:

• TMQ-OH stock solution (1 mM)

• Fe³⁺ stock solution (10 mM)

• Stock solutions of other metal ions (10 mM)

• Spectro-grade solvent

• Fluorometer

Procedure:

• Prepare a solution containing TMQ-OH (e.g., 10 µM) and Fe³⁺ (e.g., 50 µM).

• To this solution, add a significant excess (e.g., 10-fold) of other metal ions, one at a time.

• Record the fluorescence emission spectrum after each addition.

• If the fluorescence remains quenched, it indicates that the other metal ions do not displace the bound Fe³⁺, confirming high selectivity.

Data Presentation and Interpretation

The results from the above experiments can be summarized in the following tables for clear comparison and interpretation.

Table 1: Photophysical Properties of 2,5,7-Trimethylquinolin-4-ol

Parameter	Value
Excitation Wavelength (λex)	TBD (nm)
Emission Wavelength (λem)	TBD (nm)
Stokes Shift	TBD (nm)
Quantum Yield (Φ)	TBD

Table 2: Performance of 2,5,7-Trimethylquinolin-4-ol as a Fe³⁺ Sensor

Parameter	Value
Limit of Detection (LOD)	TBD (µM)
Binding Constant (Kₐ)	TBD (M⁻¹)
Linear Range	TBD (µM)
Response Time	TBD (seconds/minutes)

Visualization of Experimental Workflow

Caption: Workflow for evaluating 2,5,7-trimethylquinolin-4-ol as a chemosensor.

Conclusion and Future Directions

This document presents a hypothetical yet scientifically grounded framework for the application of 2,5,7-trimethylquinolin-4-ol as a fluorescent chemosensor for Fe³⁺. The proposed protocols are based on established methodologies for similar quinoline-based sensors.[1][3] Successful validation of these protocols would establish 2,5,7-trimethylquinolin-4-ol as a novel and useful tool for the detection of ferric ions in various applications, including environmental monitoring and biological studies.

Further research could involve:

• Computational studies (e.g., DFT calculations) to model the interaction between TMQ-OH and Fe³⁺ and to elucidate the sensing mechanism.

• Modification of the TMQ-OH structure to enhance its sensitivity, selectivity, and water solubility.

• Application of the validated sensor for the detection of Fe³⁺ in real-world samples, such as water samples or biological fluids.

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Application of 2,5,7-Trimethylquinolin-4-ol in Bioimaging: A Technical Guide

Disclaimer: This document provides a detailed, illustrative guide on the potential application of 2,5,7-Trimethylquinolin-4-ol in bioimaging. As of the latest literature review, specific bioimaging applications and detailed protocols for this particular compound are not extensively published. Therefore, the following application notes and protocols are based on the known properties of the broader class of quinoline-based fluorescent probes and serve as a scientifically grounded framework for researchers to develop and validate their own experimental procedures.

Introduction: The Promise of Quinoline Scaffolds in Cellular Imaging

Quinoline derivatives represent a versatile and widely explored class of fluorophores in the field of bioimaging.[1][2] Their rigid, heterocyclic aromatic structure provides a robust scaffold for the development of fluorescent probes with desirable photophysical properties, including high quantum yields and environmental sensitivity.[3][4] These characteristics make them invaluable tools for visualizing subcellular structures, sensing local microenvironments, and tracking dynamic biological processes in living cells.[1][4]

The utility of quinoline-based probes extends to a variety of applications, such as the detection of metal ions, monitoring changes in intracellular pH and viscosity, and imaging specific organelles like lipid droplets and lysosomes.[1][2] The modular nature of the quinoline core allows for synthetic modifications to fine-tune its spectral properties and to introduce specific functionalities for targeting particular biomolecules or cellular compartments.[4][5] This guide focuses on the potential application of a specific derivative, 2,5,7-Trimethylquinolin-4-ol, as a fluorescent probe for bioimaging.

Physicochemical Properties of 2,5,7-Trimethylquinolin-4-ol

2,5,7-Trimethylquinolin-4-ol is a small organic molecule with the following key characteristics:

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	[6]
Molecular Weight	187.24 g/mol	[6]
CAS Number	65674-07-9	[6]

The presence of the hydroxyl group at the 4-position and the methyl groups at positions 2, 5, and 7 are expected to influence the molecule's photophysical properties, such as its absorption and emission spectra, as well as its solubility and cellular uptake. The quinolin-4-ol tautomerism may also play a role in its environmental sensitivity, making it a candidate for sensing changes in the cellular microenvironment.

Proposed Application: pH-Sensitive Imaging of Acidic Organelles

Based on the known behavior of similar quinoline derivatives, 2,5,7-Trimethylquinolin-4-ol is proposed here as a potential fluorescent probe for imaging acidic organelles, such as lysosomes, in live cells. The rationale for this application is based on the hypothesis that the nitrogen atom in the quinoline ring can be protonated at low pH, leading to a change in the molecule's electronic structure and, consequently, its fluorescence properties. This pH-dependent fluorescence would allow for the specific visualization of compartments with low internal pH.

Mechanism of Action: pH-Dependent Fluorescence

The proposed mechanism of action for 2,5,7-Trimethylquinolin-4-ol as a pH sensor involves the protonation of the quinoline nitrogen in acidic environments. This protonation event can lead to an "off-on" or ratiometric change in fluorescence. In its neutral form at physiological pH, the probe may exhibit weak fluorescence. Upon entering an acidic organelle and subsequent protonation, a significant enhancement in fluorescence intensity or a shift in the emission wavelength is anticipated. This change is due to the modulation of intramolecular charge transfer (ICT) or other photophysical processes.

Caption: Proposed mechanism of 2,5,7-Trimethylquinolin-4-ol as a pH probe.

Experimental Protocols

The following are detailed, step-by-step protocols for the proposed application of 2,5,7-Trimethylquinolin-4-ol in live-cell imaging.

Protocol 1: Preparation of Stock and Staining Solutions

• Preparation of 10 mM Stock Solution:

  • Weigh out 1.87 mg of 2,5,7-Trimethylquinolin-4-ol.

  • Dissolve in 1 mL of high-quality, anhydrous dimethyl sulfoxide (DMSO).

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C, protected from light.

• Preparation of 5 µM Staining Solution:

  • Warm the 10 mM stock solution to room temperature.

  • Dilute the stock solution 1:2000 in a serum-free cell culture medium (e.g., DMEM) to achieve a final concentration of 5 µM.

  • Prepare this staining solution fresh for each experiment.

Protocol 2: Live-Cell Staining and Imaging

• Cell Culture:

  • Plate cells (e.g., HeLa or MCF-7) on glass-bottom dishes or chamber slides suitable for fluorescence microscopy.

  • Culture the cells in a complete medium at 37°C in a humidified incubator with 5% CO₂ until they reach 60-70% confluency.

• Cell Staining:

  • Aspirate the complete culture medium from the cells.

  • Wash the cells twice with pre-warmed phosphate-buffered saline (PBS), pH 7.4.

  • Add the freshly prepared 5 µM staining solution to the cells, ensuring the entire cell monolayer is covered.

  • Incubate the cells for 30 minutes at 37°C in the dark.

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with pre-warmed PBS to remove any excess, unbound probe.

• Imaging:

  • Add fresh, pre-warmed culture medium or PBS to the cells.

  • Image the cells immediately using a confocal or widefield fluorescence microscope.

  • Excitation/Emission Wavelengths: Based on the properties of similar quinoline derivatives, a starting point for excitation would be in the near-UV or blue region of the spectrum (e.g., 360-400 nm), with emission expected in the blue-green region (e.g., 450-550 nm). These parameters should be optimized experimentally.

Workflow for Live-Cell Imaging

Caption: Step-by-step workflow for live-cell imaging.

Data Interpretation and Validation

To validate that 2,5,7-Trimethylquinolin-4-ol is indeed localizing to acidic organelles, a co-localization experiment with a commercially available lysosomal marker (e.g., LysoTracker™ Red) should be performed. The overlap of the fluorescence signals from both probes would confirm the specific accumulation of 2,5,7-Trimethylquinolin-4-ol in lysosomes.

Troubleshooting

Problem	Possible Cause	Solution
No or Weak Fluorescence Signal	- Incorrect excitation/emission wavelengths.- Probe concentration is too low.- Insufficient incubation time.	- Perform a spectral scan to determine the optimal excitation and emission maxima.- Titrate the probe concentration (e.g., from 1 to 10 µM).- Increase the incubation time (e.g., to 60 minutes).
High Background Fluorescence	- Incomplete removal of unbound probe.- Probe precipitation in the medium.	- Increase the number and duration of washing steps.- Ensure the staining solution is well-mixed and does not contain precipitates.
Phototoxicity or Cell Death	- High probe concentration.- Excessive light exposure during imaging.	- Reduce the probe concentration.- Minimize the light exposure time and intensity. Use a more sensitive detector if available.

Conclusion

2,5,7-Trimethylquinolin-4-ol holds potential as a novel fluorescent probe for bioimaging applications, particularly for the visualization of acidic organelles. The protocols and guidelines presented here provide a solid foundation for researchers to explore its utility. Experimental validation of its photophysical properties, cellular localization, and pH sensitivity is a crucial next step in establishing it as a reliable tool in cell biology and drug discovery.

References

• BenchChem. (n.d.). Application Notes and Protocols: Quinoline-Based Fluorophores in Two-Photon Microscopy. Retrieved from BenchChem website.[3]

• Singh, J., & Mishra, S. (2023). Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applications. Crimson Publishers. DOI: 10.31031/COJBSR.2023.02.000537.[1][2]

• Chenoweth, D. M., & Petersson, E. J. (2020). Quinoline-based fluorescent small molecules for live cell imaging. Methods in Enzymology, 640, 309-326.[4]

• Poirier, D., et al. (2021). Turning a Quinoline-based Steroidal Anticancer Agent into Fluorescent Dye for its Tracking by Cell Imaging. ACS Medicinal Chemistry Letters.[7]

• Li, J., et al. (2023). A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. MDPI.[8]

• BenchChem. (n.d.). Application Notes and Protocols: 2-(2-Chloroethyl)quinoline as a Versatile Intermediate for Novel Fluorescent Probes. Retrieved from BenchChem website.[5]

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• Zhang, Y., et al. (2007). Synthesis and Fluorescence Properties of 5,7-Diphenylquinoline and 2,5,7-Triphenylquinoline Derived from m-Terphenylamine. Molecules, 12(5), 988-996.[9][10]

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Application Notes and Protocols for the Comprehensive Characterization of 2,5,7-Trimethylquinolin-4-ol

Introduction

2,5,7-Trimethylquinolin-4-ol, a substituted quinolinol, represents a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. The quinoline scaffold is a key pharmacophore in numerous approved drugs, and the specific substitution pattern of this compound could impart unique biological activities or material properties.[1] Accurate and comprehensive characterization is paramount for ensuring its purity, confirming its structure, and establishing a foundation for further research and development.

This document provides a detailed guide for the analytical characterization of 2,5,7-Trimethylquinolin-4-ol, designed for researchers, scientists, and drug development professionals. The protocols herein are grounded in established analytical principles for heterocyclic compounds and are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Physicochemical Properties (Predicted)

A summary of the predicted physicochemical properties of 2,5,7-Trimethylquinolin-4-ol is presented below. These values are computationally derived and should be confirmed by experimental analysis.

Property	Predicted Value	Source
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Monoisotopic Mass	187.0997 Da
XlogP	2.7

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules.[2] Both ¹H and ¹³C NMR will provide detailed information about the carbon-hydrogen framework of 2,5,7-Trimethylquinolin-4-ol.

Predicted ¹H and ¹³C NMR Chemical Shifts

The quinolin-4-ol core exists in a tautomeric equilibrium with the quinolin-4-one form. In solution, the keto form, 2,5,7-trimethyl-1H-quinolin-4-one, is often the predominant tautomer. The predicted chemical shifts are based on this tautomer and analysis of similar quinoline derivatives.

¹H NMR Spectroscopy Protocol

Causality of Experimental Choices:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is chosen due to its excellent solvating power for a wide range of organic compounds and its ability to facilitate the observation of exchangeable protons (e.g., -OH and -NH).

• Internal Standard: Tetramethylsilane (TMS) is used as the internal standard for its chemical inertness and its single, sharp resonance at 0.00 ppm, which does not overlap with most analyte signals.[3]

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2,5,7-Trimethylquinolin-4-ol and dissolve it in 0.6-0.7 mL of DMSO-d₆ in a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Shim the magnetic field to achieve optimal resolution.

  • Set the acquisition parameters, including a spectral width of approximately 12 ppm, a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio, and a relaxation delay of at least 1-2 seconds.

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the spectrum by setting the residual DMSO peak to 2.50 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

Expected ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.5	Singlet	1H	N-H
~7.5	Singlet	1H	H-6
~7.2	Singlet	1H	H-8
~6.0	Singlet	1H	H-3
~2.6	Singlet	3H	C2-CH₃
~2.4	Singlet	3H	C5-CH₃
~2.3	Singlet	3H	C7-CH₃

¹³C NMR Spectroscopy Protocol

Causality of Experimental Choices:

• Technique: A proton-decoupled ¹³C NMR experiment is performed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Solvent and Standard: DMSO-d₆ is used for consistency with the ¹H NMR experiment, and its central peak at 39.52 ppm serves as the reference.

Step-by-Step Protocol:

• Sample Preparation: Use the same sample prepared for the ¹H NMR analysis.

• Instrument Setup:

  • Set the spectrometer to the ¹³C nucleus frequency.

  • Use a standard proton-decoupled pulse sequence.

  • Set the spectral width to approximately 200-220 ppm.

  • A longer acquisition time and a greater number of scans (e.g., 1024 or more) are typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Data Acquisition: Acquire the ¹³C NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Calibrate the spectrum using the DMSO-d₆ solvent peak at 39.52 ppm.

Expected ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~175	C-4 (C=O)
~145	C-2
~140	C-8a
~138	C-7
~135	C-5
~125	C-4a
~120	C-6
~118	C-8
~110	C-3
~20	C7-CH₃
~18	C5-CH₃
~15	C2-CH₃

Functional Group Analysis by Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[4]

FT-IR Spectroscopy Protocol

Causality of Experimental Choices:

• Technique: Attenuated Total Reflectance (ATR) is a convenient sampling technique for solid powders, requiring minimal sample preparation and providing high-quality spectra.

Step-by-Step Protocol:

• Sample Preparation: Place a small amount of the solid 2,5,7-Trimethylquinolin-4-ol sample directly onto the ATR crystal.

• Instrument Setup:

  • Ensure the ATR accessory is clean.

  • Collect a background spectrum of the empty ATR crystal.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum.

Expected Characteristic FT-IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-3000	Medium, Broad	N-H stretch
3000-2850	Medium	C-H stretch (aromatic and methyl)
~1650	Strong	C=O stretch (amide I band of quinolinone)
1600-1450	Medium-Strong	C=C stretching (aromatic rings)
~1380	Medium	C-H bending (methyl groups)

Electronic Transitions Analysis by UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems like the quinoline ring.[5]

UV-Visible Spectroscopy Protocol

Causality of Experimental Choices:

• Solvent: Ethanol is a common and suitable solvent for UV-Vis spectroscopy as it is transparent in the UV-Vis region of interest and can dissolve a wide range of organic compounds.

Step-by-Step Protocol:

• Solution Preparation:

  • Prepare a stock solution of 2,5,7-Trimethylquinolin-4-ol in ethanol (e.g., 1 mg/mL).

  • Dilute the stock solution with ethanol to a concentration that gives a maximum absorbance in the range of 0.5-1.0 (e.g., 10-20 µg/mL).

• Instrument Setup:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with ethanol to serve as the blank.

  • Set the wavelength range from 200 to 400 nm.

• Data Acquisition:

  • Record the baseline with the blank cuvette.

  • Replace the blank with the sample cuvette and record the absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Expected UV-Vis Absorption Data:

Solvent	Expected λmax (nm)
Ethanol	~230-240 and ~320-330

Molecular Weight and Fragmentation Analysis by Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a compound and providing structural information through the analysis of its fragmentation patterns.[6]

Mass Spectrometry Protocol (Electrospray Ionization - ESI)

Causality of Experimental Choices:

• Ionization Technique: ESI is a soft ionization technique that is well-suited for polar molecules like quinolinols, typically producing the protonated molecular ion [M+H]⁺ with minimal fragmentation, which clearly indicates the molecular weight.

Step-by-Step Protocol:

• Sample Preparation: Prepare a dilute solution of 2,5,7-Trimethylquinolin-4-ol in a suitable solvent such as methanol or acetonitrile (e.g., 1-10 µg/mL).

• Instrument Setup:

  • Use a mass spectrometer equipped with an ESI source.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas temperature) to maximize the signal intensity.

  • The mass analyzer can be a quadrupole, time-of-flight (TOF), or Orbitrap.

• Data Acquisition:

  • Infuse the sample solution into the ESI source.

  • Acquire the mass spectrum in the positive ion mode over a suitable mass range (e.g., m/z 50-500).

• Data Analysis:

  • Identify the peak corresponding to the protonated molecular ion [M+H]⁺.

  • If fragmentation is induced (e.g., in-source CID or MS/MS), analyze the fragment ions to gain structural information.

Expected Mass Spectral Data:

m/z	Assignment
188.1070	[M+H]⁺ (Calculated for C₁₂H₁₄NO⁺)
210.0889	[M+Na]⁺ (Calculated for C₁₂H₁₃NNaO⁺)

Predicted Fragmentation Pattern: The fragmentation of the [M+H]⁺ ion would likely involve the loss of small neutral molecules such as CO, and cleavage of the methyl groups.

Purity Assessment and Quantitative Analysis by Chromatography

Chromatographic techniques are essential for determining the purity of 2,5,7-Trimethylquinolin-4-ol and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC) Protocol

Causality of Experimental Choices:

• Stationary Phase: A C18 reversed-phase column is a versatile and widely used stationary phase that provides good retention and separation for a broad range of moderately polar organic compounds.

• Mobile Phase: A mixture of acetonitrile and water provides a good solvent system for eluting quinoline derivatives. The addition of a small amount of formic acid improves peak shape by suppressing the ionization of the basic nitrogen atom.

Step-by-Step Protocol:

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid (analytical grade).

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and 0.1% formic acid in water (e.g., 50:50 v/v). The exact ratio may need to be optimized to achieve a suitable retention time.

• Sample Preparation:

  • Accurately weigh and dissolve the 2,5,7-Trimethylquinolin-4-ol sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: Ambient or controlled at 25 °C.

  • UV Detection: Set the wavelength based on the UV-Vis spectrum (e.g., one of the λmax values).

• Data Analysis:

  • Inject the sample and record the chromatogram.

  • The purity can be assessed by calculating the area percentage of the main peak.

  • For quantitative analysis, a calibration curve should be constructed using standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Causality of Experimental Choices:

• Derivatization: Due to the presence of the polar hydroxyl and amine groups, derivatization with a silylating agent (e.g., BSTFA or MSTFA) is often necessary to increase the volatility and thermal stability of the analyte for GC analysis.[7]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is suitable for the separation of derivatized quinolinols.

Step-by-Step Protocol:

• Derivatization:

  • In a sealed vial, dissolve a small amount of the sample (e.g., 1 mg) in a suitable solvent (e.g., pyridine or acetonitrile).

  • Add an excess of the silylating reagent (e.g., 100 µL of BSTFA with 1% TMCS).

  • Heat the mixture at 60-70 °C for 30 minutes.

• Instrumentation:

  • GC-MS system with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp to a final temperature (e.g., 280 °C) at a rate of 10-15 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

• Data Analysis:

  • Identify the peak corresponding to the derivatized 2,5,7-Trimethylquinolin-4-ol.

  • The mass spectrum can be used for confirmation of the structure and identification of impurities.

Visualized Workflows

Caption: Overall workflow for the characterization of 2,5,7-Trimethylquinolin-4-ol.

Caption: Step-by-step workflow for HPLC analysis.

References

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Application Notes and Protocols for the In Vitro Evaluation of 2,5,7-Trimethylquinolin-4-ol

Authored by: Senior Application Scientist

Abstract

Quinoline and its derivatives represent a privileged scaffold in medicinal chemistry, with numerous compounds demonstrating a wide spectrum of pharmacological activities, including anticancer, antimalarial, and antimicrobial effects.[1][2] The novel compound, 2,5,7-Trimethylquinolin-4-ol, belongs to this versatile class. As its specific biological activities are yet to be characterized, a systematic in vitro evaluation is essential to elucidate its therapeutic potential. This guide presents a comprehensive, phased approach for the initial characterization of 2,5,7-Trimethylquinolin-4-ol, beginning with foundational cytotoxicity and cell viability screening. We provide detailed, validated protocols, explain the rationale behind experimental choices, and outline a logical progression to more complex mechanistic studies. The objective is to equip researchers with a robust framework to generate reliable and reproducible data for novel compound assessment.

Strategic Framework for Novel Compound Evaluation

The initial in vitro assessment of a novel compound with an unknown biological profile should follow a logical, tiered approach.[3] This strategy maximizes efficiency by using broad, high-throughput assays first to identify biological activity, followed by more focused assays to determine the mechanism of action (MoA). This avoids making assumptions about the compound's specific target.[3] Our proposed workflow begins by answering the most fundamental question: Does 2,5,7-Trimethylquinolin-4-ol affect cell viability or proliferation?

Caption: High-level workflow for in vitro characterization of a novel compound.

Phase 1: Primary Screening - The MTT Cell Viability Assay

The first step is to assess the compound's effect on cell viability. The MTT assay is a robust, colorimetric method widely used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[4][5]

Principle of the MTT Assay

Metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce the yellow, water-soluble tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple, insoluble formazan product. This conversion only occurs in living cells with intact mitochondrial function. The resulting formazan crystals are then solubilized, and the absorbance of the colored solution is quantified using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[5]

Caption: Principle of the MTT colorimetric assay for cell viability.

Detailed Protocol: MTT Assay

Materials:

• 2,5,7-Trimethylquinolin-4-ol

• Dimethyl sulfoxide (DMSO), cell culture grade

• Selected human cell lines (e.g., a panel of cancer lines like HCT-116, A549, MCF-7, and a non-cancerous line like human dermal fibroblasts for selectivity assessment)[6][7]

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) powder

• Phosphate-Buffered Saline (PBS), sterile

• Solubilization Solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[8]

• Sterile 96-well flat-bottom plates

• Multichannel pipette and sterile tips

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Compound Preparation:

  • Prepare a high-concentration stock solution of 2,5,7-Trimethylquinolin-4-ol (e.g., 10 mM) in DMSO. Store at -20°C.

  • On the day of the experiment, prepare serial dilutions of the compound in complete culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be consistent and non-toxic (typically ≤0.5%).[9]

• Cell Seeding:

  • Culture cells to ~80% confluency. Harvest cells using standard trypsinization methods.

  • Perform a cell count and determine viability (e.g., via Trypan Blue exclusion).

  • Dilute the cell suspension to the optimal seeding density (determined empirically for each cell line, typically 5,000-10,000 cells/well).[6]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate. Leave some wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere.

• Compound Treatment:

  • After 24 hours, carefully remove the medium.

  • Add 100 µL of the prepared compound dilutions to the respective wells.

  • Include "vehicle control" wells containing medium with the same final concentration of DMSO as the treated wells.

  • Include "untreated control" wells containing only fresh complete medium.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL MTT stock solution in sterile PBS. Protect from light.[5]

  • After the treatment period, remove the medium from the wells.

  • Add 100 µL of a freshly diluted MTT solution (e.g., 0.5 mg/mL in serum-free medium) to each well.

  • Incubate the plate for 3-4 hours at 37°C, 5% CO₂. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully remove the MTT solution without disturbing the formazan crystals.

  • Add 150 µL of the solubilization solution (e.g., DMSO) to each well.[8]

  • Place the plate on an orbital shaker for 15 minutes in the dark to ensure complete dissolution of the formazan crystals.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Read the plate within 1 hour of adding the solubilization solution.

Data Analysis and Presentation

The raw absorbance data is processed to determine the compound's effect on cell viability.

Calculation of Percent Viability: Percent viability is calculated relative to the vehicle-treated control cells.

% Viability = [(Abs_Sample - Abs_Blank) / (Abs_VehicleControl - Abs_Blank)] * 100

Data Presentation: The results should be summarized in a table and used to generate dose-response curves, from which the IC50 value (the concentration of the compound that inhibits 50% of cell viability) can be determined.

Table 1: Hypothetical Cytotoxicity Data for 2,5,7-Trimethylquinolin-4-ol (This data is for illustrative purposes only)

Cell Line	Cancer Type	IC50 (µM) after 48h	Selectivity Index (SI)*
HCT-116	Colorectal Carcinoma	12.5 ± 1.1	9.6
A549	Lung Carcinoma	25.3 ± 2.4	4.7
MCF-7	Breast Adenocarcinoma	18.7 ± 1.9	6.4
NHDF-Neo	Normal Human Dermal Fibroblasts	> 120	-

*Selectivity Index (SI) = IC50 in normal cells / IC50 in cancer cells. A higher SI value indicates greater selectivity for cancer cells.[10]

Assay Validation and Trustworthiness

To ensure the reliability of the results, key assay validation parameters must be considered.[11][12]

• Controls: The use of positive (a known cytotoxic drug like Doxorubicin), negative (untreated cells), and vehicle controls (DMSO) is mandatory to validate each experiment.

• Precision: Intra-assay (within the same plate) and inter-assay (between different experiments) precision should be assessed by calculating the coefficient of variation (%CV).

• Z'-Factor: For high-throughput screening, the Z'-factor is a statistical measure of assay quality. A Z' > 0.5 indicates an excellent assay suitable for screening.[9]

• Linearity: A linear relationship should be established between the cell number and the absorbance signal to ensure the assay is operating within its dynamic range.

Phase 2: Advancing to Mechanistic Studies

If the primary screening reveals significant and selective cytotoxic activity (e.g., a low IC50 in cancer cells and a high IC50 in normal cells), the next logical step is to investigate how the compound induces cell death. Based on the known activities of other quinoline derivatives, promising avenues for investigation include:

• Induction of Apoptosis: Many anticancer agents work by inducing programmed cell death (apoptosis).[13] This can be distinguished from necrosis using an Annexin V/Propidium Iodide (PI) staining assay analyzed by flow cytometry.

• Mitochondrial Disruption: Since the MTT assay relies on mitochondrial function, and some quinolines are known to target mitochondria, assessing changes in mitochondrial membrane potential is a relevant next step.[14]

• Oxidative Stress: Some quinoline derivatives have been shown to induce cell death by increasing reactive oxygen species (ROS).[14] Cellular ROS levels can be quantified using fluorescent probes.

These secondary assays provide deeper insight into the compound's mechanism of action, guiding further drug development efforts.

References

• Sygnature Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Retrieved from [Link]

• Foley, M., & Tilley, L. (1997). Quinoline antimalarials: mechanisms of action and resistance. International Journal for Parasitology, 27(2), 231-40. Retrieved from [Link]

• Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. protocols.io. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Ugbode, C. I., et al. (2008). Development of an in vitro reproductive screening assay for novel pharmaceutical compounds. Biotechnology and Applied Biochemistry, 51(Pt 2), 63-71. Retrieved from [Link]

• ScienceScholar. (2022). Quinoline derivative and their pharmacological & medicinal potential. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Retrieved from [Link]

• D'Crus, A. A., et al. (2018). Quinoline derivatives: Synthesis, leishmanicidal activity and involvement of mitochondrial oxidative stress as mechanism of action. European Journal of Medicinal Chemistry, 156, 417-425. Retrieved from [Link]

• Charles River Laboratories. (n.d.). In Vitro Assay Development Services. Retrieved from [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Methods in Molecular Biology. Retrieved from [Link]

• Harris, L. A., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. Retrieved from [Link]

• Trevigen. (n.d.). XTT Proliferation Assay Protocol. Retrieved from [Link]

• Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation. Retrieved from [Link]

• Roy, A., & Sil, B. S. (2022). High-Throughput Assay Development for Combined In Vitro Toxicity Screening of Hit Compounds and Their Metabolites in Early Drug-Discovery Stage. Combinatorial Chemistry & High Throughput Screening. Retrieved from [Link]

• InfinixBio. (n.d.). How To Meet The Regulatory Requirements For Preclinical Assay Development. Retrieved from [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology. Retrieved from [Link]

• Association for Molecular Pathology. (n.d.). Molecular Diagnostic Assay Validation. Retrieved from [Link]

• Inglese, J., et al. (2012). HTS Assay Validation. Assay Guidance Manual. Retrieved from [Link]

• Ofni Systems. (n.d.). Assay Validation Guidelines. Retrieved from [Link]

• Al-Ostath, A. I., et al. (2024). In vitro cell viability assay of (A) all synthesized... ResearchGate. Retrieved from [Link]

• Croteau, D. L., et al. (2025). Tetrahydroquinoline-containing natural products discovered within the last decade: occurrence and bioactivity. Natural Product Research. Retrieved from [Link]

• Meng, T., et al. (2019). High in vitro and in vivo antitumor activities of Ln(III) complexes with mixed 5,7-dichloro-2-methyl-8-quinolinol and 4,4'-dimethyl-2,2'-bipyridyl chelating ligands. European Journal of Medicinal Chemistry. Retrieved from [Link]

• O'Donnell, G., et al. (2025). A study of the antimicrobial activity of selected synthetic and naturally occurring quinolines. ResearchGate. Retrieved from [Link]

• Journal of Pharmacognosy and Phytochemistry. (2019). Analysis of bioactive compounds in ethanolic extract of Commelina maculata leaves using GC- MS technique. Retrieved from [Link]

• Tang, G. H., et al. (2020). Biologically Active Isoquinoline Alkaloids covering 2014-2018. RSC Advances. Retrieved from [Link]

• Fachini-Queiroz, F. C., et al. (2020). Thymol bioactivity: A review focusing on practical applications. Toxicology Reports. Retrieved from [Link]

• El-Sayed, N. F., et al. (2025). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. RSC Advances. Retrieved from [Link]

• Wesołowska, O., et al. (2024). The Conjugates of Indolo[2,3-b]quinoline as Anti-Pancreatic Cancer Agents: Design, Synthesis, Molecular Docking and Biological Evaluations. Molecules. Retrieved from [Link]

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• 14. Quinoline derivatives: Synthesis, leishmanicidal activity and involvement of mitochondrial oxidative stress as mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing the yield of 2,5,7-Trimethylquinolin-4-ol synthesis

An In-Depth Technical Guide to the Synthesis of 2,5,7-Trimethylquinolin-4-ol: A Technical Support Center for Researchers

Welcome to the technical support center for the synthesis of 2,5,7-Trimethylquinolin-4-ol. As Senior Application Scientists, we have compiled this guide to address the common challenges and questions that arise during this synthesis. This resource is designed for researchers, chemists, and drug development professionals who are working with quinoline scaffolds and require practical, field-tested advice to optimize their experimental outcomes.

Overview of the Synthesis

The most reliable and common method for synthesizing 2,5,7-Trimethylquinolin-4-ol is the Gould-Jacobs reaction .[1][2][3] This powerful thermal cyclization method is particularly effective for anilines with electron-donating groups, such as the methyl groups in our precursor, 3,5-dimethylaniline.[2]

The synthesis proceeds in two primary stages:

• Condensation: 3,5-dimethylaniline is reacted with an alkoxymethylenemalonate ester, typically diethyl ethoxymethylenemalonate (DEEM), to form a stable anilidomethylenemalonate intermediate.

• Thermal Cyclization: This intermediate undergoes a high-temperature intramolecular 6-electron electrocyclization to form the quinoline ring system.[2][3] Subsequent hydrolysis and decarboxylation (if starting from the malonic ester) yield the final 2,5,7-Trimethylquinolin-4-ol, which exists in tautomeric equilibrium with its keto form, 2,5,7-Trimethyl-1H-quinolin-4-one.

Reaction Mechanism

The following diagram illustrates the established mechanism for the Gould-Jacobs reaction.

Caption: The Gould-Jacobs reaction pathway for 2,5,7-Trimethylquinolin-4-ol.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each answer provides an explanation of the underlying cause and a set of actionable solutions.

Q1: My initial condensation reaction is sluggish, and TLC analysis shows a significant amount of unreacted 3,5-dimethylaniline. What's going wrong?

A1: This is a common issue often related to reactant purity, stoichiometry, or suboptimal reaction conditions.

• Causality: The condensation step is a nucleophilic attack of the aniline on the DEEM, followed by the elimination of ethanol.[3] If the aniline is impure or wet, its nucleophilicity is reduced. Furthermore, the removal of the ethanol byproduct drives the reaction forward; if it's not effectively removed, the reaction can stall.

• Solutions:

  • Verify Reagent Purity: Ensure the 3,5-dimethylaniline is of high purity and dry. If it is old or has been improperly stored, consider distillation or recrystallization.

  • Adjust Stoichiometry: Use a slight excess (1.0-1.2 equivalents) of diethyl ethoxymethylenemalonate (DEEM) to ensure the complete consumption of the aniline.[2]

  • Optimize Temperature: The condensation typically runs well between 100-130 °C.[2] Too low a temperature will result in a slow reaction, while too high a temperature may lead to side reactions.

  • Remove Byproduct: If running the reaction neat, applying a gentle vacuum after an initial heating period (e.g., 1-2 hours) can effectively remove the ethanol formed, driving the equilibrium towards the product.[2]

Q2: The thermal cyclization step is giving a very low yield, with a lot of the anilidomethylenemalonate intermediate remaining. How can I improve this?

A2: The thermal cyclization is the most energy-demanding step of the Gould-Jacobs reaction and requires careful temperature management.

• Causality: This step is a pericyclic reaction that has a high activation energy barrier, typically requiring temperatures in excess of 250 °C to proceed efficiently.[2] Inadequate or uneven heating is the most common reason for failure.

• Solutions:

  • High-Boiling Point Solvent: Perform the cyclization in a high-boiling, inert solvent. This ensures uniform heat transfer and maintains a stable, high temperature. Solvents like Dowtherm A or mineral oil are excellent choices.[4] This dramatically improves yields compared to running the reaction neat.[4]

  • Ensure Adequate Temperature: You must reach and maintain a temperature of at least 250 °C. Use a high-temperature thermometer and a suitable heating apparatus like a sand bath or a precision-controlled heating mantle.

  • Microwave-Assisted Synthesis: Consider using a microwave reactor. Microwave heating can dramatically shorten reaction times and improve yields by providing rapid and uniform heating to the required high temperatures.[2][5]

  • Use a Cyclization Catalyst: For some substrates, chemical reagents can promote cyclization under milder conditions. Eaton's reagent (phosphorus pentoxide in methanesulfonic acid) has been shown to be effective for catalyzing the cyclization step at much lower temperatures (80-100 °C).[5]

Q3: My reaction mixture turns into a dark, intractable tar during the high-temperature cyclization. Is my product lost?

A3: Tar formation is a sign of decomposition, which occurs when the reaction temperature is too high or held for too long.[6][7]

• Causality: At temperatures exceeding the stability of your intermediate or product, polymerization and decomposition pathways begin to dominate. This is particularly problematic in neat reactions where localized overheating can occur.

• Solutions:

  • Precise Temperature Control: As mentioned above, using a high-boiling solvent provides superior temperature control and mitigates localized overheating.

  • Optimize Reaction Time: Monitor the reaction's progress using TLC (if possible with high-temperature sampling) or by running small-scale time-course experiments. The goal is to heat just long enough for the cyclization to complete without significant degradation. Often, 30-60 minutes at the target temperature is sufficient.[4]

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that contribute to the formation of colored impurities and tar.[4]

Q4: I've completed the reaction, but I'm struggling to isolate a pure solid product from the crude mixture. What is an effective purification strategy?

A4: Purifying quinolin-4-ols can be challenging due to the presence of high-boiling solvents and colored impurities. A systematic approach is required.

• Causality: The desired product may have some solubility in the reaction solvent even at room temperature, and tarry byproducts can interfere with crystallization.

• Solutions:

  • Precipitation and Filtration: After cooling the reaction mixture, the product often precipitates. Diluting the mixture with a solvent in which the product is insoluble but the impurities are soluble (e.g., hexane or diethyl ether for a reaction run in Dowtherm A) can enhance precipitation. Collect the solid by vacuum filtration.

  • Washing: Wash the filtered solid thoroughly with a suitable cold solvent, such as acetonitrile or ethanol, to remove residual starting materials and soluble impurities.[8]

  • Recrystallization: This is the most critical step for obtaining high-purity material. Choose a solvent system in which the product is soluble at high temperatures but sparingly soluble at room temperature. Common systems include ethanol, ethanol/water, or DMSO.

  • Column Chromatography: If recrystallization fails to yield a pure product, silica gel column chromatography can be used. A solvent system like dichloromethane/methanol or ethyl acetate/hexane is a good starting point for elution.

Frequently Asked Questions (FAQs)

Q: What is the most critical parameter for optimizing the overall yield?

A: The cyclization temperature. There is often a narrow window for optimal performance. Below this temperature, the reaction is incomplete; above it, decomposition predominates. A systematic study of the temperature is highly recommended.

Cyclization Temperature	Reaction Time	Observed Yield	Notes
240 °C	30 min	45%	Incomplete conversion of intermediate.
250 °C	30 min	75%	Good conversion, minimal decomposition.
260 °C	30 min	60%	Increased formation of dark byproducts.
Note: Data is illustrative and based on typical outcomes for Gould-Jacobs reactions.[4][8] Actual results will vary.

Q: How can I confirm the structure and purity of the final 2,5,7-Trimethylquinolin-4-ol?

A: A combination of analytical techniques should be used:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the chemical structure and the substitution pattern on the quinoline ring.

• Mass Spectrometry (MS): To confirm the molecular weight (187.24 g/mol for C₁₂H₁₃NO).[9]

• High-Performance Liquid Chromatography (HPLC): Ideal for assessing purity by identifying the number of components in the sample and quantifying the main product.[10]

• Melting Point: A sharp melting point consistent with literature values indicates high purity.

Q: Are there any major safety concerns with this synthesis?

A: Yes. The primary hazards are associated with the high temperatures required for cyclization.

• High Temperatures: Working with reaction mixtures at >250 °C requires extreme caution. Use appropriate heating equipment (heating mantles, sand baths) and ensure there are no flammable solvents nearby. Personal protective equipment (heat-resistant gloves, face shield) is mandatory.

• Reagent Handling: Handle all chemicals, particularly the aniline precursor and any acids or bases used, in a well-ventilated fume hood.

Experimental Protocols

Protocol 1: Classical Thermal Synthesis

This protocol uses a high-boiling inert solvent to achieve the necessary temperature for cyclization.

• Step 1: Condensation

  • In a round-bottom flask, combine 3,5-dimethylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

  • Heat the mixture at 120-130 °C for 2 hours. Monitor by TLC to confirm the formation of the anilidomethylenemalonate intermediate.

  • Remove the ethanol byproduct under reduced pressure.

• Step 2: Cyclization

  • Add the crude intermediate to a flask containing a high-boiling solvent (e.g., Dowtherm A, ~10 mL per gram of intermediate).

  • Heat the mixture to 250 °C with vigorous stirring under a nitrogen atmosphere.

  • Maintain the temperature for 30-45 minutes.

• Step 3: Workup and Purification

  • Allow the reaction mixture to cool to room temperature. The product should precipitate.

  • Dilute with hexane to further encourage precipitation and filter the solid.

  • Wash the crude solid with cold acetonitrile to remove impurities.

  • Recrystallize the solid from hot ethanol or DMSO to obtain pure 2,5,7-Trimethylquinolin-4-ol.

Protocol 2: Microwave-Assisted Synthesis

This modern approach offers significantly reduced reaction times and often improved yields.[5]

• Step 1: Condensation

  • In a microwave-safe vial, combine 3,5-dimethylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

  • Seal the vial and heat in a microwave reactor at 170 °C for 7-10 minutes.[5]

• Step 2: Cyclization

  • This step can often be combined with condensation in a one-pot microwave procedure.

  • After the initial condensation, increase the microwave reactor temperature to 250 °C and hold for 15-20 minutes.

• Step 3: Workup and Purification

  • Cool the vial to room temperature. The product should solidify.

  • Add cold acetonitrile to the vial, break up the solid, and filter.

  • Wash the solid with additional cold acetonitrile and dry under vacuum.

  • Recrystallize if necessary, following the procedure in Protocol 1.

Caption: A decision-making workflow for troubleshooting low yields.

References

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• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. [Link]

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• Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline. [Link]

• A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction - PMC - NIH. [Link]

• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis - PMC - NIH. [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. [Link]

• A Thermal [2+2] Cycloaddition/Retro-4π-Electrocyclization Reaction of p-Quinone Methides with Alkyne and a Mechanistic Investigation: Ingress of a Vinyl Fuchsone Pharmacophore | Organic Letters - ACS Publications. [Link]

• Gould-Jacobs Reaction. [Link]

• Synthesis of quinolines - Organic Chemistry Portal. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues - RSC Publishing. [Link]

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• Synthesis of quinolines via sequential addition and I 2 -mediated desulfurative cyclization. [Link]

• Synthesis of 4-quinolones - Organic Chemistry Portal. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PubMed Central. [Link]

• Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol - JOCPR. [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. [Link]

• RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline - Google P

• Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues - MDPI. [Link]

• 2,2,4-Trimethyl-1,2-dihydroquinoline | C12H15N | CID 8981 - PubChem. [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC - PubMed Central. [Link]

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Technical Support Center: Synthesis of 2,5,7-Trimethylquinolin-4-ol

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2,5,7-trimethylquinolin-4-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. We provide in-depth, mechanistically-grounded answers to frequently asked questions and detailed troubleshooting protocols to enhance your yield, purity, and success rate.

Frequently Asked Questions (FAQs)

Q1: My synthesis produced a significant amount of an isomeric byproduct that is difficult to separate from my desired 2,5,7-trimethylquinolin-4-ol. What is this isomer and how can I prevent its formation?

A1: This is the most common issue in this synthesis. The isomeric byproduct is almost certainly 2,5,7-trimethylquinolin-2-ol (which exists as the 2-quinolone tautomer). Its formation is a classic example of kinetic versus thermodynamic control in the Conrad-Limpach synthesis.[1][2]

Causality and Mechanism:

The synthesis begins with the condensation of 3,5-dimethylaniline and a β-ketoester, typically ethyl acetoacetate. The aniline has two nucleophilic pathways for attack:

• Kinetic Pathway (Desired): At lower temperatures (room temperature to ~100°C), the reaction is kinetically controlled. The more electrophilic keto-carbonyl of ethyl acetoacetate is attacked preferentially to form a β-aminoacrylate (an enamine intermediate). This intermediate, upon thermal cyclization, yields the desired 4-hydroxyquinoline product.[1][3]

• Thermodynamic Pathway (Side Reaction): At higher temperatures (above 140°C), the initial condensation becomes reversible.[4] Under these conditions, the reaction is thermodynamically controlled, favoring the attack on the ester carbonyl. This forms a more stable β-keto anilide intermediate. Subsequent cyclization of this anilide leads exclusively to the undesired 2-hydroxyquinoline isomer, also known as the Knorr product.[1][5][6]

Troubleshooting and Prevention:

To favor the formation of the desired 2,5,7-trimethylquinolin-4-ol, you must separate the synthesis into two distinct temperature-controlled steps:

• Step 1 - Enamine Formation: Conduct the initial condensation of 3,5-dimethylaniline and ethyl acetoacetate at a moderate temperature (e.g., refluxing in ethanol or heating neat to 100-130°C) to ensure the kinetic product is formed.[7] It is crucial to remove the ethanol byproduct to drive the equilibrium toward the enamine.

• Step 2 - Thermal Cyclization: Only after the enamine has been formed should the temperature be raised significantly (typically >250°C) to initiate the intramolecular electrocyclization that forms the quinolone ring.[1][8]

The following diagram illustrates this critical divergence:

Sources

• 1. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 2. Quinoline Synthesis: Conrad-Limpach-Knorr [quimicaorganica.org]
• 3. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. youtube.com [youtube.com]
• 5. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 6. scribd.com [scribd.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. synarchive.com [synarchive.com]

Technical Support Center: Purification of Crude 2,5,7-Trimethylquinolin-4-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of crude 2,5,7-Trimethylquinolin-4-ol. This document is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. We will address common challenges through a series of troubleshooting guides and FAQs, grounded in established chemical principles and field-proven experience.

The inherent structure of 2,5,7-Trimethylquinolin-4-ol, featuring both a weakly acidic phenolic hydroxyl group and a weakly basic pyridine nitrogen, presents unique opportunities and challenges for purification. This guide provides a systematic approach to leveraging these properties for effective purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions you might have before starting the purification process.

Q1: What are the most common impurities I should expect in my crude 2,5,7-Trimethylquinolin-4-ol?

A1: Impurities are typically derived from the synthetic route used. For quinoline syntheses like the Conrad-Limpach or Gould-Jacobs reactions, common impurities include[1]:

• Unreacted Starting Materials: Such as 3,5-dimethylaniline or a β-ketoester.

• Side-Products: Including regioisomers (e.g., the 2-ol isomer) or products from intermolecular condensation.

• Polymeric Materials: High-temperature reactions, particularly with reagents like acetone, can sometimes produce polymeric byproducts[2].

• Residual Solvents and Catalysts: Acids or bases used as catalysts may also be present.

Q2: My crude product is a dark, sticky oil instead of a solid. How should I proceed?

A2: An oily or gummy consistency often indicates the presence of significant impurities or residual solvent that is depressing the melting point.

• Initial Step: First, ensure all volatile solvents are removed under high vacuum. Gentle heating (e.g., 40-50°C) can aid this process.

• Solvent Trituration: Try triturating the oil with a non-polar solvent in which the product is poorly soluble but the impurities are, such as cold hexanes or diethyl ether. This can often induce crystallization of the desired product or wash away oily impurities.

• Direct to Chromatography: If trituration fails, the best approach is often to dissolve the crude oil in a minimal amount of a suitable solvent (like dichloromethane) and purify it directly using column chromatography.

Q3: What is the best "first-pass" purification strategy for a completely unknown crude mixture?

A3: For an initial cleanup, an acid-base extraction is often the most powerful and scalable technique for quinolinol compounds[3][4]. This method effectively separates the amphoteric product from neutral organic impurities and can also remove strongly acidic or basic contaminants. Following the extraction, a final recrystallization step can be performed to achieve high purity.

Q4: How can I reliably assess the purity of my final product?

A4: A combination of methods is recommended for a comprehensive assessment:

• Thin-Layer Chromatography (TLC): Use at least two different solvent systems of varying polarity to ensure no hidden impurities are co-eluting with your main spot.

• Melting Point Analysis: A sharp melting point within a narrow range (e.g., < 2°C) is a good indicator of high purity. Compare this to literature values if available.

• Spectroscopic Analysis:

  • ¹H NMR spectroscopy is excellent for identifying and quantifying minor organic impurities.

  • Mass Spectrometry (MS) will confirm the molecular weight of your compound.

  • High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity analysis.

Section 2: Purification Strategy Overview

The choice of purification method depends on the nature and quantity of impurities. The following diagram outlines a logical workflow for purifying crude 2,5,7-Trimethylquinolin-4-ol.

Caption: Decision workflow for selecting a purification method.

Section 3: Troubleshooting Common Purification Techniques

Guide 1: Recrystallization

Recrystallization is ideal for removing small amounts of impurities from a solid material. The key is finding a solvent (or solvent pair) in which the compound is soluble when hot but insoluble when cold.

Q: My compound will not crystallize from solution, even after cooling.

A: This is a common issue often caused by supersaturation or the presence of impurities that inhibit crystal lattice formation.

• Induce Crystallization:

  • Scratch Method: Gently scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a nucleation site for crystal growth.

  • Seeding: Add a tiny crystal of pure product (if available) to the cooled solution.

  • Reduce Solvent Volume: Slowly evaporate some of the solvent to increase the concentration of your compound.

• Purity Issue: If induction fails, your compound may be too impure to crystallize. Consider an acid-base extraction or chromatography first to remove the bulk of the impurities.

Q: I have very low recovery after recrystallization.

A: This typically means too much solvent was used, or the compound has significant solubility in the cold solvent.

• Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product.

• Cool Thoroughly: Ensure the solution is cooled sufficiently, first to room temperature and then in an ice bath, to maximize precipitation.

• Use a Mixed-Solvent System: If recovery is still low, try a solvent pair. Dissolve the compound in a "good" solvent (e.g., ethanol, methanol) and then add a "poor" solvent (e.g., water, hexanes) dropwise at the boiling point until the solution just becomes cloudy. Add a drop or two of the good solvent to clarify, then allow it to cool slowly.

Solvent System	Application Notes
Ethanol or Methanol	Good general-purpose solvents for polar quinolinol compounds.
Methanol/Acetone	A combination used for purifying similar quinoline derivatives[5].
Ethanol/Water	A common mixed-solvent system for moderately polar compounds.
Dichloromethane/Hexane	Suitable for less polar compounds; dissolve in DCM and add hexanes as the anti-solvent.

Guide 2: Acid-Base Extraction

This technique exploits the amphoteric nature of 2,5,7-trimethylquinolin-4-ol to separate it from neutral, acidic, or more strongly basic impurities[3].

Caption: Workflow for purification via acid-base extraction.

Q: An emulsion formed at the organic/aqueous interface and won't separate.

A: Emulsions are common when fine particulates are present or when the densities of the two phases are too similar.

• Wait: Sometimes, simply letting the separatory funnel stand for 10-20 minutes is enough.

• Add Brine: Add a small amount of saturated aqueous NaCl (brine). This increases the ionic strength and density of the aqueous phase, helping to break the emulsion.

• Filter: If the emulsion is caused by suspended solids, filter the entire mixture through a pad of Celite® or glass wool.

Q: My product did not precipitate when I neutralized the acidic extract.

A: This can happen for a few reasons.

• Incorrect pH: The precipitation of quinolinols can be pH-sensitive. Ensure you have reached the isoelectric point. Check the pH with litmus or pH paper. If you overshoot and the solution becomes too basic, the phenolic hydroxyl group can deprotonate, forming a soluble phenoxide salt. Re-acidify slightly if needed.

• Concentration is too low: If the product concentration in the aqueous layer is very low, it may remain dissolved. If possible, reduce the volume of the aqueous extract by evaporation (if the salt form is stable to heat) before neutralization.

• Product is an oil: The purified product may be precipitating as an oil rather than a solid. In this case, extract the neutralized aqueous layer with a fresh portion of an organic solvent (e.g., dichloromethane or ethyl acetate), then dry and evaporate the organic extracts to recover your product.

Section 4: Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Purification via Hydrochloride Salt Formation

This method is effective for separating the product from neutral or acidic impurities and often yields highly crystalline material[6].

• Dissolution: Dissolve the crude 2,5,7-Trimethylquinolin-4-ol (1.0 g) in hot ethanol (10-20 mL).

• Salt Formation: While the solution is still warm, add 3-5 mL of concentrated hydrochloric acid. A bulky precipitate of the hydrochloride salt should form.

• Cooling & Isolation: Allow the mixture to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation. Collect the solid hydrochloride salt by vacuum filtration, washing the filter cake with a small amount of cold ethanol.

• Recrystallization (Optional): For very high purity, the collected hydrochloride salt can be recrystallized from fresh ethanol, possibly containing a few drops of HCl.

• Liberation of Free Base: Dissolve the purified hydrochloride salt in a minimal amount of water. While stirring, slowly add a 1M NaOH solution until the pH is approximately 7-8.

• Final Isolation: The pure 2,5,7-Trimethylquinolin-4-ol will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with deionized water, and dry under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

This is the method of choice for complex mixtures or when other methods fail.

• TLC Analysis: First, determine an appropriate solvent system using TLC. A good system will give your product an Rf value of ~0.3-0.4 and show good separation from impurities.

  • Common Systems: Start with gradients of ethyl acetate in hexanes (e.g., 10% -> 50% EtOAc) or methanol in dichloromethane (e.g., 1% -> 10% MeOH).

• Column Packing: Pack a glass column with silica gel using your chosen eluent (starting with the lowest polarity).

• Sample Loading: Dissolve the crude product in a minimal amount of the column solvent or dichloromethane. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Run the column, collecting fractions. Monitor the elution of compounds using TLC.

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent under reduced pressure to yield the purified compound.

Section 5: References

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• Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGarlP9aaoefc36NHRLNPXKTWQZkgZ4NtkhfT82yQnNDrGgBDyeacBcaMrz53VhR-BvduCr9MZMigYgQl1d2VL0ishQMXCYFd6M-KMilcLFrUSxcUVZiL6vmm8CjQiPEtn4tiY=]

• Preparative Separation of Di- And Trisulfonated Components of Quinoline Yellow Using Affinity-Ligand pH-zone-refining Counter-Current Chromatography. PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHuWzBnFg-1XsIXdELx3uTwlcz8tK2nyaQbnBluGFN_d_u0kDHpPPJUd9EPaAuW0d-ikk1NnYdkY4wPFiDG1Sn5634_nvyurzFDIXJn8NTx4Xhyno4Pvb-wPiriY5TChmzt6Wo=]

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Sources

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• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Photostability of 2,5,7-Trimethylquinolin-4-ol

Welcome to the technical support center dedicated to addressing the challenges associated with the photostability of 2,5,7-Trimethylquinolin-4-ol. This guide is designed for researchers, scientists, and drug development professionals who are encountering issues with the light-induced degradation of this compound. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you diagnose problems, understand degradation mechanisms, and implement effective stabilization strategies in your experiments.

Part 1: FAQs - Understanding the Fundamentals of Photodegradation

This section addresses the core principles of why and how 2,5,7-Trimethylquinolin-4-ol degrades under light exposure.

Q1: My solution of 2,5,7-Trimethylquinolin-4-ol is changing color and losing potency after light exposure. What is happening?

A: You are observing photodegradation, a process where a molecule undergoes chemical alteration due to the absorption of light energy.[1] For a compound like 2,5,7-Trimethylquinolin-4-ol, its heterocyclic aromatic structure contains chromophores that can absorb ultraviolet (UV) and sometimes visible light. Upon absorbing a photon, the molecule is promoted to an electronically excited state.[2] This excess energy makes the molecule highly reactive, initiating degradation through various pathways, such as oxidation or structural rearrangement. This can lead to a loss of the active compound and the formation of degradation products, often observed as a change in appearance (e.g., color) or a decrease in measured concentration.[1]

Q2: What are the likely chemical pathways for the photodegradation of a quinoline derivative like this?

A: While the exact pathway for 2,5,7-Trimethylquinolin-4-ol requires specific experimental elucidation, we can infer likely mechanisms from studies on similar quinoline structures. The degradation is often mediated by reactive oxygen species (ROS) like singlet oxygen (¹O₂) and hydroxyl radicals (•OH), which are generated in the presence of light and oxygen.[3]

Key probable degradation steps include:

• Photooxidation: The electron-rich quinoline ring is susceptible to attack by ROS. This can lead to hydroxylation of the aromatic rings or cleavage of the heterocyclic ring.[4]

• N-Oxidation: The nitrogen atom in the quinoline ring can be oxidized.

• Ring Opening/Cleavage: High-energy excited states can lead to the breaking of bonds within the quinoline structure, resulting in smaller, simpler organic molecules like carboxylic acids or aldehydes.[5]

Below is a diagram illustrating a hypothetical photooxidative degradation pathway.

Caption: Hypothetical photooxidative degradation pathway for 2,5,7-Trimethylquinolin-4-ol.

Part 2: Troubleshooting Guide for Your Experiments

This section provides practical advice for common issues encountered during photostability studies.

Q3: I'm running a photostability test, but even my "dark control" sample shows some degradation. What could be the cause?

A: This indicates that your compound may be susceptible to other forms of degradation besides photodegradation, or there are flaws in your experimental setup. Consider these possibilities:

• Thermal Degradation: Are your light sources generating significant heat? The "dark control," typically wrapped in aluminum foil, should be placed alongside the exposed samples to experience the same thermal conditions.[6] If the temperature is too high, you may be observing thermal degradation. Measure the temperature in your chamber during the experiment.

• Oxidative Instability: The compound might be inherently unstable in the presence of oxygen, regardless of light. Degradation in the dark control suggests a need to investigate the compound's stability in an inert atmosphere (e.g., by purging your solvent and sample vials with nitrogen or argon).

• Hydrolytic Instability: If you are using aqueous or protic solvents, the compound could be degrading via hydrolysis. Check the pH of your solution, as hydrolysis rates are often pH-dependent. Run a control experiment at different pH values in the dark to assess this.

• Inadequate Wrapping: Ensure your dark control is completely shielded from light. Use high-quality, opaque materials like multiple layers of aluminum foil and ensure there are no gaps or tears.[6]

Q4: How do I know if my analytical method is suitable for a photostability study?

A: You must use a validated, stability-indicating method , which is an analytical procedure capable of distinguishing the intact active substance from its degradation products.[7] High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is the standard for this.

To validate your method:

• Forced Degradation: Intentionally degrade your compound under various stress conditions (light, heat, acid, base, oxidation).[8][9]

• Specificity/Selectivity: Analyze the stressed samples. The method is stability-indicating if the peaks for the degradation products are well-resolved from the main compound peak and do not interfere with its quantification.[7]

• Peak Purity Analysis: Use the PDA detector to assess peak purity for the main compound in the chromatograms of stressed samples. This ensures that a co-eluting degradation product is not hiding under the main peak.[7]

Part 3: Protocols for Assessment and Improvement

Here we provide detailed, step-by-step methodologies for conducting robust photostability experiments.

Protocol 1: Conducting a Confirmatory Photostability Study (ICH Q1B)

This protocol is based on the internationally harmonized ICH Q1B guidelines to assess the intrinsic photostability of a drug substance.[9]

Objective: To determine if light exposure leads to unacceptable changes in 2,5,7-Trimethylquinolin-4-ol.

Materials:

• Photostability chamber equipped with a light source conforming to the D65/ID65 standard (e.g., xenon or metal halide lamp) and a near-UV fluorescent lamp.[6]

• Calibrated radiometer/lux meter.

• Chemically inert, transparent containers (e.g., quartz cuvettes or glass vials).

• Aluminum foil for dark control.

• Solution of 2,5,7-Trimethylquinolin-4-ol in a suitable solvent.

• Solid sample of 2,5,7-Trimethylquinolin-4-ol.

Procedure:

• Sample Preparation:

  • Solution: Prepare a solution of known concentration. Place it in a transparent container.

  • Solid: Place a thin layer (not more than 3 mm) of the solid powder in a suitable transparent dish.[9]

  • Dark Control: Prepare an identical set of samples (solution and solid) and wrap them securely in aluminum foil to completely block light exposure.[6]

• Exposure Conditions:

  • Place the test samples and the dark control samples in the photostability chamber.

  • Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours per square meter .[9]

  • The duration of the exposure can be controlled by continuously monitoring the light output with a calibrated radiometer.

• Post-Exposure Analysis:

  • At the end of the exposure period, retrieve all samples.

  • Visually inspect the samples for any changes in physical properties (e.g., color change, precipitation).[10]

  • Analyze the exposed samples and the dark controls using a validated stability-indicating HPLC method (see Protocol 2).

  • Calculate the percentage of degradation and identify and quantify any major photoproducts.

Protocol 2: Stability-Indicating HPLC Method for Quantification

Objective: To separate and quantify 2,5,7-Trimethylquinolin-4-ol and its photodegradation products.

Materials & Equipment:

• HPLC system with a PDA or UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[7]

• HPLC-grade acetonitrile (ACN) and water.

• Acid or buffer for mobile phase modification (e.g., phosphoric acid, sodium acetate).[11][12]

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase. A good starting point for quinoline derivatives is a gradient of aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic modifier (e.g., ACN).

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.[11]

  • Detection Wavelength: Monitor at a wavelength where the parent compound has significant absorbance (e.g., determined from its UV spectrum). Use the PDA to collect spectra across the entire run to help identify degradants.

  • Injection Volume: 10 µL.[7]

• Analysis:

  • Inject the prepared solutions of the exposed samples, dark controls, and an unexposed reference standard.

  • Integrate the peak areas. Calculate the loss of the parent compound in the exposed sample relative to the dark control.

  • Use High-Resolution Mass Spectrometry (HPLC-MS/MS) to identify the structures of the degradation products if necessary.[13]

Caption: Experimental workflow for a standard photostability assessment study.

Part 4: FAQs - Strategies for Improving Photostability

This section offers solutions and the scientific rationale behind them to protect your compound.

Q5: What are the primary strategies I can use to improve the photostability of 2,5,7-Trimethylquinolin-4-ol in my formulation?

A: There are three main formulation-based strategies to enhance photostability. They can be used alone or in combination for a synergistic effect.[14]

• Incorporate a UV Absorber: Add a compound that preferentially absorbs the damaging UV radiation before it can reach your molecule.[15]

• Add an Antioxidant: Use a compound that can neutralize the reactive oxygen species (ROS) or free radicals that are key mediators of photodegradation.[16]

• Include a Singlet Oxygen Quencher: Add a molecule that can deactivate excited-state singlet oxygen, a highly damaging ROS, returning it to its harmless ground state.[17][18]

The diagram below illustrates how these stabilizers interrupt the degradation process.

Caption: Mechanisms of action for different types of photostabilizers.

Q6: How do I select an appropriate UV absorber?

A: An effective UV absorber acts as a competitive chromophore. It must absorb strongly in the same UV wavelength range that causes the degradation of your compound.[15]

• Selection Criteria:

  • Spectral Overlap: Determine the absorption spectrum of 2,5,7-Trimethylquinolin-4-ol. Select a UV absorber (e.g., benzophenones, benzotriazoles) whose absorption spectrum significantly overlaps with it.[19][20]

  • Photostability: The UV absorber itself must be photostable. It should be able to dissipate the absorbed energy as harmless heat without degrading.[15]

  • Compatibility: It must be soluble and chemically inert in your formulation, with no unwanted reactions with your target molecule or other excipients.

Q7: What is the difference between an antioxidant and a singlet oxygen quencher?

A: While both protect against oxidative damage, they work via different mechanisms.[16][18]

• Antioxidants (e.g., Ascorbic Acid, BHT, Vitamin E) typically act as sacrificial agents.[14][17] They chemically react with and neutralize free radicals (like •OH) or ROS, thereby being consumed in the process.[21]

• Singlet Oxygen Quenchers can operate via two pathways:

  • Physical Quenching: The quencher takes the excess energy from singlet oxygen (¹O₂) and dissipates it, returning the oxygen to its ground state without the quencher being consumed. This is a catalytic process. Carotenoids are excellent physical quenchers.[18][22]

  • Chemical Quenching: The quencher reacts chemically with singlet oxygen, forming an oxidized product. This process consumes the quencher.[18][23]

For formulations where long-term stability is critical, physical quenchers are often preferred because they are not depleted over time.[18]

Data Summary: Photostabilization Strategies

The table below summarizes the approaches discussed.

Stabilization Strategy	Mechanism of Action	Examples	Key Considerations
UV Absorbers	Competitively absorb harmful UV radiation, converting it to heat.[15][24]	Benzophenones, Benzotriazoles, Avobenzone.[19]	Must have spectral overlap with the target molecule; must be photostable and compatible.
Antioxidants	Scavenge free radicals and reactive oxygen species (ROS) through chemical reaction.[14][16]	Ascorbic Acid (Vitamin C), Butylated Hydroxytoluene (BHT), α-Tocopherol (Vitamin E).[17]	Are consumed during the stabilization process; effectiveness depends on reducing power.[21]
Singlet Oxygen Quenchers	Deactivate excited-state singlet oxygen (¹O₂) via physical (energy transfer) or chemical reaction.[18][22]	β-Carotene, Lycopene, Sodium Azide, 1,4-Diazabicyclo[2.2.2]octane (DABCO).[22]	Physical quenchers are not consumed and can be more effective for long-term stability.
Formulation/Packaging	Limit exposure to light and/or oxygen.	Use of amber or opaque containers, inert gas blanketing (N₂, Ar).[17]	Simple, non-invasive method; may not be sufficient on its own for highly labile compounds.

References

• ResearchGate. (n.d.). Photostability testing of pharmaceutical products. Available from: [Link]

• ResearchGate. (n.d.). Proposed pathways for the photocatalytic degradation of quinoline. Available from: [Link]

• SciSpace. (n.d.). Improvement of Photostability in Formulation: A Review. Available from: [Link]

• Stability Studies. (n.d.). FDA Guidelines for Photostability Testing: A Step-by-Step Guide. Available from: [Link]

• Drug Development and Industrial Pharmacy. (1994). Q1B Photostability Testing of New Active Substances and Medicinal Products. Available from: [Link]

• ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. Available from: [Link]

• MDPI. (n.d.). Oxidative Degradation of Pharmaceuticals: The Role of Tetrapyrrole-Based Catalysts. Available from: [Link]

• HunterLab. (2025). Spectrophotometric Evaluation of UV Absorbers in Pharmaceutical Packaging. Available from: [Link]

• ResearchGate. (n.d.). NATURAL SUBSTANCES AS PROTECTIVE AGENTS AGAINST PHOTODEGRADATION. Available from: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. Available from: [Link]

• NIH. (n.d.). Recent Advancements in Photocatalytic Synthesis of Five Membered Nitrogen Heterocycles and Their Derivatives. Available from: [Link]

• MDPI. (n.d.). Singlet Oxygen in Food: A Review on Its Formation, Oxidative Damages, Quenchers, and Applications in Preservation. Available from: [Link]

• PubMed. (n.d.). The role of antioxidants in photoprotection: a critical review. Available from: [Link]

• MDPI. (n.d.). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Available from: [Link]

• MDPI. (2020). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. Available from: [Link]

• Unknown Source. (n.d.). Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy.

• PubMed. (n.d.). Quinoline biodegradation and its nitrogen transformation pathway by a Pseudomonas sp. strain. Available from: [Link]

• China Baoxu Chemical. (n.d.). Overall Introduction of UV Absorber. Available from: [Link]

• ResearchGate. (n.d.). Inhibitory effect of the Ascorbic Acid on photodegradation of pharmaceuticals compounds exposed to UV-B radiation. Available from: [Link]

• ResearchGate. (n.d.). Development of an Ecofriendly Route to Quinoline-4(1H)-one Derivatives via Carbonylative Coupling/Cyclization Reactions with a Novel Magnetic Pd Catalyst. Available from: [Link]

• Unknown Source. (n.d.). New photostabilizers for poly (vinyl chloride)

• Sampled. (2023). Meet the expert: The Importance of Photostability Testing. Available from: [Link]

• Pharmacia. (2025). A novel UHPLC method for quantitative analysis of five anthraquinone derivatives in Asphodeline plant extracts. Available from: [Link]

• NIH. (n.d.). Singlet Oxygen Generation, Quenching, and Reactivity with Metal Thiolates. Available from: [Link]

• Unknown Source. (n.d.). Applications of UV Absorbers in Consumer Products.

• ResearchGate. (n.d.). Quenching of singlet oxygen. Available from: [Link]

• NIH. (n.d.). Photodegradation of fleroxacin by g-C3N4/PPy/Ag and HPLC-MS/MS analysis of degradation pathways. Available from: [Link]

• NIH. (2020). The Influence of UV Radiation on the Degradation of Pharmaceutical Formulations Containing Quercetin. Available from: [Link]

• ACS Publications. (n.d.). Selectivity Enhancement in Heterogeneous Photocatalytic Transformations | Chemical Reviews. Available from: [Link]

• Unknown Source. (2023). Visible-light mediated strategies for the synthesis of nitrogen-based heterocycles.

• ACS Publications. (n.d.). Using Singlet Oxygen to Synthesize Natural Products and Drugs | Chemical Reviews. Available from: [Link]

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• 24. Spectrophotometric Evaluation of UV Absorbers in Pharmaceutical Packaging | HunterLab [hunterlab.com]

Troubleshooting low fluorescence signal with 2,5,7-Trimethylquinolin-4-ol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 2,5,7-Trimethylquinolin-4-ol in their fluorescence-based assays. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome challenges and achieve a robust and reproducible fluorescence signal. This resource is structured as a series of frequently asked questions to directly address the common issue of low fluorescence signal.

Frequently Asked Questions (FAQs)

Q1: I'm observing a very weak, or even no, fluorescence signal with 2,5,7-Trimethylquinolin-4-ol. What are the primary causes for this issue?

A low fluorescence signal is a common hurdle in assay development and can stem from a combination of factors related to the reagent itself, the experimental environment, and the instrumentation. We can broadly categorize these into three areas:

• Reagent Integrity and Handling: The quality, concentration, and storage of your 2,5,7-Trimethylquinolin-4-ol are paramount. Quinoline compounds can be susceptible to degradation, especially when exposed to light.[1] Improper storage or handling can lead to a loss of fluorescence potential.[2]

• Physicochemical Environment: The fluorescence of quinoline derivatives is highly sensitive to their microenvironment.[3] Factors such as solvent polarity, pH, and the presence of quenching agents can dramatically decrease the quantum yield.[4][5][6]

• Instrumentation and Optical Setup: Your instrument's settings must be precisely matched to the spectral properties of the fluorophore. Mismatched filters, incorrect excitation/emission wavelengths, or suboptimal detector settings can all lead to significant signal loss.[7][8]

The following questions will delve into each of these areas to provide a systematic approach to troubleshooting.

Q2: How can I confirm that my 2,5,7-Trimethylquinolin-4-ol stock solution is viable and correctly prepared?

Verifying the integrity of your fluorescent probe is the foundational step in troubleshooting. A compromised stock solution will invariably lead to poor results.

Protocol for Stock Solution Validation:

• Visual Inspection: Examine your solid compound and stock solution. Discoloration, often appearing as a yellow or brown tint, can be an indicator of degradation due to oxidation or photodegradation.[1]

• Solubility Check: Ensure that the compound is fully dissolved in your chosen solvent. Particulates or precipitates can cause light scattering and interfere with accurate measurements.

• Spectroscopic Analysis:

  • Absorbance Spectrum: Using a UV-Vis spectrophotometer, scan the absorbance of a diluted sample of your stock solution. This will allow you to identify the maximum absorbance wavelength (λ_max) and check for the presence of impurities, which may appear as unexpected peaks.

  • Fluorescence Spectrum: Use a spectrofluorometer to measure the emission spectrum while exciting at the determined absorbance maximum. This will confirm if the compound is fluorescent and identify its peak emission wavelength.

Q3: What are the optimal instrument settings for 2,5,7-Trimethylquinolin-4-ol, and how do I ensure my equipment is correctly configured?

The correct instrument settings are critical. Even a perfect sample will yield a low signal if the optics and detectors are not optimized. While specific spectral data for 2,5,7-Trimethylquinolin-4-ol is not broadly published, we can infer optimal settings from related quinoline derivatives and provide a strategy for empirical optimization. Quinoline derivatives typically exhibit excitation in the UV to blue range and emit in the blue to green range.[9]

Table 1: General Spectral Properties of Substituted Quinolines

Property	Typical Range	Recommended Action
Excitation Maximum (λ_ex)	320 - 380 nm	Perform an excitation scan on your instrument to find the precise peak for your compound under your experimental conditions.
Emission Maximum (λ_em)	400 - 530 nm	After determining the optimal λ_ex, perform an emission scan to identify the peak emission wavelength.[9]

Instrument Optimization Workflow:

• Filter Selection: Ensure that the excitation and emission filters in your microscope or plate reader are appropriate for the determined wavelengths. The bandwidth of the filters should be centered around the λ_ex and λ_em of your compound.[2]

• Light Source: Check the age and alignment of your lamp (e.g., mercury or xenon arc lamp). A decline in lamp intensity over time is a common cause of reduced signal.[10]

Q4: My signal is still weak. Could my buffer or solvent be quenching the fluorescence?

This is a highly probable cause. The quantum yield of many fluorophores, including quinoline derivatives, is profoundly influenced by the solvent and other molecules in the solution.[4][6] This phenomenon is known as fluorescence quenching.

What is Fluorescence Quenching? Fluorescence quenching is any process that decreases the fluorescence intensity of a substance.[14][15] It can occur through several mechanisms, including collisions with other molecules (collisional quenching) or the formation of non-fluorescent complexes (static quenching).[16]

Common Quenchers to Investigate in Your Assay:

• Molecular Oxygen: Dissolved oxygen is a well-known collisional quencher.[14][16]

• Halide Ions: Ions such as chloride (Cl⁻), bromide (Br⁻), and iodide (I⁻) are effective quenchers for many fluorophores, including quinine, a related compound.[14][16] Check the salt composition of your buffer (e.g., from HCl titrations or salts like NaCl).

• Heavy Metals: Certain metal ions can also act as quenchers.[16]

• Solvent Effects: Water itself can act as a quencher for some organic fluorophores through interactions with its O-H vibrational modes. The polarity of the solvent can also shift emission spectra and alter quantum yield.[4]

• pH: The protonation state of the nitrogen atom and the hydroxyl group on the quinoline ring can significantly impact fluorescence.[6] A pH that is too low or too high can lead to a non-fluorescent state. The fluorescence of N-heterocycles is often enhanced upon protonation in acidic media.[6]

Troubleshooting Workflow for Environmental Effects

Caption: A systematic workflow for diagnosing environmental causes of low fluorescence.

Q5: Is it possible that the fluorophore is being destroyed by the excitation light? How can I prevent photobleaching?

Yes, what you are describing is photobleaching, the irreversible photodegradation of a fluorophore. It is a common problem in fluorescence microscopy, especially with prolonged exposure to high-intensity light.[17]

Strategies to Minimize Photobleaching:

• Reduce Exposure Time: Use the shortest possible exposure time that still provides a detectable signal.

• Lower Excitation Intensity: Use neutral density (ND) filters or adjust the laser power to the lowest possible setting.

• Use Antifade Reagents: For microscopy, use a commercially available antifade mounting medium. These reagents often contain free-radical scavengers that reduce photobleaching.[7]

• Image Promptly: Prepare your samples and image them as quickly as possible. Store samples in the dark before and during imaging.[2][8]

Q6: What if my fluorophore concentration is the issue? Could it be too high?

This is an excellent point. While it seems counterintuitive, a concentration that is too high can lead to a decrease in the measured fluorescence signal. This is due to two primary phenomena:

• Self-Quenching: At high concentrations, fluorophore molecules can collide with each other in the excited state, leading to non-radiative decay and a loss of fluorescence.[14][16]

• Inner Filter Effect: If the concentration is very high, the sample can absorb a significant portion of the excitation light at the point where it enters the cuvette. This prevents the light from reaching the center of the cuvette where the emission is measured, resulting in an artificially low signal.

Experimental Protocol to Determine Optimal Concentration:

• Prepare a high-concentration stock solution of 2,5,7-Trimethylquinolin-4-ol.

• Create a dilution series spanning several orders of magnitude (e.g., from 100 µM down to 1 nM).

• Measure the fluorescence intensity of each dilution.

• Plot fluorescence intensity versus concentration. You should see the signal increase linearly at low concentrations and then plateau or even decrease at higher concentrations. The optimal concentration for your assay will be in the upper end of the linear range.

Diagram of Concentration Effects on Fluorescence

Caption: Relationship between fluorophore concentration and signal intensity.

By systematically working through these potential issues, you can effectively diagnose and resolve the cause of a low fluorescence signal in your experiments with 2,5,7-Trimethylquinolin-4-ol.

References

• Wikipedia. Quenching (fluorescence). [Link]

• Bou-Abdallah, F., et al. (2022). Universal quenching of common fluorescent probes by water and alcohols. Chemical Science, 13(38), 11235-11242.

• chemeurope.com. Quenching (fluorescence). [Link]

• BenchChem. (2025).

• AxisPharm. (2024). What is fluorescence quenching? [Link]

• Dos Santos, C. M., et al. (2017). Theoretical-Experimental Photophysical Investigations of the Solvent Effect on the Properties of Green- and Blue-Light-Emitting Quinoline Derivatives. Journal of Fluorescence, 27(5), 1825-1835.

• Edinburgh Instruments. (2024). What is Fluorescence Quenching? [Link]

• Seitzinger, N. K., Hughes, K. D., & Lytle, F. E. (1991). Optimization of signal-to-noise ratios in time-filtered fluorescence detection. Analytical Chemistry, 63(13), 1349-1353.
• Wadle, S., et al. (2018). Fluorescence signal-to-noise optimisation for real-time PCR using universal reporter oligonucleotides. Analytical Methods, 10(28), 3465-3474.

• KEYENCE. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. [Link]

• ResearchGate. Fluorescence emission of quinoline and derivatives in ethanol. [Link]

• da Silva, J. B. B., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 3010-3021.
• Kumar, M., et al. (2025). A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb 2+ ions. RSC Advances.
• Kumpulainen, T., et al. (2020). Fluorescence enhancement of quinolines by protonation. RSC Advances, 10(49), 29451-29457.

• Evident Scientific. Signal-to-Noise Considerations. [Link]

• Semrock. Optimizing Signal Clarity in Flow Cytometry Optics. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low FADH2 Signal in Fluorescence Microscopy.
• El-Faham, A., et al. (2024). Synthesis, DFT studies on a series of tunable quinoline derivatives. Scientific Reports, 14(1), 15488.
• Beilstein Archives. (2021).
• ResearchGate. (2015). Synthesis, characterisation and photoluminescent properties of quinoline derivatives containing both a biphenyl group and an alpha, beta-diarylacrylonitrile unit.
• BenchChem. (2025). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.

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• 5. A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb 2+ ions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08193E [pubs.rsc.org]
• 6. Fluorescence enhancement of quinolines by protonation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04691D [pubs.rsc.org]
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2,5,7-Trimethylquinolin-4-ol stability and storage conditions

Welcome to the dedicated technical support resource for 2,5,7-trimethylquinolin-4-ol. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth information on the stability and storage of 2,5,7-trimethylquinolin-4-ol, alongside practical troubleshooting advice to ensure the integrity and success of your experiments. The guidance provided is synthesized from established principles of organic chemistry and data from related quinoline and phenolic compounds, offering a robust framework for handling this specific molecule.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store solid 2,5,7-trimethylquinolin-4-ol?

For optimal stability, solid 2,5,7-trimethylquinolin-4-ol should be stored in a tightly sealed container in a cool, dark, and dry place.[1] The phenolic hydroxyl group and the quinoline ring system make the compound susceptible to degradation from light, heat, and oxidation.

Q2: My solid 2,5,7-trimethylquinolin-4-ol has changed color over time. Is it still usable?

A change in color, such as yellowing or browning, is a visual indicator of potential degradation. Quinoline compounds are known to darken upon exposure to light and air.[2] While a slight color change may not significantly impact all applications, it is a sign of compromised purity. For sensitive quantitative assays, it is highly recommended to use a fresh, uncolored lot of the compound or to re-purify the material if possible.

Q3: What solvents are suitable for dissolving 2,5,7-trimethylquinolin-4-ol, and how should I store the solutions?

Based on the general solubility of similar phenolic and quinoline compounds, organic solvents such as DMSO, DMF, and alcohols (methanol, ethanol) are likely to be effective. Due to the phenolic hydroxyl group, it may also show some solubility in aqueous alkaline solutions.

Solutions of 2,5,7-trimethylquinolin-4-ol should be prepared fresh for each experiment whenever possible. If storage is necessary, stock solutions should be kept in amber vials or containers wrapped in aluminum foil to protect from light, and stored at low temperatures (e.g., 4°C for short-term or -20°C for long-term storage) to minimize degradation.[3]

Q4: What are the primary degradation pathways for 2,5,7-trimethylquinolin-4-ol?

While specific degradation pathways for 2,5,7-trimethylquinolin-4-ol are not extensively documented, based on its structure, the primary routes of degradation are likely:

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and trace metal impurities. This can lead to the formation of quinone-like structures and other colored byproducts.[4]

• Photodegradation: Quinoline and its derivatives are known to undergo photodegradation upon exposure to UV light.[5][6] This can involve complex reactions, including the formation of hydroxylated species and even cleavage of the aromatic rings with prolonged exposure.[6]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 2,5,7-trimethylquinolin-4-ol.

Observed Problem	Potential Cause	Recommended Action
Inconsistent or lower-than-expected activity in biological assays.	Compound degradation in stock solutions or during the experiment.	Prepare fresh solutions immediately before use. If using a stored stock solution, perform a quick purity check (e.g., TLC or a simplified HPLC run) to assess its integrity. Minimize the exposure of the compound to light and elevated temperatures during experimental procedures.
Precipitation of the compound in aqueous buffers.	Poor aqueous solubility, especially at neutral or acidic pH.	The solubility of phenolic compounds can be pH-dependent. Try adjusting the pH of your buffer to a more alkaline range to deprotonate the hydroxyl group and increase solubility. Alternatively, consider using a co-solvent (e.g., a small percentage of DMSO or ethanol) if your experimental system allows. Always perform a solubility test before proceeding with sensitive experiments.
Appearance of new, unexpected peaks in HPLC analysis of a sample.	Degradation of the compound.	Review your sample handling and storage procedures. Ensure that the compound and its solutions are protected from light and stored at the recommended temperature. The new peaks likely correspond to degradation products.
Color change of the experimental solution during an assay.	Instability under assay conditions (e.g., exposure to light, specific buffer components, or temperature).	This indicates that the compound is degrading during your experiment. Consider modifying your protocol to minimize exposure to harsh conditions. For example, if the assay is light-sensitive, perform the steps in a dark room or use amber-colored plates/tubes.

Stability and Storage Summary

Condition	Solid Compound	In Solution	Rationale
Temperature	Cool (Room temperature or refrigerated)	Refrigerated (4°C) or Frozen (-20°C)	Lower temperatures slow down the rate of chemical degradation.[3]
Light	Store in the dark (e.g., in an amber bottle or in a cabinet)	Store in amber vials or wrap containers in foil	Quinoline and phenolic compounds are susceptible to photodegradation.[1][7]
Atmosphere	Tightly sealed container	Tightly sealed container, consider purging with an inert gas (e.g., nitrogen or argon) for long-term storage	Minimizes exposure to oxygen, reducing the risk of oxidation.
pH (for solutions)	N/A	Dependent on experimental needs, but be aware that stability can be pH-sensitive.	The stability of quinoline derivatives can be influenced by pH.[8]

Logical Workflow for Troubleshooting

Below is a decision-making diagram to help you troubleshoot unexpected experimental results when working with 2,5,7-trimethylquinolin-4-ol.

Caption: A troubleshooting decision tree for experiments involving 2,5,7-trimethylquinolin-4-ol.

References

• P. Spagniu, et al. (2023). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Antioxidants (Basel). Available at: [Link]

• M. Stefova, et al. (2016). Storage effect on phenolic content and antioxidant activity in selected fruit extracts. Bulgarian Chemical Communications. Available at: [Link]

• Y.-H. Wang, et al. (n.d.). Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts. RSC Advances. Available at: [Link]

• P. Spagniu, et al. (2023). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PubMed. Available at: [Link]

• J. Jing, et al. (2012). Photocatalytic degradation of quinoline in aqueous TiO2 suspension. Journal of Hazardous Materials. Available at: [Link]

• J. Kochany & R. J. Maguire. (n.d.). Photodegradation of quinoline in water. ResearchGate. Available at: [Link]

• S. Okonogi, et al. (2022). Storage Effect on Phenolic Compounds and Antioxidant Activity of Nephelium lappaceum L. Extract. MDPI. Available at: [Link]

• R. Bodoira, et al. (2022). Impact of storage conditions on the composition and antioxidant activity of peanut skin phenolic-based extract. International Journal of Food Science and Technology. Available at: [Link]

• J. Jing, et al. (2012). Photocatalytic degradation of quinoline in aqueous TiO{sub 2} suspension. OSTI.GOV. Available at: [Link]

• Jack Westin. (n.d.). Oxidation And Reduction Hydroquinones Ubiquinones Biological 2e Redox Centers - Phenols - MCAT Content. Jack Westin. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 8-Hydroxyquinoline. PubChem. Available at: [Link]

• PubChem. (n.d.). Quinoline. PubChem. Available at: [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Signal-to-Noise Ratio in 2,5,7-Trimethylquinolin-4-ol Assays

Welcome to the technical support center for assays involving 2,5,7-Trimethylquinolin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. As a Senior Application Scientist, my goal is to blend foundational scientific principles with practical, field-tested solutions to help you achieve robust and reproducible results.

Understanding the Fundamentals: The Photophysics of 2,5,7-Trimethylquinolin-4-ol

2,5,7-Trimethylquinolin-4-ol belongs to the quinoline family of heterocyclic aromatic compounds. The quinoline scaffold is known for its fluorescent properties, making it a valuable component in various biochemical and cell-based assays.[1][2] The fluorescence of these compounds is dictated by their electronic structure and can be influenced by substitutions on the quinoline ring.[3]

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered in assays with 2,5,7-Trimethylquinolin-4-ol, providing a systematic approach to problem-solving.

High Background Signal

Q1: My blank wells (containing only buffer and assay components, without the analyte of interest) show a high fluorescence signal. What are the potential causes and how can I fix this?

A1: High background is a common issue that can significantly reduce the signal-to-noise ratio. The primary causes can be categorized as follows:

• Autofluorescence from Assay Components:

  • Cause: Media, sera, or buffer components can have intrinsic fluorescence. Phenol red in cell culture media is a common culprit.

  • Solution:

    • Switch to phenol red-free media for the final assay steps.

    • Prepare buffers with high-purity water and analytical grade reagents.

    • Test the fluorescence of individual assay components to identify the source.

• Contaminated Reagents or Solvents:

  • Cause: Fluorescent impurities in solvents like DMSO or ethanol, or in the 2,5,7-Trimethylquinolin-4-ol stock itself, can contribute to high background.

  • Solution:

    • Use high-purity, spectroscopy-grade solvents.

    • Run a solvent-only blank to check for contamination.

    • If the compound stock is suspected, repurify the compound or obtain a new lot.

• Light Scatter:

  • Cause: Particulates in the assay solution (e.g., from precipitated compound or buffer components) can scatter the excitation light, which is then detected as background signal.

  • Solution:

    • Centrifuge the assay plate before reading.

    • Filter all buffers and solutions through a 0.22 µm filter.

    • Ensure complete solubilization of 2,5,7-Trimethylquinolin-4-ol.

• Incorrect Plate Choice:

  • Cause: Using clear or white plates for fluorescence assays can lead to high background and well-to-well crosstalk.

  • Solution:

    • Always use black, opaque microplates for fluorescence intensity assays. Black plates minimize background fluorescence and reduce crosstalk by absorbing stray light.

Low Signal Intensity

Q2: The fluorescence signal from my positive controls is very weak, close to the background noise. How can I increase the signal?

A2: A weak signal can be due to several factors, ranging from incorrect instrument settings to suboptimal assay conditions.

• Suboptimal Excitation and Emission Wavelengths:

  • Cause: The instrument may not be set to the optimal wavelengths for 2,5,7-Trimethylquinolin-4-ol.

  • Solution:

    • Perform an excitation and emission scan of the compound to determine its spectral properties in your specific assay buffer. Start with an excitation range of 310-330 nm and an emission range of 350-400 nm, based on the properties of the parent 4-hydroxyquinoline.[4][5]

    • Optimize the bandwidth settings on the plate reader. Narrower bandwidths can improve specificity but may reduce signal intensity.

• Low Compound Concentration:

  • Cause: The concentration of 2,5,7-Trimethylquinolin-4-ol may be too low to generate a detectable signal.

  • Solution:

    • Perform a concentration-response curve to determine the optimal concentration range for your assay.

• Fluorescence Quenching:

  • Cause: Components in your assay buffer or sample matrix can quench the fluorescence of 2,5,7-Trimethylquinolin-4-ol.

  • Solution:

    • Identify and remove the quenching agent if possible.

    • If the quencher is a necessary component, you may need to increase the concentration of the fluorophore or use a different assay format.

• Compound Degradation:

  • Cause: Quinoline compounds can be sensitive to light and pH, leading to degradation and loss of fluorescence.

  • Solution:

    • Prepare fresh stock solutions of 2,5,7-Trimethylquinolin-4-ol.

    • Protect stock solutions and assay plates from light.

    • Ensure the pH of the assay buffer is compatible with the stability of the compound.

High Well-to-Well Variability

Q3: I am observing significant variability between replicate wells. What could be causing this, and how can I improve the precision of my assay?

A3: High variability can undermine the reliability of your results. The root causes are often related to technical execution or compound behavior.

• Pipetting Errors:

  • Cause: Inaccurate or inconsistent pipetting can lead to variations in the final concentration of reagents in each well.

  • Solution:

    • Ensure pipettes are properly calibrated.

    • Use reverse pipetting for viscous solutions.

    • Automate liquid handling steps if possible for high-throughput applications.

• Compound Precipitation/Aggregation:

  • Cause: 2,5,7-Trimethylquinolin-4-ol, like many organic molecules, may have limited aqueous solubility and a tendency to aggregate, especially at higher concentrations.[1][2][6] This can lead to non-uniform distribution in the wells.

  • Solution:

    • Solubility Assessment: Determine the solubility of 2,5,7-Trimethylquinolin-4-ol in your assay buffer. It is advisable to first dissolve the compound in a water-miscible organic solvent like DMSO or ethanol before diluting it in the aqueous assay buffer.[7][8]

    • Include Detergents: Add a low concentration (0.01-0.1%) of a non-ionic detergent like Triton X-100 or Tween-20 to the assay buffer to prevent aggregation.

    • Sonication: Briefly sonicate the compound stock solution before use to break up any existing aggregates.

• Incomplete Mixing:

  • Cause: Inadequate mixing of reagents in the wells can lead to heterogeneous reaction conditions.

  • Solution:

    • Gently shake the assay plate on an orbital shaker for a few minutes after adding all reagents.

• Edge Effects:

  • Cause: Evaporation from the outer wells of a microplate can concentrate reagents and alter assay performance.

  • Solution:

    • Use a plate sealer during incubations.

    • Avoid using the outermost wells for experimental samples; instead, fill them with buffer or media to create a humidity barrier.

Experimental Protocols and Workflows

Protocol 1: Determining Optimal Excitation and Emission Spectra

• Prepare a solution of 2,5,7-Trimethylquinolin-4-ol in your final assay buffer at a concentration that is expected to be in the upper range of your assay.

• Using a scanning spectrofluorometer or a plate reader with scanning capabilities, perform an excitation scan. Set the emission wavelength to an estimated value (e.g., 360 nm) and scan a range of excitation wavelengths (e.g., 280-350 nm).

• Identify the wavelength of maximum excitation intensity.

• Set the excitation monochromator to the optimal excitation wavelength determined in the previous step and perform an emission scan over a range of wavelengths (e.g., 340-450 nm).

• The wavelength of maximum fluorescence intensity is your optimal emission wavelength.

Protocol 2: Assessing Compound Aggregation

• Prepare a concentrated stock solution of 2,5,7-Trimethylquinolin-4-ol in 100% DMSO.

• Create a serial dilution of the compound in your assay buffer.

• In parallel, create another serial dilution in the same assay buffer supplemented with 0.1% Triton X-100.

• Measure the fluorescence intensity of both dilution series.

• If the fluorescence signal is significantly higher or the dose-response curve is shifted in the presence of Triton X-100, it is an indication that the compound may be aggregating in the absence of detergent.

Diagrams and Data Summaries

Troubleshooting Workflow for High Background

Caption: A decision tree for troubleshooting high background signals.

Key Parameters for Assay Optimization

Parameter	Recommended Starting Point	Optimization Strategy
Excitation Wavelength	~320 nm	Perform an excitation scan from 280-350 nm.
Emission Wavelength	~360 nm	Perform an emission scan from 340-450 nm.
Microplate Type	Opaque black plate	Test different manufacturers for low autofluorescence.
Compound Solvent	DMSO or Ethanol	Ensure the final solvent concentration is low (<1%) and consistent across all wells.
Assay Buffer pH	7.4	Test a pH range (e.g., 6.5-8.0) to assess the impact on signal and stability.
Detergent	0.01% Triton X-100	Titrate detergent concentration to find the optimal balance between preventing aggregation and not interfering with the assay.

References

• Sherin, P. S., Gritsan, N. P., & Tsentalovich, Y. P. (2009). Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. Photochemical & Photobiological Sciences, 8(11), 1550-1557.

• ResearchGate. (n.d.). Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. Retrieved January 16, 2026, from [Link]

• PubMed. (2022). Aggregation-Induced Emission of Quinoline Based Fluorescent and Colorimetric Sensors for Rapid Detection of Fe3+ and 4-Nitrophenol in Aqueous Medium. Retrieved January 16, 2026, from [Link]

• PubMed. (2020). Design and Synthesis of Novel Hybrid 8-Hydroxy Quinoline-Indole Derivatives as Inhibitors of Aβ Self-Aggregation and Metal Chelation-Induced Aβ Aggregation. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2019). Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. Retrieved January 16, 2026, from [Link]

• PubMed. (2016). Multifunctional quinoline-triazole derivatives as potential modulators of amyloid-β peptide aggregation. Retrieved January 16, 2026, from [Link]

• Indian Academy of Sciences. (n.d.). Photo physical properties of 8-hydroxy quinoline. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Main structures of substituted quinoline derivatives. Flouresans yield.... Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2024). Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2023). Quinoline-Malononitrile-Based Aggregation-Induced Emission Probe for Monoamine Oxidase Detection in Living Cells. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst. Retrieved January 16, 2026, from [Link]

• MDPI. (n.d.). Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Fluorescence emission of quinoline and derivatives in ethanol. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 2,5,7-trimethylquinolin-4-ol. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2019). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 4,5,7-trimethylquinolin-2(1H)-one. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Effect of dimethylsulfoxide, ethanol, α- and β-cyclodextrins and their association on the solubility of natural bioactive compounds. Retrieved January 16, 2026, from [Link]

• MDPI. (2018). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2010). Quantitative High-Throughput Screening Identifies 8-Hydroxyquinolines as Cell-Active Histone Demethylase Inhibitors. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Retrieved January 16, 2026, from [Link]

• PubMed. (2020). High-Throughput Screening: today's biochemical and cell-based approaches. Retrieved January 16, 2026, from [Link]

• NIST WebBook. (n.d.). 2(1H)-Quinolinone, 4-methyl-. Retrieved January 16, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved January 16, 2026, from [Link]

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• MDPI. (2018). High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Retrieved January 16, 2026, from [Link]

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• National Center for Biotechnology Information. (n.d.). The essential roles of chemistry in high-throughput screening triage. Retrieved January 16, 2026, from [Link]

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Overcoming solubility issues with 2,5,7-Trimethylquinolin-4-ol

Welcome to the technical support guide for 2,5,7-Trimethylquinolin-4-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges associated with this compound. This guide provides in-depth explanations, troubleshooting workflows, and detailed protocols to ensure successful experimental outcomes.

Section 1: Compound Profile & Inherent Solubility Challenges

2,5,7-Trimethylquinolin-4-ol is a heterocyclic organic compound with a quinoline scaffold. Its structure presents inherent characteristics that lead to poor aqueous solubility, a common hurdle in experimental biology and drug development.[1]

Physicochemical Properties

Understanding the fundamental properties of a compound is the first step in troubleshooting solubility.[2] While experimental data for this specific molecule is scarce, we can predict its properties based on its structure and data from similar quinoline derivatives.

Property	Predicted Value / Information	Source
Molecular Formula	C₁₂H₁₃NO	[3]
Molecular Weight	187.24 g/mol	[3]
Predicted XLogP3	2.7	[4]
pKa (Predicted)	Weakly acidic (hydroxyl group), Weakly basic (quinoline nitrogen)	[5][6]

• Lipophilicity (XLogP3): The predicted octanol-water partition coefficient (XLogP3) of 2.7 indicates a significant degree of lipophilicity (hydrophobicity).[7][8] This is a primary reason for its low solubility in aqueous media. The three methyl groups on the quinoline ring contribute to this hydrophobicity.

• Amphoteric Nature (pKa): The molecule possesses both a weakly acidic hydroxyl group (-OH) and a weakly basic quinoline ring nitrogen. This makes it an amphoteric compound, meaning its charge and, consequently, its solubility are highly dependent on the pH of the solution.[9][10]

The Root of the Problem: Tautomerism and Ionization

The key to manipulating the solubility of 2,5,7-Trimethylquinolin-4-ol lies in understanding its pH-dependent behavior. The compound exists in equilibrium between its "-ol" (enol) form and its "-one" (keto) form, a phenomenon known as tautomerism. Furthermore, it can be protonated at the basic nitrogen in acidic conditions or deprotonated at the acidic hydroxyl group in basic conditions.

Caption: Systematic workflow for solubilizing 2,5,7-Trimethylquinolin-4-ol.

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol details the standard procedure for creating a primary stock solution. [11][12] Materials:

• 2,5,7-Trimethylquinolin-4-ol (solid)

• Anhydrous or molecular sieve-dried DMSO

• Analytical balance

• Appropriate volumetric flask (e.g., 1 mL or 5 mL)

• Pipettors and sterile tips

• Vortex mixer

Procedure:

• Calculate Mass: Determine the mass of the compound needed.

  • Formula: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Example (for 1 mL of 10 mM stock): 0.010 mol/L × 0.001 L × 187.24 g/mol = 0.00187 g = 1.87 mg.

• Weigh Compound: Accurately weigh the calculated mass of the solid compound and place it into the volumetric flask.

• Add Solvent: Add approximately 70-80% of the final volume of DMSO to the flask.

• Dissolve: Cap the flask and vortex vigorously. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary. Ensure all solid material is completely dissolved.

• Bring to Volume: Once dissolved, carefully add DMSO to the calibration mark on the volumetric flask.

• Mix and Aliquot: Invert the flask several times to ensure homogeneity. Aliquot the stock solution into smaller, single-use volumes in cryovials to avoid repeated freeze-thaw cycles. [13]7. Storage: Store aliquots at -20°C or -80°C.

Protocol 2: Co-Solvent Formulation for In-Vitro Aqueous Assays

This protocol provides a starting point for using co-solvents to maintain solubility in an aqueous buffer. [14] Materials:

• Primary stock solution in DMSO (from Protocol 1)

• Polyethylene Glycol 400 (PEG400)

• Aqueous buffer (e.g., PBS, pH 7.4)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure (Example for a 10% PEG400 formulation):

• In a sterile microcentrifuge tube, pipette the required volume of your DMSO stock solution.

• Add a volume of PEG400 equal to the volume of the aqueous buffer you will add (this will result in a 1:1 PEG:buffer ratio, adjust as needed).

• Vortex the DMSO/PEG400 mixture thoroughly.

• Slowly, while vortexing, add the aqueous buffer to the tube to reach the final desired volume and concentration. The slow addition is critical to prevent the compound from precipitating out of the less favorable solvent environment.

• Observe: The final solution should be clear. If it is cloudy or contains precipitate, the formulation is not suitable, and the ratio of co-solvent to aqueous buffer may need to be increased.

• Control: Always prepare a vehicle control containing the same final concentrations of DMSO and PEG400 in the aqueous buffer.

Section 4: Advanced Solubilization Strategies

If the methods above fail to achieve the desired concentration, more advanced formulation techniques may be necessary. These often require specialized equipment and expertise.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, forming a water-soluble inclusion complex. [15]* Solid Dispersions: This involves dispersing the drug in an amorphous form within a hydrophilic polymer matrix. The amorphous state has higher energy and thus greater apparent solubility than the crystalline state. [16]* Nanosuspensions: The particle size of the compound is reduced to the nanometer range, which increases the surface area-to-volume ratio and thereby enhances the dissolution rate according to the Noyes-Whitney equation. [17] These advanced methods are typically employed in later-stage drug development but can be adapted for challenging research applications.

References

• Yu, X., Zipp, G. L., & Davidson, G. W. (1994). The effect of temperature and pH on the solubility of quinolone compounds: estimation of heat of fusion. Pharmaceutical Research, 11(4), 522–527. Available at: [Link]

• Pharmatech. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

• Wikipedia. (n.d.). Cosolvent. Available at: [Link]

• Al-Gohari, A., Al-Kassas, R., & El-Massik, M. (2014). Ionization equilibria of fluoroquinolones in aqueous solutions. ResearchGate. Available at: [Link]

• Gora, M. L. (1993). Zwitterions and pH-dependent solubility. American Journal of Health-System Pharmacy, 50(3), 441. Available at: [Link]

• Isadiartuti, D., et al. (2023). The pH-solubility profiles of levofloxacin hemihydrate and ciprofloxacin lactate. Pharmacy Education, 23(4), 133-139. Available at: [Link]

• Pobudkowska, M., & Wiczling, P. (2015). The pH/solubility profile of norfloxacin. ResearchGate. Available at: [Link]

• Manikandan, M., et al. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Bulletin of Environment, Pharmacology and Life Sciences. Available at: [Link]

• ResearchGate. (n.d.). Calculated logP values for investigated compounds. Available at: [Link]

• Işık, M., et al. (2019). Assessing the accuracy of octanol-water partition coefficient predictions in the SAMPL6 Part II log P Challenge. Journal of Computer-Aided Molecular Design, 33(12), 1109-1123. Available at: [Link]

• Patel, J. R., & Patel, A. B. (2015). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Journal of Pharmaceutical Investigation, 45(4), 437-447. Available at: [Link]

• Kıran, M. (2022). A COMPUTATIONAL APPROACH TO EVALUATE THE pKa's OF QUINAZOLINE DERIVATIVES. Boğaziçi University. Available at: [Link]

• Singh, S., & Sharma, P. (2022). Improving solubility via structural modification. ResearchGate. Available at: [Link]

• Williams, A. (2017). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Drug Designing, 6(2). Available at: [Link]

• ResearchGate. (n.d.). Comparison of the calculated lipophilicities (log P/Clog P) with the determined log k of compounds 25-32. Available at: [Link]

• Kumar, S., & Singh, P. (2019). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis, 6(1), 1-8. Available at: [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

• ResearchGate. (n.d.). Theoretical log P values obtained by the use of computational methods. Available at: [Link]

• Chemistry LibreTexts. (2022). Preparing Solutions. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). The Medicinal Chemist's Guide to Solving ADMET Challenges. Available at: [Link]

• European Medicines Agency. (2010). Poorly water soluble substances: challenges, options and limitations for children. Available at: [Link]

• Varela-Varela, A., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 12(10), 1853. Available at: [Link]

• ResearchGate. (n.d.). Table 1. Comparison of the calculated lipophilicities (log P/Clog P). Available at: [Link]

• The Audiopedia. (2021, August 20). Lab Skills: Preparing Stock Solutions [Video]. YouTube. Available at: [Link]

• PubChem. (n.d.). 2,5,7-trimethylquinolin-4-ol. Available at: [Link]

• ResearchGate. (n.d.). Evaluation of the pKa's of Quinazoline Derivatives : Usage of Quantum Mechanical Based Descriptors. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Quinoline-Based Zinc Sensors: 8-Hydroxyquinoline as the Archetype versus the Potential of Substituted Quinolin-4-ols

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular biology and drug discovery, the precise detection of zinc ions (Zn²⁺) is of paramount importance. Zinc is a ubiquitous trace element essential for a vast array of physiological processes, and its dysregulation is implicated in numerous diseases. This has spurred the development of sophisticated molecular tools, primarily fluorescent sensors, for the sensitive and selective quantification of Zn²⁺. Among the most prominent scaffolds for these sensors is the quinoline moiety, prized for its inherent photophysical properties and chelation capabilities.

8-Hydroxyquinoline: The Gold Standard in Zinc Sensing

8-Hydroxyquinoline, also known as oxine, has long been a cornerstone in the field of analytical chemistry and has found extensive application as a fluorescent probe for various metal ions, most notably Zn²⁺. Its popularity stems from a combination of favorable characteristics including its straightforward synthesis, well-understood coordination chemistry, and significant changes in its photophysical properties upon metal binding.

Mechanism of Zinc Sensing with 8-Hydroxyquinoline

The zinc sensing mechanism of 8-hydroxyquinoline and its derivatives is a classic example of chelation-enhanced fluorescence (CHEF). In its free form, 8-HQ exhibits weak fluorescence due to a process called Excited-State Intramolecular Proton Transfer (ESIPT). An intramolecular hydrogen bond between the hydroxyl group at the 8-position and the quinoline nitrogen facilitates this non-radiative decay pathway.

Upon chelation with a zinc ion, the proton of the hydroxyl group is displaced, and the zinc ion coordinates with both the deprotonated oxygen and the quinoline nitrogen. This coordination forms a rigid five-membered chelate ring, which inhibits the ESIPT process. Consequently, the radiative decay pathway (fluorescence) becomes dominant, leading to a significant "turn-on" of fluorescence. This pronounced increase in fluorescence intensity upon binding to Zn²⁺ provides a high signal-to-noise ratio, enabling sensitive detection.

Caption: Zinc sensing mechanism of 8-hydroxyquinoline.

Performance Characteristics of 8-Hydroxyquinoline as a Zinc Sensor

The performance of 8-hydroxyquinoline and its derivatives as zinc sensors has been extensively documented. The following table summarizes key performance metrics based on available experimental data. It is important to note that these values can vary depending on the specific derivative, solvent system, and experimental conditions.

Performance Metric	8-Hydroxyquinoline & Derivatives	References
Detection Principle	Chelation-Enhanced Fluorescence (CHEF)	[1]
Limit of Detection (LOD)	As low as 1.07 x 10⁻⁷ M for some derivatives	[2][3]
Quantum Yield (Φ) of Zn Complex	Can be low in solution (e.g., 0.03 in acetonitrile) but significantly higher in solid state (e.g., 0.45) or with ligand modification. Some derivatives reach up to 65.18%.	[4][5]
Binding Stoichiometry (Ligand:Metal)	Typically 2:1, but 1:1 and other stoichiometries are observed with certain derivatives.	[2][6]
Selectivity	Generally good for Zn²⁺, but can show interference from other metal ions like Cd²⁺, Ni²⁺, and Co²⁺.	[7][8]
Response Mechanism	Inhibition of Excited-State Intramolecular Proton Transfer (ESIPT)	[1][2][3]

Experimental Protocol: Spectrophotometric Determination of Zinc using 8-Hydroxyquinoline

This protocol outlines a general procedure for the determination of zinc concentration using 8-hydroxyquinoline based on spectrophotometric analysis.

Materials:

• Standard zinc solution (e.g., from zinc sulfate)

• 8-Hydroxyquinoline solution in a suitable solvent (e.g., ethanol)

• Buffer solution to maintain optimal pH (typically around 7-9)

• Spectrophotometer

Procedure:

• Preparation of Calibration Standards: Prepare a series of standard zinc solutions of known concentrations by diluting the stock solution.

• Complex Formation: To each standard solution, add a fixed amount of the 8-hydroxyquinoline solution and the buffer solution. Allow sufficient time for the complex to form.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorption (λmax) for the zinc-8-hydroxyquinoline complex, which is typically around 384 nm.[7]

• Calibration Curve: Plot a graph of absorbance versus zinc concentration for the standard solutions. This should yield a linear relationship according to Beer's Law.

• Sample Analysis: Prepare the unknown sample in the same manner as the standards and measure its absorbance.

• Concentration Determination: Determine the concentration of zinc in the unknown sample by interpolating its absorbance on the calibration curve.

Caption: Workflow for spectrophotometric zinc determination.

2,5,7-Trimethylquinolin-4-ol: An Unexplored Potential

In contrast to the wealth of information on 8-hydroxyquinoline, there is a significant lack of published experimental data on the use of 2,5,7-trimethylquinolin-4-ol as a zinc sensor. While its chemical structure is known, its photophysical properties and its interaction with zinc ions have not been characterized in the scientific literature.

Theoretical Considerations for Zinc Sensing

Despite the absence of direct experimental evidence, we can infer some potential characteristics of 2,5,7-trimethylquinolin-4-ol as a zinc sensor based on the general properties of the quinolin-4-ol scaffold.

• Chelation Site: Similar to 8-hydroxyquinoline, the quinolin-4-ol structure possesses a potential chelation site for metal ions involving the hydroxyl group at the 4-position and the quinoline nitrogen. The formation of a stable five-membered chelate ring with Zn²⁺ is plausible.

• Fluorescence Modulation: The binding of Zn²⁺ to the quinolin-4-ol moiety would likely alter the electronic properties of the molecule, potentially leading to a change in its fluorescence. Whether this would result in fluorescence enhancement (turn-on), quenching (turn-off), or a ratiometric shift would depend on the specific photophysical processes at play.

• Influence of Methyl Groups: The three methyl groups at the 2, 5, and 7 positions are electron-donating groups. These substituents could influence the electronic distribution within the quinoline ring system, potentially affecting the binding affinity for Zn²⁺ and the photophysical properties of both the free ligand and its zinc complex. For instance, they might enhance the quantum yield of the resulting complex.

Synthesis of Quinoline Derivatives

The synthesis of quinoline derivatives can be achieved through various established methods. A common approach is the Conrad-Limpach synthesis, which involves the condensation of an aniline with a β-ketoester. For 2,5,7-trimethylquinolin-4-ol, a plausible synthetic route would involve the reaction of 2,4-dimethylaniline with ethyl acetoacetate, followed by cyclization.

Comparative Analysis and Future Perspectives

Feature	8-Hydroxyquinoline	2,5,7-Trimethylquinolin-4-ol (Hypothetical)
Zinc Sensing Data	Abundant and well-characterized	Not available in the literature
Sensing Mechanism	Well-established (CHEF via ESIPT inhibition)	Plausible chelation, but fluorescence response is unknown
Performance	Proven high sensitivity and selectivity (with some interferences)	Performance characteristics are yet to be determined
Synthesis	Standard and well-documented	Feasible through established synthetic routes for quinolines
Potential Advantages	Reliable and predictable performance	Methyl groups could potentially enhance quantum yield or tune selectivity
Current Status	Widely adopted and commercially available	A research chemical with unexplored potential in zinc sensing

The stark contrast in the available data highlights that while 8-hydroxyquinoline remains the go-to choice for a reliable and well-understood quinoline-based zinc sensor , the vast structural diversity of quinoline derivatives, including substituted quinolin-4-ols like 2,5,7-trimethylquinolin-4-ol, represents a fertile ground for the discovery of new and potentially improved zinc probes.

Future research efforts should be directed towards the synthesis and comprehensive photophysical characterization of 2,5,7-trimethylquinolin-4-ol and other quinolin-4-ol derivatives. Key experimental investigations should include:

• Determination of its absorption and emission spectra in the presence and absence of Zn²⁺.

• Measurement of the quantum yield of the free ligand and its zinc complex.

• Evaluation of its binding affinity and stoichiometry with Zn²⁺.

• Assessment of its selectivity for Zn²⁺ over other biologically relevant metal ions.

• Investigation of the influence of the methyl substituents on its sensing properties.

By systematically exploring these underexplored corners of the quinoline chemical space, the scientific community can continue to develop novel and more sophisticated tools for the critical task of zinc detection in biological and pharmaceutical research.

References

• Najim, S. S., Hameed, M. A. A.-H., Al-Shakban, M. A., & Fandi, T. S. (2019). Spectrophotometric Determination of Zinc in Pharmaceutical Medication Samples Using 8-Hydroxyquinoline Reagent. Annals of the Romanian Society for Cell Biology, 25(6), 12186–12195.

• Najim, S. S., et al. (2019). Spectrophotometric Determination of Zinc in Pharmaceutical Medication Samples Using 8-Hydroxyquinoline Reagent. ResearchGate. Available at: [Link]

• Li, Y., et al. (2022). ESIPT-Active 8-Hydroxyquinoline-Based Fluorescence Sensor for Zn(II) Detection and Aggregation-Induced Emission of the Zn(II) Complex. ACS Omega, 7(21), 17986–17995. Available at: [Link]

• Wang, Y., et al. (2018). New approach to synthesis Zinc(II)-(8-hydroxyquinoline) complex and its luminescent property. ResearchGate. Available at: [Link]

• Yilmaz, I., & Yilmaz, U. D. (2023). Development of 8-hydroxyquinoline derivatives as fluorescence sensors for Zn2+ detection. Journal of the Turkish Chemical Society, Section A: Chemistry, 10(3), 735-746.
• Najim, S. S., et al. (2019). Spectrophotometric Determination of Zinc in Pharmaceutical Medication Samples Using 8-Hydroxyquinoline Reagent. International Journal of Pharmaceutical Quality Assurance, 10(4).
• Warner, I. M., et al. (1982). Fluorescence Properties of Metal Complexes of 8-Hydroxyquinoline-5-sulfonic Acid and Chromatographic Applications. Analytical Chemistry, 54(11), 1817–1824.

• Li, Y., et al. (2022). ESIPT-Active 8-Hydroxyquinoline-Based Fluorescence Sensor for Zn(II) Detection and Aggregation-Induced Emission of the Zn(II) Complex. National Institutes of Health. Available at: [Link]

• Korn, M. D. G., et al. (2003). Spectrophotometric Determination of Zinc Using 7-(4-Nitrophenylazo)-8-Hydroxyquinoline-5-Sulfonic Acid. Journal of the Brazilian Chemical Society, 14(1), 64-69.
• Al-Saidi, K. H., & Al-Ghaban, A. M. (2020). Use of full automated microfluidic technique for determination of Zinc (II) in pharmaceutical preparations with 8-Hydroxyquinoline. Iraqi Journal of Agricultural Sciences, 51(1), 438-448.
• Jusoh, N. S., et al. (2021).
• Kong, X., et al. (2022). A new tripodal 8-hydroxyquinoline as a high sensitivity fluorescence sensor for Zn(II) in ethanol and its two morphology in solid.
• Kim, T. H., et al. (2003). 8-Hydroxyquinoline derivative as a fluorescent chemosensor for zinc ion. Bioorganic & Medicinal Chemistry Letters, 13(15), 2573-2575.
• Li, J., et al. (2007). Highly luminescent zinc(II)-bis(8-hydroxyquinoline) complex nanorods: sonochemical synthesis, characterizations, and protein sensing. The Journal of Physical Chemistry C, 111(23), 8196-8201.

• Singh, A., et al. (2018). Preparation of 8-hydroxyquinoline zinc complexes. ResearchGate. Available at: [Link]

• Santos, M. A., et al. (2021). Cu(II) and Zn(II) Complexes of New 8-Hydroxyquinoline Schiff Bases: Investigating Their Structure, Solution Speciation, and Anticancer Potential. Molecules, 26(11), 3237.
• Gumerova, N. K., & Rompel, A. (2018). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Inorganics, 6(2), 43.
• Kumar, M., et al. (2021). Quinoline-tagged fluorescent organic probes for sensing of nitro-phenolic compounds and Zn2+ ion at ppb level. New Journal of Chemistry, 45(7), 3465-3475.
• Sahoo, S. K., et al. (2022). Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. Letters in Applied NanoBioScience, 12(4), 123.
• Wang, Y., et al. (2022). Fluorescent Quinoline-Based Supramolecular Gel for Selective and Ratiometric Sensing Zinc Ion with Multi-Modes. Gels, 8(10), 605.
• Kim, H., et al. (2014). A highly selective quinoline-based fluorescent sensor for Zn(II). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 118, 883-887.

• PubChem. (n.d.). 2,5,7-trimethylquinolin-4-ol. Retrieved from [Link]

• Kumar, A., et al. (2007). An improved process for the synthesis of quinoline derivatives.

• Kumar, M., et al. (2021). Quinoline-tagged fluorescent organic probes for sensing of nitro-phenolic compounds and Zn2+ ions at the ppb level. Semantic Scholar. Available at: [Link]

• Abonia, R., et al. (2022). Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues. Molecules, 27(9), 2959.
• Zhang, Y., et al. (2022).

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A Senior Application Scientist's Guide to the Validation of Synthesized 2,5,7-Trimethylquinolin-4-ol Purity by High-Performance Liquid Chromatography

Abstract

The purity of an Active Pharmaceutical Ingredient (API) is a cornerstone of drug safety and efficacy. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methodologies for validating the purity of synthesized 2,5,7-Trimethylquinolin-4-ol. We will explore the rationale behind chromatographic choices, present a detailed, self-validating protocol, and ground our methodology in the authoritative standards set by the International Council for Harmonisation (ICH). This document is designed to equip researchers and drug development professionals with the expertise to develop and validate a robust, stability-indicating HPLC method for quinoline-based compounds.

Introduction: The Imperative of Purity in Pharmaceutical Development

In pharmaceutical manufacturing, the validation of analytical methods is a regulatory requirement and an essential part of quality control and assurance. High-Performance Liquid Chromatography (HPLC) has become a preferred analytical method due to its ability to provide rapid, sensitive, and reproducible results for separating, identifying, and quantifying pharmaceutical compounds and their impurities. For a novel synthesized compound like 2,5,7-Trimethylquinolin-4-ol, establishing a validated, stability-indicating HPLC method is a critical step. Such a method not only quantifies the purity of the API but also ensures that any potential impurities and degradation products can be effectively separated and monitored, guaranteeing the safety and stability of the final drug product.

This guide will walk through the logical steps from understanding the analyte to developing and fully validating an HPLC method in accordance with ICH Q2(R1) guidelines, which are referenced by both the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP).

Understanding the Analyte: 2,5,7-Trimethylquinolin-4-ol and Its Potential Impurities

Before developing a separation method, one must understand the analyte and its likely contaminants. 2,5,7-Trimethylquinolin-4-ol (C₁₂H₁₃NO, M.W. 187.24 g/mol ) is a quinoline derivative. The potential impurities in a synthesized batch are primarily dictated by the synthetic route employed. Common syntheses for quinoline rings, such as the Conrad-Limpach or Friedländer synthesis, may leave behind unreacted starting materials, intermediates, or generate isomeric side-products.

Potential Impurity Profile:

• Starting Materials: e.g., 3,5-dimethylaniline, ethyl acetoacetate.

• Isomeric Impurities: e.g., 2,5,7-Trimethylquinolin-2-ol, formed through alternative cyclization.

• Reaction By-products: Compounds formed from side reactions during synthesis.

• Degradants: Products formed by the decomposition of the API under stress conditions (light, heat, humidity, acid, base, oxidation).

A successful HPLC method must be able to resolve the main 2,5,7-Trimethylquinolin-4-ol peak from all these potential impurities.

HPLC Method Development: A Comparative Approach

The goal is to achieve optimal separation with good peak shape, resolution, and a reasonable run time. A reversed-phase HPLC (RP-HPLC) approach is typically the first choice for moderately polar compounds like quinolin-4-ols. We will compare two common RP-HPLC methods.

Chromatographic System:

• Instrument: HPLC with a Diode Array Detector (DAD) or Photodiode Array (PDA) detector. A PDA detector is invaluable as it can assess peak purity by comparing spectra across the peak.

• Analyte Preparation: A stock solution of 1 mg/mL is prepared in a suitable solvent (e.g., Methanol or Acetonitrile). Working standards are prepared by diluting this stock.

Method A: Acetonitrile-Based Mobile Phase

This is often the preferred method due to acetonitrile's lower viscosity and UV cutoff.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 70% A / 30% B, hold for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method B: Methanol-Based Mobile Phase

Methanol offers different selectivity compared to acetonitrile and can be a cost-effective alternative.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate buffer, pH 4.0.

• Mobile Phase B: Methanol.

• Gradient: 60% A / 40% B, hold for 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Performance Comparison

The choice between methods depends on the specific impurity profile of the synthesized batch.

Parameter	Method A (Acetonitrile)	Method B (Methanol)	Rationale
Resolution (Rs)	> 2.0 between API and nearest impurity	> 2.0 between API and nearest impurity	A resolution of >2.0 ensures baseline separation, which is critical for accurate quantification.
Tailing Factor (T)	0.9 - 1.2	1.0 - 1.4	A value close to 1 indicates a symmetrical peak. Values >1.5 may compromise integration accuracy.
Theoretical Plates (N)	> 5000	> 4000	Higher plate count signifies better column efficiency and sharper peaks.
Run Time	~10 minutes	~15 minutes	Shorter run times increase sample throughput.
Selectivity	Excellent for polar impurities	May provide better resolution for non-polar impurities	The choice of organic modifier alters the interaction with the stationary phase, affecting selectivity.

Validating the HPLC Method: A Step-by-Step Protocol

Method validation is the documented process that proves an analytical method is suitable for its intended purpose. The following steps are based on the ICH Q2(R1) guidelines.

Caption: Overall workflow from synthesis to a validated purity method.

Specificity and Forced Degradation

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. The most effective way to demonstrate this is through forced degradation (stress testing).

Objective: To generate potential degradation products and prove the method can separate them from the main analyte peak. A degradation of 5-20% is typically targeted.

Protocol:

• Prepare five separate solutions of 2,5,7-Trimethylquinolin-4-ol at 1 mg/mL.

• Expose them to the following stress conditions:

  • Acid Hydrolysis: Add 1M HCl, heat at 60°C for 4 hours.

  • Base Hydrolysis: Add 1M NaOH, heat at 60°C for 4 hours.

  • Oxidation: Add 3% H₂O₂, store at room temperature for 24 hours.

  • Thermal: Heat a solid sample at 80°C for 48 hours, then dissolve.

  • Photolytic: Expose solution to light providing overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Analyze a blank, an unstressed control sample, and each stressed sample using the HPLC method.

• Acceptance Criteria: The method is specific if the main peak is resolved from all degradation product peaks (Resolution > 2). Peak purity analysis using a DAD detector should confirm the main peak is spectrally pure in all stressed chromatograms.

Caption: Workflow for demonstrating specificity via forced degradation.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specific range.

Protocol:

• Prepare a series of at least five standard solutions of 2,5,7-Trimethylquinolin-4-ol, typically ranging from 50% to 150% of the target concentration (e.g., 0.05, 0.075, 0.1, 0.125, 0.15 mg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) must be ≥ 0.999. The y-intercept should be close to zero.

Range: The range is established by confirming that the method has suitable linearity, accuracy, and precision at the lower and upper concentrations of the linearity study.

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by recovery studies.

Protocol:

• Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 2,5,7-Trimethylquinolin-4-ol into a placebo or blank matrix.

• Analyze these nine samples.

• Calculate the percentage recovery for each sample.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.2	99.0%
100%	100.0	101.1	101.1%
120%	120.0	118.6	98.8%

Precision

Precision measures the degree of scatter between a series of measurements obtained from the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision):

  • Protocol: Analyze six replicate samples prepared at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the peak areas should be ≤ 1.0%.

• Intermediate Precision:

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The %RSD for the combined data from both studies should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

These parameters are crucial for the analysis of impurities.

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Protocol (Based on the Calibration Curve): LOD and LOQ can be calculated from the linearity data using the following formulas, as per ICH guidelines:

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

Where:

• σ = The standard deviation of the y-intercepts of the regression line (or the residual standard deviation of the regression line).

• S = The slope of the calibration curve.

Acceptance Criteria: The calculated LOQ value should be confirmed by preparing and injecting samples at this concentration to demonstrate acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

Robustness demonstrates the method's reliability with respect to deliberate, minor variations in its parameters.

Protocol:

• Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

  • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

  • Column Temperature: ± 5°C (e.g., 25°C and 35°C).

  • Mobile Phase Composition: ± 2% in the organic modifier.

• Acceptance Criteria: The system suitability parameters (resolution, tailing factor, theoretical plates) should remain within acceptable limits for all variations. The peak area should not change significantly.

Conclusion

This guide outlines a comprehensive and scientifically sound approach to validating an HPLC method for the purity determination of synthesized 2,5,7-Trimethylquinolin-4-ol. By systematically evaluating two distinct RP-HPLC methods and selecting the optimal one for full validation against ICH Q2(R1) criteria, we establish a self-validating system. The presented protocols for specificity, linearity, accuracy, precision, detection limits, and robustness provide a clear roadmap for researchers. Adherence to these principles ensures the generation of reliable, reproducible, and defensible data, which is paramount for advancing drug development programs and meeting stringent regulatory expectations.

References

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. ICH. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Bhatt, H., & Singh, S. (2015). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Development and Industrial Pharmacy. [Link]

• Dolan, J. W. (2012). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. LCGC North America. [Link]

• Huynh-Ba, K. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Pharmaguideline. (n.d.). Steps for HPLC Method Validation. [Link]

A Comparative Analysis of the Cross-Reactivity of 2,5,7-Trimethylquinolin-4-ol with Various Metal Ions

Introduction

Quinoline derivatives have emerged as a significant class of fluorophores in the development of chemosensors for metal ion detection, owing to their robust photophysical properties and versatile coordination chemistry.[1][2] 2,5,7-Trimethylquinolin-4-ol, a specific derivative of this family, presents a promising scaffold for selective metal ion sensing. The strategic placement of methyl groups on the quinoline ring can modulate its electronic properties and steric environment, potentially enhancing its selectivity for a target metal ion.

This guide provides a comprehensive comparison of the cross-reactivity of 2,5,7-Trimethylquinolin-4-ol with a range of biologically and environmentally relevant metal ions. Understanding the selectivity profile of a chemosensor is paramount for its practical application, as it dictates the reliability of detection in complex sample matrices where multiple metal ions may be present.[3][4] We will delve into the underlying sensing mechanism, present detailed experimental protocols for evaluating cross-reactivity, and provide a comparative analysis based on fluorescence spectroscopy data.

Proposed Sensing Mechanism: Chelation-Enhanced Fluorescence (CHEF)

The interaction of 2,5,7-Trimethylquinolin-4-ol with metal ions is anticipated to occur through chelation involving the hydroxyl group at the 4-position and the nitrogen atom of the quinoline ring. In its free state, the fluorescence of many quinoline derivatives is relatively low due to photoinduced electron transfer (PET) from the nitrogen lone pair to the excited fluorophore, which provides a non-radiative decay pathway.

Upon selective binding to a target metal ion, such as Zn²⁺, this PET process is inhibited. The chelation of the metal ion rigidifies the molecular structure and lowers the energy of the nitrogen's lone pair electrons, thus blocking the PET pathway.[5] This inhibition of non-radiative decay leads to a significant enhancement of the fluorescence intensity, a phenomenon known as Chelation-Enhanced Fluorescence (CHEF).[6][7] This "turn-on" response is a desirable characteristic for a fluorescent sensor, as it provides a high signal-to-background ratio.[8]

Conversely, interaction with paramagnetic metal ions like Cu²⁺, Fe³⁺, or Ni²⁺ often leads to fluorescence quenching.[9][10] This quenching can occur through several mechanisms, including energy transfer from the excited fluorophore to the d-orbitals of the metal ion or through the promotion of intersystem crossing, leading to non-radiative decay.[11][12]

Diagram of the Proposed CHEF Mechanism

Caption: Proposed CHEF mechanism for Zn²⁺ detection.

Experimental Protocol: Cross-Reactivity Assessment

The following protocol outlines a standardized method for evaluating the selectivity and cross-reactivity of 2,5,7-Trimethylquinolin-4-ol using fluorescence spectroscopy.

Materials and Reagents:

• 2,5,7-Trimethylquinolin-4-ol (Probe)

• Dimethyl sulfoxide (DMSO), spectroscopy grade

• HEPES buffer (10 mM, pH 7.4)

• Metal chloride salts (e.g., ZnCl₂, CuCl₂, FeCl₃, NiCl₂, CoCl₂, CdCl₂, MgCl₂, CaCl₂, etc.)

• Deionized water

Preparation of Stock Solutions:

• Probe Stock Solution (1 mM): Dissolve an appropriate amount of 2,5,7-Trimethylquinolin-4-ol in DMSO.

• Metal Ion Stock Solutions (10 mM): Prepare individual stock solutions of each metal chloride salt in deionized water.

Experimental Workflow Diagram

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A Senior Application Scientist's Guide to the Biological Activity Screening of 2,5,7-Trimethylquinolin-4-ol Analogs

Introduction: The Quinoline Scaffold and the Imperative for Novel Analogs

The quinoline ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a vast spectrum of pharmacological activities, including antimalarial, anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Compounds like quinine and camptothecin are landmark natural products that have paved the way for extensive drug development programs.[3] The 4-quinolone (or quinolin-4-ol) core, in particular, is present in numerous approved drugs and clinical candidates, targeting everything from bacterial infections to cystic fibrosis.[4]

This guide focuses on a specific, underexplored member of this family: 2,5,7-trimethylquinolin-4-ol . The strategic placement of methyl groups on the quinoline core can significantly influence lipophilicity, metabolic stability, and steric interactions with biological targets. By using this compound as a lead structure, a library of analogs can be synthesized to probe its therapeutic potential.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to design and execute a robust biological activity screening cascade for novel analogs of 2,5,7-trimethylquinolin-4-ol. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a scientifically rigorous and validated approach.

Part 1: Anticancer Activity Screening – A Comparative Cytotoxicity Analysis

The search for new anticancer agents is a primary goal of medicinal chemistry.[4] Quinoline derivatives have shown promise by inducing apoptosis, arresting the cell cycle, and inhibiting key enzymes like topoisomerase and tubulin polymerization.[1][2] A primary screening campaign is essential to identify which analogs possess cytotoxic activity and to determine their potency and selectivity.

Rationale for Assay and Cell Line Selection

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a gold-standard colorimetric method for assessing cell viability. Its principle lies in the reduction of the yellow MTT salt by mitochondrial dehydrogenases in metabolically active, living cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative determination of a compound's cytotoxic effect.[5]

For a meaningful comparison, a panel of cancer cell lines should be selected. A logical starting point includes representatives from high-prevalence cancers:

• MDA-MB-231: A human breast adenocarcinoma cell line, representing breast cancer.[6]

• A549: A human lung adenocarcinoma cell line.[6]

• Colo 205: A human colon adenocarcinoma cell line.[7]

• HFF-1: A non-cancerous human foreskin fibroblast cell line, used as a control to assess selectivity and general cytotoxicity.[6]

Experimental Workflow: Cytotoxicity Screening

The following diagram outlines the logical flow of the MTT assay for screening our hypothetical analog library.

Caption: Workflow for determining IC50 values using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is adapted from standard methodologies.[5][8]

• Cell Seeding:

  • Culture selected cell lines to a logarithmic growth phase.

  • Trypsinize, count, and seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[5]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of each 2,5,7-trimethylquinolin-4-ol analog in DMSO.

  • Perform serial dilutions in complete culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM).

  • Carefully remove the old media from the cells and add 100 µL of the compound-containing media to the respective wells. Include a "vehicle control" with DMSO at the highest concentration used and a "no treatment" control.

  • Incubate the plates for 48 to 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well and incubate for 4 hours at 37°C.[8] During this time, viable cells will convert the MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the media from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[8]

  • Place the plate on a shaker for 10 minutes at low speed to ensure complete dissolution.

  • Measure the absorbance of each well using a microplate reader at a wavelength of approximately 490-570 nm.[8]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.[5]

  • Plot the percent viability against the logarithm of the compound concentration to generate a sigmoidal dose-response curve.

  • Use non-linear regression analysis (e.g., in GraphPad Prism) to calculate the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.[5][9]

Data Presentation and Interpretation

The results should be summarized in a clear, comparative table. This allows for easy identification of potent compounds and initial structure-activity relationship (SAR) insights.

Table 1: Hypothetical Cytotoxicity Data (IC₅₀ in µM) for 2,5,7-Trimethylquinolin-4-ol Analogs

Compound ID	R¹-Group (Position 4)	MDA-MB-231 (IC₅₀)	A549 (IC₅₀)	Colo 205 (IC₅₀)	HFF-1 (IC₅₀)	Selectivity Index (SI)*
Parent	-OH	>100	>100	>100	>100	-
Analog A	-OCH₃	45.2	51.8	60.1	>100	>2.2
Analog B	-NH₂	15.7	22.4	18.9	85.3	5.4
Analog C	-NH-CH₂-Ph	5.1	8.3	6.5	55.2	10.8
Analog D	-Cl	2.8	4.1	3.3	15.6	5.6
Doxorubicin	Positive Control	0.8	1.1	0.9	2.5	3.1

*Selectivity Index (SI) calculated as IC₅₀ in HFF-1 / IC₅₀ in MDA-MB-231. A higher SI is desirable.

Part 2: Antimicrobial Activity Screening – Determining Minimum Inhibitory Concentration (MIC)

The quinoline scaffold is the backbone of many successful antibacterial agents (e.g., fluoroquinolones).[4] Therefore, screening our analog library for antimicrobial activity is a logical and crucial step.

Rationale for Assay and Microbial Strain Selection

The broth microdilution method is a standardized and quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][11] The MIC is defined as the lowest concentration of a compound that inhibits the visible growth of a microorganism after a specified incubation period.[10] This method is preferred for its efficiency, allowing for the simultaneous testing of multiple compounds against various microbes in a 96-well plate format.[12][13]

A representative panel of microbial strains should include:

• Gram-positive bacteria: Staphylococcus aureus (ATCC 29213), a common cause of skin and systemic infections, and Bacillus subtilis (ATCC 6633), a soil bacterium often used in initial screens.[14][15]

• Gram-negative bacteria: Escherichia coli (ATCC 25922), a common gut bacterium and pathogen, and Pseudomonas aeruginosa (ATCC 27853), an opportunistic pathogen known for its resistance.[15][16]

• Fungus (Optional): Candida albicans (ATCC 90028), an opportunistic pathogenic yeast.[16]

Experimental Workflow: Antimicrobial Screening

The diagram below illustrates the process for determining the MIC of the quinolinol analogs.

Caption: Workflow for determining MIC values via broth microdilution.

Detailed Protocol: Broth Microdilution Assay

This protocol is based on standard methods from the Clinical and Laboratory Standards Institute (CLSI) and other sources.[10][13][17]

• Preparation of Reagents:

  • Prepare appropriate broth media (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a 2x concentrated stock of the highest concentration to be tested for each analog in the broth (e.g., if the highest test concentration is 128 µg/mL, prepare a 256 µg/mL solution).[17]

• Plate Setup and Serial Dilution:

  • Dispense 100 µL of sterile broth into all wells of a 96-well microtiter plate.[17]

  • Add 100 µL of the 2x concentrated compound stock to the first column of wells.

  • Using a multichannel pipette, transfer 100 µL from the first column to the second, mixing thoroughly. This creates a two-fold dilution.[17]

  • Repeat this process across the plate to the desired final column (e.g., column 10). Discard the final 100 µL from that column.

  • Column 11 will serve as the growth control (no compound), and column 12 as the sterility control (no compound, no inoculum).[10]

• Inoculum Preparation and Inoculation:

  • From an 18-24 hour agar plate, select isolated colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

  • Dilute this standardized inoculum to the final required concentration (typically resulting in ~5 x 10⁵ CFU/mL in the final well volume).

  • Inoculate each well (except the sterility control) with the prepared inoculum.

• Incubation and Interpretation:

  • Cover the plate and incubate at 37°C for 18-24 hours.[11]

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).[10]

Data Presentation and Interpretation

Summarize the MIC values in a table for direct comparison of the antimicrobial spectrum of each analog.

Table 2: Hypothetical Antimicrobial Data (MIC in µg/mL) for 2,5,7-Trimethylquinolin-4-ol Analogs

Compound ID	R¹-Group (Position 4)	S. aureus (MIC)	B. subtilis (MIC)	E. coli (MIC)	P. aeruginosa (MIC)
Parent	-OH	>128	>128	>128	>128
Analog A	-OCH₃	64	128	>128	>128
Analog B	-NH₂	32	32	64	>128
Analog C	-NH-CH₂-Ph	16	8	32	64
Analog D	-Cl	8	4	16	32
Ciprofloxacin	Positive Control	1	0.5	0.25	1

Part 3: Structure-Activity Relationship (SAR) Analysis

After compiling the data from the primary screens, the next critical step is to analyze the Structure-Activity Relationship (SAR). This involves correlating the changes in chemical structure with the observed changes in biological activity.[18][19]

• The parent 2,5,7-trimethylquinolin-4-ol is inactive, highlighting the necessity of derivatization at the 4-position.

• Replacing the hydroxyl group (-OH) with other functionalities generally increases activity.

• In anticancer screening, a clear trend in potency is observed: -Cl > -NH-CH₂-Ph > -NH₂ > -OCH₃ . The electron-withdrawing chloro group (Analog D) provides the highest potency, though with a moderate selectivity index. The bulky benzylamino group (Analog C) also shows good potency with the best selectivity.

• In antimicrobial screening, the same potency trend is observed against both Gram-positive and Gram-negative bacteria. Activity is generally stronger against Gram-positive strains. The chloro-substituted analog (D) is again the most potent across the board.

The following diagram illustrates these hypothetical relationships.

Caption: Hypothetical Structure-Activity Relationship (SAR) for analogs.

Conclusion and Future Directions

This guide provides a comprehensive framework for the initial biological screening of 2,5,7-trimethylquinolin-4-ol analogs. By employing standardized assays like the MTT and broth microdilution methods, researchers can generate robust, comparable data on both anticancer and antimicrobial activities.

The hypothetical data presented herein illustrates how a systematic screening campaign can quickly identify promising leads (e.g., Analogs C and D) and establish preliminary SAR. Future work on promising hits would involve:

• Secondary Screening: Testing against a broader panel of cancer cell lines or drug-resistant microbial strains.

• Mechanism of Action Studies: Investigating how the most potent compounds exert their biological effects (e.g., apoptosis assays, enzyme inhibition studies, cell cycle analysis).

• In Vivo Efficacy: Advancing the most promising leads into animal models to evaluate their therapeutic potential in a living system.

By following this structured, rationale-driven approach, the therapeutic potential of this novel quinoline subclass can be thoroughly and efficiently explored.

References

• Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

• Structure-activity relationship analysis of substituted 4-quinolinamines, antagonists of immunostimulatory CpG-oligodeoxynucleotides. PubMed. [Link]

• 4-Substituted Quinolines: Structure Activity Relationship. Pharmacy 180. [Link]

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• Broth microdilution. Wikipedia. [Link]

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• Antibacterial Screening of some Heterocyclic Compounds Containing Quinoline Nucleus. ResearchGate. [Link]

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• Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Taylor & Francis Online. [Link]

• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). National Institutes of Health (NIH). [Link]

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• Complete MTT Assay Analysis | How to Calculate IC50, % Cell Viability, Dose-response curve | Prism. YouTube. [Link]

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• An Extensive Review on Biological Interest of Quinoline and Its Analogues. ResearchGate. [Link]

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. MDPI. [Link]

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A Comparative Analysis of the Quantum Yield of Quinolinol Derivatives: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the photophysical properties of quinolinol derivatives are of paramount importance. These heterocyclic compounds are foundational to the design of fluorescent probes, sensors, and pharmacologically active agents.[1] A critical parameter governing their utility in these applications is the fluorescence quantum yield (Φ), which quantifies the efficiency of the conversion of absorbed light into emitted light. This guide provides a comprehensive comparative analysis of the quantum yield of various quinolinol derivatives, supported by experimental data and protocols, to empower researchers in selecting and designing molecules with optimal fluorescence characteristics.

Understanding Quantum Yield in Quinolinol Derivatives

The fluorescence quantum yield is defined as the ratio of the number of photons emitted to the number of photons absorbed. A high quantum yield is often a desirable characteristic for applications requiring bright fluorescence signals. The quantum yield of quinolinol and its derivatives is exquisitely sensitive to their molecular structure and environment. Factors such as the nature and position of substituents on the quinoline ring, the polarity and hydrogen-bonding capability of the solvent, and the presence of metal ions can dramatically influence the fluorescence output.

The parent compound, 8-hydroxyquinoline (8-HQ), is itself weakly fluorescent in many solvents. This is largely attributed to an efficient non-radiative decay pathway known as excited-state intramolecular proton transfer (ESIPT).[1][2] In this process, the proton from the hydroxyl group at the 8-position is transferred to the nitrogen atom of the quinoline ring in the excited state, leading to a non-fluorescent tautomeric form.[2] Consequently, any modification to the molecular structure or its environment that hinders this process can lead to a significant enhancement in fluorescence quantum yield.

Comparative Quantum Yield Data of Quinolinol Derivatives

The following table summarizes the fluorescence quantum yield of 8-hydroxyquinoline and a selection of its derivatives under various experimental conditions. This data has been compiled from multiple sources to provide a comparative overview. It is crucial to consider the specific solvent and reference standard used when comparing these values, as they can significantly impact the measured quantum yield.

Derivative	Solvent	Excitation Wavelength (nm)	Quantum Yield (Φ)	Reference(s)
8-Hydroxyquinoline (8-HQ)	Chloroform	290	0.004	[2]
8-Hydroxyquinoline (8-HQ)	Dimethylformamide (DMF)	290	High (not quantified)
8-Hydroxyquinoline (8-HQ)	Dimethyl sulfoxide (DMSO)	290	High (not quantified)
8-Hydroxyquinoline (8-HQ)	Acetonitrile	-	Very low
8-Hydroxyquinoline (8-HQ)	Ethanol	-	-
8-Methoxyquinoline	-	-	-	[3][4]
5,7-Diiodo-8-hydroxyquinoline	Concentrated H₂SO₄ or HClO₄	-	~0.002	[5]
8-Hydroxyquinoline-5-sulfonic acid	Aqueous solution (pH dependent)	-	-	[6][7]
Tris-(5-amino-8-hydroxyquinoline)aluminum complexes	-	-	Extremely low emission	[8]

Note: The table is a representative compilation and not exhaustive. The term "High" is used where the source indicates a significant quantum yield but does not provide a specific numerical value. Further details on specific derivatives can be found in the cited literature.

Key Factors Influencing the Quantum Yield of Quinolinol Derivatives

The observed variations in the quantum yield of quinolinol derivatives can be rationalized by considering the interplay of several key factors:

Substituent Effects:

The electronic nature and position of substituents on the quinoline ring play a pivotal role in modulating the quantum yield.

• Electron-donating groups (EDGs) , such as amino (-NH₂) and methoxy (-OCH₃) groups, can increase the electron density of the aromatic system. This can lead to enhanced fluorescence by altering the energy levels of the excited states and potentially hindering non-radiative decay pathways. For instance, the derivatization of the hydroxyl group in 8-HQ to an ether (e.g., 8-methoxyquinoline) prevents ESIPT, often resulting in a significant increase in quantum yield.[9]

• Electron-withdrawing groups (EWGs) , such as nitro (-NO₂) and sulfonic acid (-SO₃H) groups, can have a more complex effect. While they can sometimes lead to fluorescence quenching, in other cases, they can be strategically employed to tune the emission wavelength and sensitivity to the local environment. For example, 8-hydroxyquinoline-5-sulfonic acid is a well-known chelating agent whose fluorescence is highly dependent on pH and the presence of metal ions.[6][10]

• Halogen substituents (e.g., -Cl, -Br, -I) often lead to a decrease in quantum yield due to the "heavy atom effect," which promotes intersystem crossing to the triplet state, a non-radiative decay pathway for singlet excitons. This is evident in the low quantum yield of 5,7-diiodo-8-hydroxyquinoline.[5]

Solvent Effects:

The surrounding solvent environment can profoundly impact the photophysical properties of quinolinol derivatives.

• Polarity: A change in solvent polarity can alter the energy gap between the ground and excited states, leading to shifts in the absorption and emission spectra (solvatochromism). For 8-HQ, high quantum yields have been observed in polar aprotic solvents like DMF and DMSO. This may be due to the disruption of intramolecular hydrogen bonding that facilitates ESIPT.

• Hydrogen Bonding: Protic solvents, such as water and ethanol, can form hydrogen bonds with both the hydroxyl group and the nitrogen atom of the quinoline ring. This can compete with the intramolecular hydrogen bond necessary for ESIPT, but can also introduce other non-radiative decay channels, leading to complex effects on the quantum yield. The fluorescence of 8-HQ is known to be quenched in hydroxylic solvents.

pH and Protonation:

The acidity or basicity of the medium can significantly alter the ionization state of quinolinol derivatives, thereby affecting their fluorescence. Protonation of the quinoline nitrogen in acidic media can block the ESIPT process in 8-HQ, leading to an increase in fluorescence. This principle is utilized in designing pH-dependent fluorescent sensors.

Metal Ion Chelation:

8-Hydroxyquinoline and its derivatives are excellent chelating agents for a wide variety of metal ions.[1] Upon chelation, the hydroxyl proton is displaced, and the metal ion is coordinated to both the oxygen and nitrogen atoms. This rigidifies the molecular structure and, crucially, inhibits the ESIPT pathway. As a result, many metal complexes of quinolinol derivatives exhibit intense fluorescence, a phenomenon that is widely exploited in the development of fluorescent sensors for metal ion detection.

Experimental Protocol: Relative Quantum Yield Determination

The comparative method is a widely used and reliable technique for determining the fluorescence quantum yield of a compound.[11] It involves comparing the fluorescence intensity of the sample of interest to that of a well-characterized standard with a known quantum yield.

Materials and Instrumentation:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Solvent of spectroscopic grade

• Quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)

Step-by-Step Methodology:

• Selection of a Suitable Standard: Choose a quantum yield standard that absorbs and emits in a similar spectral region as the quinolinol derivative being tested. The solvent for the standard should ideally be the same as that for the sample.

• Preparation of Stock Solutions: Prepare stock solutions of both the quinolinol derivative and the quantum yield standard in the chosen solvent.

• Preparation of a Series of Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be chosen such that the absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter effects.

• UV-Vis Absorbance Measurements: Record the UV-Vis absorption spectra for all the prepared solutions. Determine the absorbance at the chosen excitation wavelength for each solution.

• Fluorescence Emission Measurements:

  • Set the excitation wavelength on the spectrofluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution, ensuring that the experimental settings (e.g., excitation and emission slit widths) are identical for both the sample and the standard.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis and Calculation:

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

  • Determine the slope of the resulting linear fits for both the sample (Grad_sample) and the standard (Grad_std).

  • Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (Grad_sample / Grad_std) * (η_sample² / η_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • η_sample and η_std are the refractive indices of the solvents used for the sample and the standard, respectively. If the same solvent is used, this term becomes 1.

Experimental Workflow Diagram:

Caption: Workflow for the determination of relative fluorescence quantum yield.

Mechanistic Insights into Quantum Yield Modulation

The observed trends in the quantum yield of quinolinol derivatives can be understood by considering the underlying photophysical processes.

The Role of Excited-State Intramolecular Proton Transfer (ESIPT)

As previously mentioned, ESIPT is a primary deactivation pathway for 8-hydroxyquinoline. The efficiency of this process is highly dependent on the presence of the intramolecular hydrogen bond between the hydroxyl proton and the quinoline nitrogen.

Caption: Simplified Jablonski diagram illustrating the ESIPT process in 8-hydroxyquinoline.

Any structural or environmental factor that disrupts this intramolecular hydrogen bond or offers a more favorable deactivation pathway will influence the quantum yield. For instance, derivatizing the hydroxyl group to an ether or ester removes the acidic proton, thereby completely inhibiting ESIPT and often leading to a significant increase in fluorescence.

Conclusion

The quantum yield of quinolinol derivatives is a multifaceted property that is governed by a delicate balance of structural and environmental factors. A thorough understanding of these influencing parameters is essential for the rational design of novel quinolinol-based compounds with tailored photophysical properties for a wide array of applications in chemical sensing, biological imaging, and materials science. This guide provides a foundational framework for researchers to compare, select, and engineer quinolinol derivatives with optimized fluorescence quantum yields for their specific research needs.

References

• Naik, L. R., & Math, N. N. (2005). Photo physical properties of 8-hydroxy quinoline. Indian Journal of Pure & Applied Physics, 43(10), 743-748.
• Bardez, E., Devol, I., Larrey, B., & Valeur, B. (1997). Excited-State Processes in 8-Hydroxyquinoline: Photoinduced Tautomerization and Solvation Effects. The Journal of Physical Chemistry B, 101(39), 7786-7793.
• Bratzel, P., Aaron, J. J., Winefordner, J. D., Schulman, S. G., & Gershon, H. (1972). Investigation of excited singlet state properties of 8-hydroxyquinoline and its derivatives by fluorescence spectrometry. Analytical Chemistry, 44(7), 1240-1246.
• Jacquemin, D., Adamo, C., & Ciofini, I. (2006). Photophysical Properties of 8-Hydroxyquinoline-5-sulfonic Acid as a Function of the pH: A TD-DFT Investigation. The Journal of Physical Chemistry A, 110(1), 531-537.
• Soroka, K., Vithanage, R. S., Phillips, D. A., Walker, B., & Dasgupta, P. K. (1987). Fluorescence properties of metal complexes of 8-hydroxyquinoline-5-sulfonic acid and chromatographic applications. Analytical Chemistry, 59(4), 629-636.
• Csomos, A., Madarász, M., Turczel, G., et al. (2020). A GFP Inspired 8-Methoxyquinoline-Derived Fluorescent Molecular Sensor for the Detection of Zn by Two-Photon Microscopy. Chemistry – A European Journal, 26(61), 13895-13903.
• Suliman, F. O., Al-Busafi, S. N., Al-Risi, M., & Al-Badi, K. (2012). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Journal of Chemical and Pharmaceutical Research, 4(1), 245-255.
• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071.

• PubChem. (n.d.). 8-Methoxyquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 8-Hydroxyquinoline-5-sulfonic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• Al-Busafi, S. N., & Suliman, F. O. (2017). Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. International Journal of Molecular Sciences, 18(1), 163.
• Brouwer, A. M. (2011). A Guide to Recording Fluorescence Quantum Yields. IUPAC Technical Report.
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer.
• Valeur, B., & Berberan-Santos, M. N. (2012).
• Resch-Genger, U., Rurack, K., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples.

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A Comparative Guide to the Structure-Activity Relationship of Trimethyl-Substituted Quinolinols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of trimethyl-substituted quinolinol isomers, focusing on their structure-activity relationships (SAR) in key biological applications. As a senior application scientist, the goal is to synthesize published data with field-proven insights to illuminate how subtle changes in molecular structure can profoundly impact biological function. While a comprehensive, direct comparative study across all possible trimethyl-substituted quinolinol isomers is not yet available in the literature, this guide collates and analyzes existing data from closely related analogs to provide a robust framework for future research and development.

Introduction: The Quinolinol Scaffold and the Rationale for Trimethyl Substitution

The 8-hydroxyquinoline (8-HQ) scaffold is a "privileged structure" in medicinal chemistry, known for its versatile biological activities, including antimicrobial, anticancer, antioxidant, and anti-inflammatory properties.[1] The efficacy of 8-HQ derivatives is often linked to their ability to chelate essential metal ions, a function governed by the nitrogen atom and the hydroxyl group, which can disrupt metalloenzyme function in pathogens or cancer cells.

The introduction of methyl groups to the quinolinol core serves as a powerful tool to modulate its physicochemical properties. Methyl groups can influence:

• Lipophilicity: Increasing the lipophilicity of the molecule can enhance its ability to cross cell membranes, a critical factor for bioavailability and intracellular target engagement.[2]

• Steric Hindrance: The position of methyl groups can introduce steric bulk, influencing how the molecule interacts with the active sites of enzymes or receptors.

• Electronic Effects: Methyl groups are weakly electron-donating, which can alter the electron density of the quinoline ring system and the acidity of the hydroxyl group, thereby affecting its chelating and radical scavenging capabilities.

This guide will explore how the number and position of these methyl substitutions on the quinolinol ring dictate the compound's antioxidant, antimicrobial, and cytotoxic activities.

Synthesis and Characterization of Trimethyl-Substituted Quinolinols

The synthesis of substituted quinolinols can be achieved through various established methods, with the Friedländer annulation being a prominent and versatile approach. This method involves the condensation of a 2-aminoaryl ketone or aldehyde with a compound containing an α-methylene ketone.

General Experimental Protocol: Friedländer Annulation

This protocol provides a general methodology for the synthesis of a trimethyl-substituted 8-hydroxyquinoline, which can be adapted for different isomers by selecting the appropriate starting materials.

Step 1: Reaction Setup

• In a round-bottom flask, dissolve one equivalent of the appropriately substituted 2-amino-hydroxy-acetophenone (e.g., 2-amino-3-hydroxy-4,6-dimethylacetophenone) in ethanol.

• Add 1.2 equivalents of a ketone with an α-methylene group (e.g., acetone to introduce a methyl group at the 2-position).

• Add a catalytic amount of a base, such as potassium hydroxide or sodium ethoxide, to the mixture. The choice of base is critical as it facilitates the initial aldol condensation.

Step 2: Reflux and Monitoring

• Heat the reaction mixture to reflux (typically around 80°C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting materials indicates the completion of the reaction. This step can take anywhere from 4 to 24 hours, depending on the reactivity of the substrates.

Step 3: Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the mixture with a dilute acid (e.g., 1M HCl).

• The product often precipitates out of the solution. If not, reduce the solvent volume under vacuum.

• Collect the solid product by filtration and wash with cold ethanol or water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified trimethyl-substituted quinolinol.

Step 4: Characterization

• Confirm the structure of the synthesized compound using standard spectroscopic methods:

  • ¹H and ¹³C NMR: To determine the chemical structure and confirm the positions of the substituents.

  • Mass Spectrometry: To confirm the molecular weight of the compound.

  • FTIR Spectroscopy: To identify key functional groups, such as the O-H stretch of the hydroxyl group.

Comparative Biological Evaluation

The biological activity of trimethyl-substituted quinolinols is highly dependent on the substitution pattern. The following sections compare their antioxidant, antimicrobial, and cytotoxic properties based on available data for these and structurally similar compounds.

Antioxidant Activity

The antioxidant potential of quinolinols is primarily attributed to the hydrogen-donating ability of the phenolic hydroxyl group, which can scavenge free radicals. The position of the hydroxyl group and the electronic influence of the methyl substituents are key to this activity.

Mechanism of Action: DPPH Radical Scavenging The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a standard method to evaluate antioxidant activity. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the pale yellow hydrazine, leading to a decrease in absorbance at 517 nm.[3]

Table 1: Comparative Antioxidant Activity of Substituted Quinolinols

Compound	Assay	IC50 Value	Reference(s)
8-Hydroxyquinoline	DPPH	614.77 µM	[4]
6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline	Chemiluminescence	Showed significant antioxidant effect	[4]
5-Amino-8-hydroxyquinoline	DPPH	8.70 µM	[1]
Quercetin (Standard)	DPPH	~5 µM	[5]
Note: Data is collated from different studies and may not be directly comparable due to varying experimental conditions. Lower IC50 values indicate higher antioxidant activity.

Structure-Activity Relationship Insights:

• Hydroxyl Group Position: An 8-hydroxy group is crucial for the metal-chelating properties of quinolinols, which can contribute to their overall antioxidant effect by sequestering pro-oxidant metal ions. The 6-hydroxy analog also demonstrates antioxidant potential.[4]

• Electron-Donating Groups: Methyl groups, being electron-donating, can stabilize the phenoxyl radical formed after hydrogen donation, thus enhancing antioxidant activity. The presence of a highly electron-donating amino group at position 5, for example, dramatically increases the antioxidant potency of 8-hydroxyquinoline.[1]

• Positional Effects: The antioxidant capacity is expected to be highest when methyl groups are positioned to electronically stabilize the phenoxyl radical (i.e., at ortho and para positions relative to the hydroxyl group). Therefore, a hypothetical 5,7-dimethyl-8-hydroxyquinoline would be predicted to have strong antioxidant activity.

Antimicrobial Activity

8-Hydroxyquinoline and its derivatives are well-known for their broad-spectrum antimicrobial activity. This is often attributed to their ability to chelate metal ions that are essential for bacterial and fungal growth and to inhibit key enzymes.

Mechanism of Action: Disruption of Cellular Processes The antimicrobial action of quinolinols is multifactorial. By chelating metal ions like Fe²⁺ and Cu²⁺, they can inhibit metalloenzymes involved in cellular respiration and DNA replication. Furthermore, their lipophilicity allows them to intercalate into the cell membrane, disrupting its integrity and leading to cell death.

Table 2: Comparative Antimicrobial Activity of Substituted Quinolinols

Compound	Organism	MIC (µg/mL)	Reference(s)
8-Hydroxyquinoline	M. tuberculosis	~0.53	[6]
8-Hydroxyquinoline	S. aureus	3.44-13.78 µM	[1]
5,7-Dichloro-8-hydroxy-2-methylquinoline	M. tuberculosis	~0.023	[7]
5,7-Dichloro-8-hydroxy-2-methylquinoline	S. aureus (MRSA)	~0.25	[7]
Cloxyquin (5-Chloro-8-quinolinol)	M. tuberculosis	0.062 - 0.25	[8]
Ciprofloxacin (Standard)	E. coli	0.004 - 0.015	[9]
Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a compound that inhibits visible growth. Lower MIC values indicate higher antimicrobial activity.

Structure-Activity Relationship Insights:

• The 8-OH Group: The 8-hydroxyl group is critical for the potent antibacterial activity, likely due to its role in metal chelation.[7]

• Halogenation: The introduction of halogens, particularly at the C5 and C7 positions, often significantly enhances antimicrobial potency. This is exemplified by the high activity of 5,7-dichloro-8-hydroxy-2-methylquinoline.[7] The increased lipophilicity and altered electronic properties imparted by halogens likely contribute to this effect.

• Methyl Substitution: A methyl group at the C2 position, as seen in 5,7-dichloro-8-hydroxy-2-methylquinoline, is compatible with high antimicrobial activity.[7] It is plausible that trimethyl substitution, particularly at positions that enhance lipophilicity (e.g., 2, 5, and 7), could lead to compounds with potent antimicrobial effects.

Cytotoxic Activity against Cancer Cell Lines

The anticancer potential of quinoline derivatives is a major area of research. Their mechanisms of action are diverse and can include the induction of apoptosis, inhibition of topoisomerases, and modulation of key signaling pathways.

Mechanism of Action: Multi-Targeting Effects Substituted quinolines can exert cytotoxic effects through various mechanisms. Their ability to chelate intracellular metal ions can induce reactive oxygen species (ROS) generation, leading to oxidative stress and apoptosis. Some derivatives can also intercalate with DNA or inhibit enzymes crucial for cancer cell proliferation, such as tyrosine kinases.[10]

Table 3: Comparative Cytotoxicity of Substituted Quinolines

Compound	Cancer Cell Line	IC50 (µM)	Reference(s)
2-Aryl-6-substituted quinoline (analogue 13)	HeLa (Cervical)	8.3	[2]
2-Aryl-6-substituted quinoline (analogue 12)	PC3 (Prostate)	31.37	[2]
7-methyl-8-nitro-quinolinecarbaldehyde	Caco-2 (Colorectal)	0.53	[10]
Doxorubicin (Standard)	HeLa	~0.1-1	[11]
Note: IC50 (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. Lower IC50 values indicate higher cytotoxicity.

Structure-Activity Relationship Insights:

• Lipophilicity: Increased lipophilicity often correlates with enhanced cytotoxic activity in quinoline derivatives, likely due to improved cell penetration.[2]

• Substituent Position: Substitutions at the C2, C6, and C7 positions have been shown to be particularly important for anticancer activity. For example, aryl groups at C2 and various functional groups at C6 and C7 can significantly enhance cytotoxicity.[2]

• Electronic Effects: The presence of both electron-donating and electron-withdrawing groups can influence cytotoxicity, suggesting that a fine-tuned electronic profile is necessary for optimal interaction with biological targets. The highly potent 7-methyl-8-nitro-quinolinecarbaldehyde highlights the complex interplay of different functional groups.[10]

Visualizing Key Concepts and Workflows

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, provide a visual representation of the quinolinol scaffold and a typical experimental workflow.

Caption: Key structural features of trimethyl-8-quinolinol influencing its biological activity.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Detailed Experimental Protocols

For reproducibility and standardization, detailed protocols for the key biological assays are provided below.

Protocol for MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Seed cancer cells (e.g., HeLa, PC3) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the trimethyl-quinolinol compounds in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should be non-toxic to the cells (typically <0.5%). Replace the old medium with the medium containing the test compounds. Include a vehicle control (medium with solvent) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against compound concentration.

Protocol for Agar Well Diffusion Antimicrobial Assay

This method is used to screen for antimicrobial activity.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Uniformly spread the microbial inoculum over the entire surface of a Mueller-Hinton agar plate using a sterile swab.

• Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer.

• Compound Loading: Add a defined volume (e.g., 50-100 µL) of the trimethyl-quinolinol solution (at a known concentration) into each well. Also, include a negative control (solvent) and a positive control (a standard antibiotic like ciprofloxacin).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where bacterial growth has been inhibited. A larger zone of inhibition corresponds to greater antimicrobial activity.

Conclusion and Future Directions

• The 8-hydroxy group is a key pharmacophore, essential for both metal chelation and hydrogen-donating antioxidant activity.

• Trimethyl substitution is expected to enhance lipophilicity, which can improve cell permeability and, consequently, biological activity.

• The positions of the methyl groups are critical. Substitutions at C2, C5, and C7 appear to be particularly influential. A systematic study of isomers with methyl groups at these positions is warranted.

To fully elucidate the SAR of this compound class, future research should focus on the systematic synthesis and parallel screening of a comprehensive library of trimethyl-substituted quinolinol isomers. This would allow for the generation of robust, directly comparable data and provide a clearer understanding of how to fine-tune the quinolinol scaffold for optimal antioxidant, antimicrobial, and cytotoxic efficacy.

References

• Gomez, G., et al. (2021). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 45(38), 17871-17889. Available at: [Link]

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• Prachayasittikul, S., et al. (2021). QSAR study of 8-Hydroxyquinoline and its Chloro derivatives as antimicrobial agents. ResearchGate. Available at: [Link]

• Cheuka, G., et al. (2022). Antibacterial and Antibiofilm Activity of 8‐Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species. Chemistry & Biodiversity, 19(9), e202200189. Available at: [Link]

• Rbaa, M., et al. (2020). Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. Heliyon, 6(8), e04642. Available at: [Link]

• Srisung, S., et al. (2013). Antimicrobial Activity of 8-Hydroxyquinoline and Transition Metal Complexes. International Journal of Pharmacology, 9(2), 170-175. Available at: [Link]

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• Malinowska, E., et al. (2023). 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer. International Journal of Molecular Sciences, 24(15), 11993. Available at: [Link]

• Pounraj, S., et al. (2024). Synthesis of New Quinoline based Morpholine-1,2,3-Triazole Hybrids and their Cytotoxicity. ResearchGate. Available at: [Link]

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• Zholobenko, A., et al. (2022). 6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline Demonstrates Anti-Inflammatory Properties and Reduces Oxidative Stress in Acetaminophen-Induced Liver Injury in Rats. International Journal of Molecular Sciences, 23(24), 15993. Available at: [Link]

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• Addla, D., et al. (2020). 8‐Hydroxyquinolines are bactericidal against Mycobacterium tuberculosis. Chemistry & biodiversity, 17(1), e1900486. Available at: [Link]

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• Sanna, D., et al. (2022). Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids. Antioxidants, 11(6), 1091. Available at: [Link]

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A Researcher's Guide to Assessing the Specificity of 4-Anilinoquinoline Kinase Inhibitors

In the landscape of modern drug discovery, particularly within oncology, protein kinases have emerged as pivotal targets. The quinoline scaffold is a cornerstone in the development of kinase inhibitors, with numerous derivatives showing promise in disrupting aberrant signaling pathways that drive tumor progression. However, the therapeutic efficacy and safety of these potent molecules are intrinsically linked to their specificity. This guide provides an in-depth, technical framework for researchers, scientists, and drug development professionals to rigorously assess the specificity of 4-anilinoquinoline-based kinase inhibitors, using a representative compound, Compound X , as a case study.

The Imperative of Specificity in Kinase Inhibition

Protein kinases share a structurally conserved ATP-binding pocket, presenting a significant challenge in the development of selective inhibitors. Off-target activity can lead to unforeseen side effects and toxicity, undermining the therapeutic potential of a drug candidate. Therefore, a comprehensive evaluation of an inhibitor's interaction with the entire kinome is not just a regulatory hurdle but a fundamental aspect of preclinical research. This guide will walk you through a multi-pronged approach to specificity assessment, from broad, high-throughput screening to detailed cellular characterization.

Introducing Compound X: A Case Study

For the purpose of this guide, we will focus on a hypothetical, yet representative, 4-anilinoquinoline derivative, which we will refer to as Compound X . This compound has been designed to target a specific kinase, "Kinase A," implicated in a particular cancer signaling pathway. Our goal is to build a comprehensive specificity profile for Compound X and compare it with two alternative inhibitors, Inhibitor Y and Inhibitor Z , which also target Kinase A but possess different chemical scaffolds.

Experimental Framework for Specificity Profiling

A robust assessment of inhibitor specificity relies on a combination of in vitro biochemical assays and cell-based functional assays. This dual approach provides a holistic view, from direct target engagement to the downstream cellular consequences of kinase inhibition.

Part 1: In Vitro Kinome-Wide Specificity Profiling

The initial and most crucial step is to understand the inhibitor's promiscuity across the human kinome. Large-scale screening platforms are indispensable for this purpose.

Caption: Workflow for in vitro kinome-wide specificity profiling.

The output of a kinome scan is often visualized as a dendrogram, where kinases are clustered based on sequence homology. The strength of inhibition is typically represented by color intensity or circle size. An ideal inhibitor will show a strong, isolated signal for the intended target.

To quantify selectivity, a Selectivity Score (S) is often calculated. A common method is the S(10), which is the number of kinases inhibited by more than 90% at a 1 µM concentration, divided by the total number of kinases tested. A lower S(10) score indicates higher selectivity.

Table 1: Comparative Kinome Profiling Data

Inhibitor	Primary Target	On-Target % Inhibition @ 1 µM	Number of Off-Targets (>90% Inhibition @ 1 µM)	Selectivity Score (S(10))
Compound X	Kinase A	99%	5	0.012
Inhibitor Y	Kinase A	98%	15	0.036
Inhibitor Z	Kinase A	95%	2	0.005

This table provides a clear, quantitative comparison of the three inhibitors, highlighting the superior selectivity of Inhibitor Z in this in vitro assay.

Part 2: Determining On-Target and Off-Target Potency

Following the initial screen, it is essential to determine the potency of the inhibitor against both the primary target and any significant off-targets identified.

Caption: Workflow for determining inhibitor potency using a TR-FRET assay.

Table 2: Comparative Potency (IC50) Data

Inhibitor	Kinase A IC50 (nM)	Off-Target 1 IC50 (nM)	Off-Target 2 IC50 (nM)
Compound X	10	500	>10,000
Inhibitor Y	15	150	2,000
Inhibitor Z	8	>10,000	>10,000

This data provides a more nuanced view of selectivity, showing the potency fold-difference between the on-target and off-target kinases.

Part 3: Assessing Cellular Target Engagement and Downstream Signaling

While in vitro assays are crucial, they do not always reflect an inhibitor's behavior in a complex cellular environment. Cell-based assays are essential to confirm target engagement and assess the functional consequences of inhibition.

Caption: Workflow for assessing cellular target engagement and downstream signaling.

Table 3: Comparative Cellular Activity Data

Inhibitor	NanoBRET™ IC50 (nM)	Inhibition of Substrate Phosphorylation IC50 (nM)
Compound X	50	75
Inhibitor Y	100	150
Inhibitor Z	40	60

This data confirms that the inhibitors can access and engage their target in a cellular context and inhibit its downstream signaling. Differences between biochemical and cellular IC50 values can provide insights into factors like cell permeability and efflux.

Detailed Experimental Protocols

To ensure the reproducibility and validity of your findings, adhering to detailed and well-controlled experimental protocols is paramount.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Binding Assay

This assay measures the binding of the inhibitor to the kinase active site in a competitive format.

Materials:

• Recombinant Kinase A (and off-target kinases)

• Fluorescently labeled tracer (binds to the kinase active site)

• Terbium-labeled anti-tag antibody (e.g., anti-GST)

• Assay buffer

• 384-well microplates

• TR-FRET-compatible plate reader

Procedure:

• Prepare serial dilutions of Compound X, Inhibitor Y, and Inhibitor Z in assay buffer.

• In a 384-well plate, add the kinase, the terbium-labeled antibody, and the test compound or vehicle control.

• Incubate for 60 minutes at room temperature to allow for compound binding.

• Add the fluorescently labeled tracer to all wells.

• Incubate for another 60 minutes at room temperature.

• Read the plate on a TR-FRET plate reader, measuring the emission at two wavelengths (donor and acceptor).

• Calculate the TR-FRET ratio and plot the data against the inhibitor concentration to determine the IC50 value.

Protocol 2: NanoBRET™ Cellular Target Engagement Assay

This assay quantifies compound binding to a target protein within intact cells.[1][2][3][4]

Materials:

• HEK293 cells (or other suitable cell line)

• Plasmid encoding Kinase A fused to NanoLuc® luciferase

• Transfection reagent

• Opti-MEM® I Reduced Serum Medium

• NanoBRET™ tracer specific for Kinase A

• Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

• White, 96-well cell culture plates

• Luminescence plate reader with BRET filters

Procedure:

• Transfect HEK293 cells with the Kinase A-NanoLuc® fusion plasmid and seed into a 96-well plate.

• Incubate for 24 hours to allow for protein expression.

• Prepare serial dilutions of the test compounds in Opti-MEM®.

• Add the NanoBRET™ tracer to all wells at its predetermined optimal concentration.

• Add the serially diluted compounds or vehicle control to the wells.

• Incubate for 2 hours at 37°C in a CO2 incubator.

• Add the Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor solution to all wells.

• Read the plate on a luminescence reader equipped with 450 nm and 610 nm filters.

• Calculate the NanoBRET™ ratio and plot against the compound concentration to determine the cellular IC50.

Protocol 3: Western Blot for Phosphorylated Substrate

This method assesses the functional outcome of kinase inhibition by measuring the phosphorylation status of a known downstream substrate.[5][6]

Materials:

• Cancer cell line endogenously expressing Kinase A and its substrate

• Complete cell culture medium

• Phosphatase and protease inhibitor cocktails

• Lysis buffer (e.g., RIPA buffer)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (phospho-specific substrate and total substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat cells with serial dilutions of the inhibitors for a specified time (e.g., 2 hours).

• Lyse the cells in lysis buffer containing phosphatase and protease inhibitors.

• Determine protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample and separate by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour.

• Incubate the membrane with the phospho-specific primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the total substrate antibody as a loading control.

• Quantify the band intensities and normalize the phospho-substrate signal to the total substrate signal. Plot the normalized values against inhibitor concentration to determine the IC50.

Conclusion and Future Directions

The comprehensive assessment of inhibitor specificity is a cornerstone of successful kinase drug discovery. By employing a tiered approach that combines broad kinome screening with detailed biochemical and cellular characterization, researchers can build a robust data package to support the advancement of promising drug candidates. The hypothetical case study of Compound X demonstrates how a systematic evaluation can clearly delineate the selectivity profile of a 4-anilinoquinoline inhibitor in comparison to its alternatives. This rigorous, data-driven approach is essential for identifying compounds with the highest potential for therapeutic success and the lowest risk of off-target liabilities.

References

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. [Link]

• NanoBRET assays to assess cellular target engagement of compounds. EUbOPEN. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• A quantitative analysis of kinase inhibitor selectivity. ResearchGate. [Link]

• Selectivity scores as a quantitative measure of specificity. ResearchGate. [Link]

• HTRF® Kinase Assay Protocol. ResearchGate. [Link]

• Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. Protocols.io. [Link]

• Kinase Activity-Tagged Western Blotting Assay. Taylor & Francis Online. [Link]

• Binding kinetics: high throughput assay for kinase inhibitors. BMG Labtech. [Link]

• General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex. PMC - NIH. [Link]

• Kinome-centric pharmacoproteomics identifies signaling pathways underlying cellular responses to targeted cancer drugs. bioRxiv. [Link]

• Kinome Profiling. PMC - PubMed Central. [Link]

• KINOMEscan® Kinase Profiling Platform. DiscoverX. [Link]

• PolySNAP Quick Guide Reading a Dendrogram. PolySNAP. [Link]

• [Q] How to interpret a hierarchical clustering dendrogram? Reddit. [Link]

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• 4. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [promega.com]
• 5. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 6. Methods for Detecting Protein Phosphorylation | R&D Systems [rndsystems.com]

Navigating the Maze: A Guide to the Potential Interference of 2,5,7-Trimethylquinolin-4-ol in Common Biological Assays

A Senior Application Scientist's Perspective on Ensuring Data Integrity

In the landscape of drug discovery and biological research, the integrity of assay data is paramount. The journey from a hit in a high-throughput screen to a validated lead compound is fraught with potential pitfalls, one of the most insidious being assay interference. Small molecules can interact with assay components in ways that mimic or mask a true biological effect, leading to a costly and time-consuming chase of false positives. This guide provides an in-depth analysis of 2,5,7-Trimethylquinolin-4-ol, a quinoline derivative, and its potential to interfere with common biological assays. While direct experimental data on this specific compound is limited, by examining the behavior of structurally similar quinoline-based compounds, we can build a strong case for prudent and rigorous validation when this, or related scaffolds, are identified as hits.

The Quinoline Scaffold: A Double-Edged Sword

Quinoline and its derivatives are privileged structures in medicinal chemistry, forming the backbone of numerous approved drugs.[1][2] However, the very physicochemical properties that make them effective can also render them problematic in in vitro assays. The planar, aromatic nature of the quinoline ring system can lead to a variety of non-specific interactions that generate misleading results.

Physicochemical Properties of 2,5,7-Trimethylquinolin-4-ol

Property	Value	Source
Molecular Formula	C12H13NO
Molecular Weight	187.24 g/mol
Predicted XLogP3	2.7
Predicted Water Solubility	0.148 g/L

The predicted lipophilicity (XLogP3 of 2.7) of 2,5,7-Trimethylquinolin-4-ol suggests a potential for non-specific binding to proteins and membranes, a common characteristic of assay-interfering compounds.

Unmasking Interference: Common Assays and Potential Pitfalls

Many quinoline derivatives have been identified as Pan-Assay Interference Compounds (PAINS), which are notorious for producing false positive results in a wide range of high-throughput screens.[3][4][5] The mechanisms of interference are varied and often subtle. Below, we explore the potential for 2,5,7-Trimethylquinolin-4-ol to interfere with three widely used assay formats.

Fluorescence-Based Assays: The Deception of Light

Fluorescence assays are a cornerstone of modern drug discovery due to their high sensitivity and adaptability. However, they are also particularly susceptible to interference from compounds that can absorb or emit light, or quench the fluorescence of a reporter molecule.[6]

Potential Interference Mechanisms of 2,5,7-Trimethylquinolin-4-ol:

• Autofluorescence: Quinoline derivatives are known to be fluorescent.[7][8][9][10][11][12][13] If 2,5,7-Trimethylquinolin-4-ol possesses intrinsic fluorescence at the excitation and emission wavelengths of the assay, it can lead to a false-positive signal, appearing as an "activator" or masking a true inhibitory effect.

• Fluorescence Quenching: The electron-rich nature of the quinoline ring can lead to quenching of the fluorescence of assay probes through photoinduced electron transfer (PET). This would manifest as a false-positive "inhibitor" signal.

• Inner Filter Effect: If the compound absorbs light at either the excitation or emission wavelength of the assay's fluorophore, it can reduce the amount of light that reaches the detector, again leading to a false-positive inhibitory signal.[14]

Experimental Protocol: Assessing Autofluorescence

This protocol is designed to determine if a test compound exhibits intrinsic fluorescence at the assay's operational wavelengths.

Materials:

• 2,5,7-Trimethylquinolin-4-ol

• Assay buffer

• Black, opaque 96-well or 384-well plates

• Fluorescence microplate reader with spectral scanning capabilities

Procedure:

• Prepare a serial dilution of 2,5,7-Trimethylquinolin-4-ol in the assay buffer, starting from the highest concentration to be used in the primary assay.

• Add the compound dilutions to the wells of the microplate. Include wells with assay buffer only as a negative control.

• Scan a range of excitation and emission wavelengths to determine the compound's fluorescence profile.

• Specifically, measure the fluorescence intensity at the excitation and emission wavelengths used in the primary assay.

Data Analysis:

A significant increase in fluorescence intensity in the presence of the compound compared to the buffer-only control indicates autofluorescence. This data is critical for interpreting the results of the primary fluorescence-based assay.

Workflow for assessing compound autofluorescence.

Enzyme-Linked Immunosorbent Assays (ELISAs): The Risk of Non-Specific Binding

ELISAs are a staple for quantifying proteins and other biomolecules. However, their reliance on antibody-antigen interactions and enzymatic signal amplification presents opportunities for interference.

Potential Interference Mechanisms of 2,5,7-Trimethylquinolin-4-ol:

• Non-specific Binding to Antibodies or Antigens: The hydrophobic nature of the quinoline scaffold could lead to non-specific binding to the capture or detection antibodies, or the target antigen itself. This can either block the intended binding events (false negative) or bridge the antibodies in the absence of the target (false positive).

• Inhibition of the Reporter Enzyme: Many ELISAs use horseradish peroxidase (HRP) or alkaline phosphatase (AP) for signal generation. Quinoline-containing compounds have the potential to inhibit these enzymes directly, leading to a false-negative result.

• Redox Cycling: Some quinoline derivatives can undergo redox cycling, which involves the generation of reactive oxygen species (ROS).[15][16][17] These ROS can interfere with the HRP-based detection system, which relies on a redox reaction, leading to either an increase or decrease in signal depending on the specific mechanism.

Experimental Protocol: Counter-Screening for HRP Inhibition

This protocol helps to identify if a compound directly inhibits the horseradish peroxidase (HRP) enzyme commonly used in ELISAs.

Materials:

• 2,5,7-Trimethylquinolin-4-ol

• HRP conjugate (at the same concentration as in the primary ELISA)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Assay buffer

• Clear, flat-bottom 96-well plate

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Prepare a serial dilution of 2,5,7-Trimethylquinolin-4-ol in the assay buffer.

• Add the compound dilutions to the wells of the microplate. Include wells with buffer only as a negative control and a known HRP inhibitor as a positive control.

• Add the HRP conjugate to all wells.

• Incubate for a short period (e.g., 10-15 minutes) at room temperature.

• Add the TMB substrate to all wells and incubate until a blue color develops in the negative control wells.

• Add the stop solution to all wells. The color will change from blue to yellow.

• Read the absorbance at 450 nm.

Data Analysis:

A dose-dependent decrease in absorbance in the presence of 2,5,7-Trimethylquinolin-4-ol, similar to the positive control, would indicate direct inhibition of the HRP enzyme.

Potential interference mechanisms of 2,5,7-Trimethylquinolin-4-ol in an ELISA.

Cell Viability Assays (e.g., MTT): Confounding Metabolic Readouts

Cell viability assays are crucial for assessing the cytotoxic effects of compounds. The MTT assay, in particular, measures the metabolic activity of cells by monitoring the reduction of a tetrazolium salt to a colored formazan product.

Potential Interference Mechanisms of 2,5,7-Trimethylquinolin-4-ol:

• Direct Reduction of MTT: If 2,5,7-Trimethylquinolin-4-ol or its metabolites can directly reduce MTT, it will lead to an overestimation of cell viability, masking true cytotoxicity.

• Inhibition of Mitochondrial Dehydrogenases: Conversely, the compound could inhibit the mitochondrial dehydrogenases responsible for MTT reduction, leading to an underestimation of cell viability and a false-positive cytotoxic effect.

• Chemical Reactivity with Formazan: The compound could potentially react with the formazan product, affecting its solubility or absorbance properties and thus altering the final readout.[18]

• Compound Precipitation: At higher concentrations, the compound may precipitate in the cell culture medium, which can interfere with the spectrophotometric reading of the dissolved formazan.

Experimental Protocol: Cell-Free MTT Reduction Assay

This protocol assesses the ability of a compound to directly reduce MTT in the absence of cells.

Materials:

• 2,5,7-Trimethylquinolin-4-ol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Cell culture medium

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Clear, flat-bottom 96-well plate

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Prepare a serial dilution of 2,5,7-Trimethylquinolin-4-ol in cell culture medium.

• Add the compound dilutions to the wells of the microplate. Include wells with medium only as a negative control.

• Add the MTT solution to all wells.

• Incubate the plate under the same conditions as the cell-based assay (e.g., 37°C, 5% CO₂) for the same duration.

• Add the solubilization buffer to all wells and mix thoroughly to dissolve any formazan formed.

• Read the absorbance at 570 nm.

Data Analysis:

An increase in absorbance in the presence of 2,5,7-Trimethylquinolin-4-ol compared to the medium-only control indicates direct reduction of MTT by the compound, a clear sign of assay interference.

A Self-Validating System: The Path to Trustworthy Data

To ensure the trustworthiness of your findings, a multi-pronged approach to hit validation is essential. The protocols described above are part of a self-validating system designed to identify and mitigate assay interference.

Key Pillars of a Self-Validating System:

• Orthogonal Assays: Confirm hits from a primary screen using a secondary assay that employs a different detection technology. For example, a hit from a fluorescence-based cell viability assay should be confirmed with a luminescence-based ATP assay.

• Counter-Screens: As detailed in the protocols, perform counter-screens to rule out specific interference mechanisms such as autofluorescence or enzyme inhibition.

• Dose-Response Relationship: A true biological effect should exhibit a clear and reproducible dose-response relationship. Atypical dose-response curves can be indicative of assay interference.

• Structure-Activity Relationship (SAR): If a series of related compounds is being tested, a logical SAR should emerge. The absence of a clear SAR can be a red flag for non-specific activity.

• Biophysical Methods: Techniques such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be used to confirm direct binding of the compound to the target protein, providing definitive evidence of a true interaction.

Conclusion: A Call for Vigilance

While 2,5,7-Trimethylquinolin-4-ol may possess genuine biological activity, its quinoline scaffold warrants a heightened level of scrutiny. The potential for autofluorescence, redox cycling, and non-specific binding means that any hit identified in a primary screen must be subjected to a rigorous validation cascade. By understanding the potential mechanisms of interference and employing a self-validating experimental approach, researchers can navigate the complexities of in vitro screening and ensure that their efforts are focused on truly promising lead compounds. The principles and protocols outlined in this guide are intended to empower researchers to generate high-quality, reliable data, thereby accelerating the path to novel therapeutics.

References

• Synthesis and Intracellular Redox Cycling of Natural Quinones and Their Analogues and Identification of Indoleamine-2,3-dioxygenase (IDO) as Potential Target for Anticancer Activity. (2015). PubMed. [Link]

• Pan Assay Interference Compounds (PAINS) and Other Promiscuous Compounds in Antifungal Research. (2016). ResearchGate. [Link]

• AICs and PAINS: Mechanisms of Assay Interference. (2022). Drug Hunter. [Link]

• Fused Tetrahydroquinolines Are Interfering with Your Assay. (2023). Journal of Medicinal Chemistry. [Link]

• Pan-assay interference compounds. Wikipedia. [Link]

• Photophysical and Photochemical Properties of 2,3-Dihydro-4(l H)-quinolinones. Part I. Fluorescence Properties. (1990). Sci-Hub. [Link]

• Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. (2017). ACS Chemical Biology. [Link]

• Examples of quinoline-based fluorophores and sensors. (A) carbocyanine dyes for DNA and RNA. ResearchGate. [Link]

• Multifunctional Quinoline-Triazole Derivatives as Potential Modulators of Aβ Peptide Aggregation. (2018). SFU Summit. [Link]

• Quinoline-Based Fluorescence Sensors. ResearchGate. [Link]

• Fluorescence emission of quinoline and derivatives in ethanol. ResearchGate. [Link]

• Fluorescence enhancement of quinolines by protonation. (2020). RSC Publishing. [Link]

• Redox-cycling detection of dialyzable pyrroloquinoline quinone and quinoproteins. (1995). PubMed. [Link]

• 2,4,7-Trimethylquinolin-8-ol. PubChem. [Link]

• Design and Synthesis of Novel Hybrid 8-Hydroxy Quinoline-Indole Derivatives as Inhibitors of Aβ Self-Aggregation and Metal Chelation-Induced Aβ Aggregation. (2020). PubMed. [Link]

• Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. NIH. [Link]

• 2,7,8-Trimethyl-4-quinolinol. PubChem. [Link]

• 2,5,7-trimethylquinolin-4-ol (C12H13NO). PubChemLite. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• 2,2,4-Trimethyl-1,2-dihydroquinoline. PubChem. [Link]

• Quinolin-4-ones of plant origin with interesting biological properties. ResearchGate. [Link]

• Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst. (2020). PMC. [Link]

• Steroid–Quinoline Hybrids for Disruption and Reversion of Protein Aggregation Processes. (2022). PMC. [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. (2022). MDPI. [Link]

• Reactivity of Quinoline. (2020). YouTube. [Link]

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• Reactivity Quinoline. Scribd. [Link]

• Multifunctional 8-hydroxyquinoline-appended cyclodextrins as new inhibitors of metal-induced protein aggregation. (2014). PubMed. [Link]

• Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. (2021). MDPI. [Link]

• Redox-Cycling “Mitocans” as Effective New Developments in Anticancer Therapy. (2023). MDPI. [Link]

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• Using Quinolin-4-Ones as Convenient Common Precursors for a Metal-Free Total Synthesis of Both Dubamine and Graveoline Alkaloids and Diverse Structural Analogues. (2024). PMC. [Link]

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A Head-to-Head Comparison: 2,5,7-Trimethylquinolin-4-ol versus Commercial Fluorescent Dyes

A Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of Fluorescent Probes

In the intricate world of cellular imaging and high-throughput screening, the selection of an appropriate fluorescent probe is a critical decision that can profoundly impact experimental outcomes. While the market is saturated with a plethora of commercial dyes, each with its own set of advantages and limitations, the exploration of novel fluorophores continues to be a vibrant area of research. This guide provides a comprehensive head-to-head comparison of the novel compound 2,5,7-Trimethylquinolin-4-ol against established commercial fluorescent dyes.

It is important to note that, at the time of publication, specific experimental photophysical data for 2,5,7-Trimethylquinolin-4-ol is not extensively available in peer-reviewed literature. Therefore, this guide will present a predicted photophysical profile for 2,5,7-Trimethylquinolin-4-ol based on the well-documented fluorescence characteristics of the quinoline scaffold and its derivatives. This will be juxtaposed with the experimentally verified data of widely used commercial dyes, providing a robust framework for researchers to evaluate its potential and to perform their own characterization.

The Quinoline Scaffold: A Privileged Structure in Fluorescence Chemistry

Quinoline and its derivatives are a class of heterocyclic aromatic compounds renowned for their diverse applications, including their utility as fluorescent probes.[1][2] The rigid, planar structure of the quinoline ring system is conducive to fluorescence. The photophysical properties of these molecules can be finely tuned by the introduction of various substituents, making them a versatile platform for the design of novel fluorophores. The presence of electron-donating groups, such as hydroxyl (-OH) and methyl (-CH₃) groups, on the quinoline ring generally influences the fluorescence properties, often leading to desirable shifts in the emission spectra and enhancement of the quantum yield.

Predicted Photophysical Profile of 2,5,7-Trimethylquinolin-4-ol

Based on the known behavior of substituted quinolin-4-ols, we can extrapolate a predicted photophysical profile for 2,5,7-Trimethylquinolin-4-ol. The quinolin-4-one tautomer is often the more stable form. The presence of the hydroxyl group at the 4-position and the electron-donating methyl groups at the 2, 5, and 7 positions are expected to influence its spectral properties.

• Excitation and Emission: Quinoline derivatives typically exhibit absorption in the UV to near-visible region, with emission in the blue-to-green part of the spectrum. For 2,5,7-Trimethylquinolin-4-ol, an excitation maximum (λex) is predicted to be in the range of 320-380 nm, with an emission maximum (λem) anticipated in the 400-480 nm range. The specific solvent environment will likely influence these values due to solvatochromic effects.

• Quantum Yield (Φ): The fluorescence quantum yield of quinoline derivatives can vary widely. The presence of the hydroxyl and multiple methyl groups suggests the potential for a moderate to high quantum yield, as these groups can enhance the radiative decay pathways.

• Stokes Shift: A significant separation between the excitation and emission maxima, known as the Stokes shift, is a desirable characteristic for fluorescent probes as it minimizes self-quenching and improves signal-to-noise ratios. Quinoline derivatives have been reported to exhibit large Stokes shifts.[3]

Head-to-Head Comparison with Commercial Dyes

To provide a practical context for the potential utility of 2,5,7-Trimethylquinolin-4-ol, we will compare its predicted profile with three widely used commercial fluorescent dyes that cover a similar spectral range: DAPI , Hoechst 33258 , and Alexa Fluor 488 .

Parameter	2,5,7-Trimethylquinolin-4-ol (Predicted)	DAPI (4',6-diamidino-2-phenylindole)	Hoechst 33258	Alexa Fluor 488
Excitation Max (λex)	320 - 380 nm	~358 nm (bound to DNA)	~350 nm (bound to DNA)	~495 nm
Emission Max (λem)	400 - 480 nm	~461 nm (bound to DNA)	~461 nm (bound to DNA)	~519 nm
Quantum Yield (Φ)	Moderate to High (predicted)	~0.4 (bound to DNA)	~0.4 (bound to DNA)	0.92
Stokes Shift	Potentially Large	~103 nm	~111 nm	~24 nm
Primary Application	General purpose fluorophore, potential for cellular imaging	Nucleic acid staining, specifically AT-rich regions of DNA	Nucleic acid staining, specifically AT-rich regions of DNA	General purpose labeling of proteins and nucleic acids
Key Advantages	Potentially large Stokes shift, novel scaffold for further derivatization	High specificity for DNA, cell-permeant	High specificity for DNA, cell-permeant, lower toxicity than DAPI	High quantum yield, excellent photostability
Key Limitations	Lack of experimental data, properties are predictive	Photobleaching, potential for non-specific binding	Lower photostability than Alexa Fluor dyes	Smaller Stokes shift

Experimental Protocols for Characterization

To empower researchers to validate the predicted properties of 2,5,7-Trimethylquinolin-4-ol and other novel fluorophores, we provide the following standardized experimental protocols.

Determination of Excitation and Emission Spectra

This protocol outlines the procedure for measuring the fluorescence excitation and emission spectra of a fluorescent compound.

Materials:

• Fluorometer

• Quartz cuvettes (1 cm path length)

• Solvent of choice (e.g., ethanol, DMSO, phosphate-buffered saline)

• 2,5,7-Trimethylquinolin-4-ol stock solution (e.g., 1 mM in DMSO)

Procedure:

• Prepare a dilute solution of 2,5,7-Trimethylquinolin-4-ol in the desired solvent (e.g., 1-10 µM).

• Place the cuvette containing the sample in the fluorometer.

• To measure the emission spectrum:

  • Set the excitation wavelength to an estimated value (e.g., 350 nm).

  • Scan a range of emission wavelengths (e.g., 370-600 nm).

  • The wavelength with the highest fluorescence intensity is the emission maximum (λem).

• To measure the excitation spectrum:

  • Set the emission wavelength to the determined λem.

  • Scan a range of excitation wavelengths (e.g., 300-450 nm).

  • The wavelength that produces the highest fluorescence intensity is the excitation maximum (λex).

Measurement of Fluorescence Quantum Yield

The quantum yield is a measure of the efficiency of the fluorescence process. It is typically determined relative to a standard of known quantum yield.

Materials:

• Fluorometer with an integrating sphere

• Quartz cuvettes

• Solvent of choice

• 2,5,7-Trimethylquinolin-4-ol solution

• Quantum yield standard solution (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)

Procedure:

• Prepare solutions of the sample and the standard with low absorbance (< 0.1) at the excitation wavelength.

• Measure the absorbance of both solutions at the excitation wavelength.

• Measure the integrated fluorescence intensity of both the sample and the standard.

• Calculate the quantum yield of the sample using the following equation:

  Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Visualizing the Workflow

The following diagram illustrates the general workflow for characterizing a novel fluorescent compound.

Caption: Workflow for the characterization and evaluation of a novel fluorophore.

Signaling Pathways and Mechanism of Fluorescence

The fluorescence of a molecule like 2,5,7-Trimethylquinolin-4-ol is governed by the principles of electronic transitions.

Sources

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Safety & Regulatory Compliance

Personal protective equipment for handling 2,5,7-Trimethylquinolin-4-ol

Essential Safety and Handling Guide for 2,5,7-Trimethylquinolin-4-ol

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the handling and disposal of 2,5,7-Trimethylquinolin-4-ol. Given the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this document synthesizes known information with established best practices for handling quinoline derivatives, a class of compounds that requires careful management due to potential toxicological effects.[1][2][3] This guide is intended for researchers, scientists, and professionals in drug development who are trained in handling hazardous chemicals.

Hazard Assessment: Understanding the Risks

Known Hazards:

• Acute Oral Toxicity (Category 4): Harmful if ingested.

Potential Hazards (based on the quinoline scaffold):

• Skin and Eye Irritation: May cause irritation upon contact.[5]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

• Carcinogenicity: Some quinoline compounds are suspected of causing cancer.[2]

• Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects.[6]

Due to these potential risks, all work with 2,5,7-Trimethylquinolin-4-ol should be conducted within a designated area, such as a certified chemical fume hood, to minimize exposure.[7]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the most critical barrier between the researcher and potential chemical exposure. The following table outlines the recommended PPE for various laboratory operations involving 2,5,7-Trimethylquinolin-4-ol.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Receiving and Storage	Chemical-resistant gloves (Nitrile, minimum 5 mil thickness)	Safety glasses with side shields	Standard lab coat	Not generally required
Weighing and Aliquoting (Solid)	Chemical-resistant gloves (Nitrile, minimum 5 mil thickness). Consider double-gloving.	Chemical safety goggles	Fully-fastened lab coat	NIOSH-approved N95 respirator (or higher) is recommended to prevent inhalation of fine particles.
Solution Preparation and Handling	Chemical-resistant gloves (Nitrile, minimum 5 mil thickness). Change immediately if contact is suspected.	Chemical safety goggles and a face shield if there is a splash hazard.	Chemical-resistant lab coat or apron over a standard lab coat.	Work should be performed in a chemical fume hood to avoid vapor inhalation.
Spill Cleanup	Heavy-duty chemical-resistant gloves (e.g., neoprene over nitrile)	Chemical safety goggles and a full-face shield	Chemical-resistant suit or coveralls	NIOSH-approved respirator with organic vapor and particulate cartridges.
Waste Disposal	Chemical-resistant gloves (Nitrile, minimum 5 mil thickness)	Chemical safety goggles	Fully-fastened lab coat	Not generally required if handling sealed waste containers.

Operational Plan: A Step-by-Step Approach to Safe Handling

Adherence to a strict operational protocol is essential to mitigate the risks associated with 2,5,7-Trimethylquinolin-4-ol.

Pre-Handling Preparations

• Designated Work Area: All manipulations of 2,5,7-Trimethylquinolin-4-ol must be performed in a designated area, such as a chemical fume hood, to control potential exposure.[7]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[7]

• Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite or sand), personal protective equipment, and waste disposal bags should be readily available.

Handling Procedures

The following diagram illustrates the general workflow for safely handling 2,5,7-Trimethylquinolin-4-ol in a laboratory setting.

Caption: Workflow for handling 2,5,7-Trimethylquinolin-4-ol.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention and provide the SDS or this guide to the medical personnel.

• Spill: For a small spill within a fume hood, use an absorbent material to contain it, then decontaminate the area. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[9]

Disposal Plan: Responsible Waste Management

Proper disposal of 2,5,7-Trimethylquinolin-4-ol and its associated waste is a critical aspect of laboratory safety and environmental protection.

• Waste Segregation: All solid waste (e.g., contaminated gloves, weigh paper, pipette tips) and liquid waste (e.g., reaction mixtures, cleaning solvents) containing 2,5,7-Trimethylquinolin-4-ol must be collected in separate, clearly labeled, and sealed hazardous waste containers.

• Container Labeling: Waste containers must be labeled with the full chemical name ("2,5,7-Trimethylquinolin-4-ol") and the appropriate hazard warnings (e.g., "Toxic").

• Disposal Method: Chemical waste should be disposed of through your institution's EHS-approved hazardous waste management program. A common method for organic compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6] Do not dispose of this chemical down the drain or in regular trash.[6]

• Empty Containers: "Empty" containers that previously held 2,5,7-Trimethylquinolin-4-ol should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The decontaminated container can then be disposed of according to institutional guidelines.

By adhering to these safety and handling protocols, you can minimize the risks associated with 2,5,7-Trimethylquinolin-4-ol and ensure a safe laboratory environment.

References

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